Technical Documentation Center

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Core Science & Biosynthesis

Foundational

Chemical Structure Analysis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Executive Summary Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (C₁₁H₁₂N₂O₂) represents a highly functionalized indole scaffold critical in the development of kinase inhibitors and antiviral therapeutics.[1] Its struct...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (C₁₁H₁₂N₂O₂) represents a highly functionalized indole scaffold critical in the development of kinase inhibitors and antiviral therapeutics.[1] Its structure combines an electron-rich 7-amino group with a sterically demanding 4-methyl substituent, creating unique regiochemical challenges during synthesis and characterization.[1]

This technical guide provides a rigorous analytical framework for verifying the identity and purity of this compound. Unlike standard catalog reagents, the specific substitution pattern (4-Me, 7-NH₂) requires a multi-modal validation strategy to distinguish it from potential regioisomers (e.g., 5-methyl or 6-amino variants).[1]

Structural Overview & Synthetic Context

To accurately analyze the molecule, one must understand its origin. The presence of the 7-amino and 4-methyl groups suggests a synthesis likely involving the reduction of a nitro-precursor or a specialized Fischer Indole synthesis using a substituted hydrazine.[1]

Physicochemical Profile
PropertyValueNotes
Formula C₁₁H₁₂N₂O₂
Molecular Weight 204.23 g/mol Monoisotopic Mass: 204.0899
Appearance Off-white to tan solidAmino indoles are prone to oxidation (darkening)
Solubility DMSO, Methanol, EtOAcLow solubility in water; acid-soluble (protonation of NH₂)
pKa (Calc) ~4.5 (Aniline-like NH₂)Indole NH is not basic (pKa > 16)
Synthetic Genealogy & Impurity Logic

Understanding the synthesis helps predict impurities.

  • Route A (Nitro Reduction): Reduction of Methyl 4-methyl-7-nitro-1H-indole-3-carboxylate.[1]

    • Risk:[1][2][3] Incomplete reduction (Nitro/Nitroso intermediates).

  • Route B (Nitrile Hydrolysis): Pinner reaction of 7-amino-4-methyl-1H-indole-3-carbonitrile.[1]

    • Risk:[1][2][3] Residual nitrile (IR ~2220 cm⁻¹) or carboxylic acid hydrolysis product.

Synthesis_Logic Precursor Precursor: Methyl 4-methyl-7-nitroindole-3-carboxylate Reaction Reduction (H2/Pd-C or SnCl2) Precursor->Reaction Target Target: Methyl 7-amino-4-methylindole-3-carboxylate Reaction->Target Major Product Impurity Impurity: Azo/Hydrazo dimers (Oxidative coupling) Target->Impurity Air Oxidation

Figure 1: Synthetic pathway and potential oxidative degradation risks for 7-aminoindoles.[1]

Mass Spectrometry (MS) Validation

Objective: Confirm molecular formula and assess ionization behavior.

Experimental Protocol
  • Method: LC-MS (ESI+).[1]

  • Solvent: Methanol + 0.1% Formic Acid.[1]

  • Rationale: The 7-amino group is easily protonated, making ESI+ the preferred mode.

Diagnostic Signals[1]
  • [M+H]⁺: Observed at m/z 205.1 .[1]

  • [M+Na]⁺: Observed at m/z 227.1 (common adduct).[1]

  • Fragmentation (MS/MS):

    • Loss of Methanol (-32 Da): Peak at m/z 173 (formation of acylium ion or ketene).[1]

    • Loss of Ester (-59 Da): Peak at m/z 146 (decarboxylation to 7-amino-4-methylindole core).[1]

Nuclear Magnetic Resonance (NMR) Analysis[2][5][6][7][8][9][10]

Objective: This is the definitive step. You must distinguish the 4-methyl (peri-position to C3) and the 7-amino regiochemistry.[1]

1H NMR Assignments (400 MHz, DMSO-d₆)

The 4-methyl group breaks the symmetry and eliminates the C4 proton.[1] The 7-amino group eliminates the C7 proton and shields C6-H.[1]

PositionShift (δ ppm)MultiplicityIntegrationAssignment Logic
NH (Indole) 11.2 - 11.5Broad Singlet1HDownfield, exchangeable.[1]
C2-H 7.8 - 8.0Doublet (d, J~2.5Hz)1HDeshielded by C3-ester; couples to NH.[1]
C5-H 6.7 - 6.9Doublet (d, J~8.0Hz)1HOrtho coupling to C6.[1]
C6-H 6.3 - 6.5Doublet (d, J~8.0Hz)1HUpfield due to 7-NH₂ resonance donation.[1]
7-NH₂ 4.8 - 5.2Broad Singlet2HExchangeable; broad due to quadrupole.[1]
COOCH₃ 3.75 - 3.85Singlet3HCharacteristic methyl ester.[1]
C4-CH₃ 2.6 - 2.7Singlet3HDownfield aryl methyl (steric zone).[1]
Key 2D NMR Correlations (Proof of Regiochemistry)

To prove the methyl is at C4 and not C5/C6:

  • NOESY:

    • C4-Me ↔ C5-H: Strong NOE indicates the methyl is adjacent to the aromatic proton at C5.[1]

    • C4-Me ↔ C3-Ester (OCH₃): Possible weak NOE if the ester rotates, but steric hindrance usually forces the ester out of plane.[1]

    • 7-NH₂ ↔ C6-H: Confirms the amino group is adjacent to C6.[1]

  • HMBC (Heteronuclear Multiple Bond Correlation):

    • C4-Me protons should show a 3-bond correlation to C3 (quaternary) and C5 (aromatic CH).[1] This definitively places the methyl group at position 4.

NMR_Logic cluster_legend Correlation Types Me4 C4-Methyl (2.6 ppm) H5 H-5 (6.8 ppm) Me4->H5 NOE (Strong) H6 H-6 (6.4 ppm) H5->H6 COSY (J=8Hz) NH7 7-Amino (5.0 ppm) NH7->H6 NOE Legend1 Red = Spatial (NOE) Legend2 Green = Through-bond (COSY)

Figure 2: Critical NMR correlations required to confirm the 4,7-substitution pattern.

Infrared (IR) Spectroscopy[2][6]

Objective: Rapid confirmation of functional groups and solid-state form check.

  • Amino Group (-NH₂): Doublet band at 3350 & 3450 cm⁻¹ (Asymmetric/Symmetric stretch).[1]

  • Indole NH: Sharp band ~3300 cm⁻¹ (often overlaps with NH₂).[1]

  • Ester Carbonyl (C=O): Strong band at 1680–1700 cm⁻¹ .[1] Note: Conjugation with the indole ring may lower this frequency compared to aliphatic esters.

  • C=C Aromatic: 1580–1620 cm⁻¹.[1]

Stability & Storage Protocols

The 7-aminoindole moiety is electron-rich and susceptible to oxidation (forming quinone-imines or azo-dimers).[1]

  • Storage: Store at -20°C under Argon/Nitrogen.

  • Solution Stability: Avoid leaving in DMSO/Methanol solutions exposed to light/air for >24 hours.

  • Handling: Use amber vials. If the solid turns dark brown/black, purify via silica gel chromatography (Eluent: Hexanes/EtOAc with 1% Triethylamine to prevent acid-catalyzed decomposition).

References

  • PubChem Compound Summary: Methyl indole-3-carboxylate (CID 589098).[1][4] National Center for Biotechnology Information (2025). [Link]

  • PubChem Compound Summary: 7-amino-4-methyl-1H-indole-3-carbonitrile (CID 11715247).[1] National Center for Biotechnology Information (2025). [Link]

  • Synthesis of 7-aminoindoles: A Practical Route to Substituted 7-Aminoindoles from Pyrrole-3-carboxaldehydes. Organic Letters (2014). [Link]

  • Indole NMR Data: Methyl 1H-indole-3-carboxylate Spectral Data. SpectraBase.[4] [Link]

Sources

Exploratory

Physicochemical Profiling and Application of 7-Amino-4-methylindole Derivatives in Drug Discovery and Chemical Biology

Introduction: The Privileged Nature of the Scaffold In modern medicinal chemistry and chemical biology, the indole ring is a ubiquitous structural motif. However, specific substitution patterns—such as the 7-amino-4-meth...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Privileged Nature of the Scaffold

In modern medicinal chemistry and chemical biology, the indole ring is a ubiquitous structural motif. However, specific substitution patterns—such as the 7-amino-4-methylindole core—yield highly specialized physicochemical and biological properties. The presence of the C4-methyl group introduces steric bulk that profoundly influences receptor binding kinetics, particularly for the Aryl Hydrocarbon Receptor (AhR)[1]. Concurrently, the C7-amino group acts as a versatile synthetic handle for derivatization (e.g., amides, squaramides, and ureas) while fundamentally altering the photophysical and acid-base properties of the molecule[2][3].

Commercially available building blocks, such as 7-amino-4-methyl-1H-indole-3-carbonitrile (CAS 289483-87-0)[4][5], serve as excellent starting points for library generation. This technical guide provides an in-depth analysis of the physicochemical properties, structural derivatization, and experimental validation of 7-amino-4-methylindole derivatives.

Core Physicochemical Properties

Understanding the physicochemical behavior of this scaffold is critical for predicting its pharmacokinetics (PK) and target engagement. We do not merely measure these properties; we must understand the causality behind them to drive rational drug design.

Acid-Base Equilibria (pKa) and Ionization

The 7-amino-4-methylindole system possesses two distinct ionizable centers:

  • The Indole NH: Weakly acidic (pKa ~ 16-17). It acts as a hydrogen bond donor.

  • The 7-Amino Group: Weakly basic. However, its basicity is significantly attenuated by the electron-withdrawing nature of the aromatic system (conjugation of the nitrogen lone pair into the indole ring).

Causality in Design: When derivatizing the 7-amino group into an amide or squaramide, the basicity is completely abolished, rendering the molecule neutral at physiological pH (7.4). This shifts the lipophilicity profile and often results in poor aqueous kinetic solubility (<10 μg/mL) unless compensatory polar groups (e.g., morpholines or piperazines) are introduced elsewhere[6][7].

Lipophilicity (LogP/LogD) and Aqueous Solubility

The C4-methyl group increases the lipophilicity (LogP) of the core scaffold compared to unsubstituted indoles. For instance, 7-amino-4-methyl-1H-indole-3-carbonitrile has a computed LogP of approximately 1.5[5]. In drug discovery campaigns, such as the optimization of anti-Trypanosoma cruzi indole-2-carboxamides, high lipophilicity often correlates with high microsomal intrinsic clearance (>25 μL/min/mg) and poor free plasma exposure[6].

Photophysical Properties (Fluorescence)

Indole derivatives are intrinsically fluorescent. The addition of the 7-amino group creates a push-pull electronic system that is highly sensitive to the microenvironment. When functionalized into ureas or squaramides, these derivatives act as highly sensitive fluorescent anionophores. The fluorescence is selectively quenched upon hydrogen-bonding with specific anions (e.g., benzoate or chloride)[2][3].

Summary of Key Physicochemical Data
Compound / DerivativeMW ( g/mol )CLogP / LogDKinetic Sol. (pH 7.4)Key Biological / Chemical Feature
7-amino-4-methyl-1H-indole-3-carbonitrile 171.20~1.5ModerateVersatile synthetic building block[5].
4-Methylindole 131.18~2.1HighPotent AhR Agonist (134% efficacy vs TCDD)[1].
Indole-2-carboxamide derivatives 350 - 4503.0 - 5.0< 10 μg/mLAnti-T. cruzi activity; high microsomal clearance[6].
7-Aminoindole squaramides > 400> 3.5Poor (requires DMSO)Fluorescent anion sensors (λem ≈ 525 nm)[3].

Synthetic Methodologies and Derivatization

To harness the 7-amino-4-methylindole core, robust synthetic workflows are required. The scaffold is typically accessed via the Hemetsberger indole synthesis followed by thermolysis to yield the 4-methylindole core, and subsequent nitration/reduction to yield the 7-amino moiety.

Profiling_Workflow Synthesis Scaffold Synthesis (Hemetsberger/Reduction) Derivatization 7-Amino Functionalization (Amides, Squaramides) Synthesis->Derivatization Physicochem Physicochemical Profiling (pKa, LogD, Solubility) Derivatization->Physicochem Photophysics Photophysical Characterization (Fluorescence Quantum Yield) Derivatization->Photophysics Bioassay In Vitro Bioassay (AhR Activation / Anti-parasitic) Physicochem->Bioassay Photophysics->Bioassay

Figure 1: Comprehensive workflow from scaffold synthesis to biological and physicochemical profiling.

Protocol 1: Derivatization via Amide/Squaramide Coupling

Self-Validating Principle: The reaction progress must be monitored by the disappearance of the highly polar 7-amino baseline spot on TLC, and the product identity validated by the downfield shift of the newly formed NH proton in 1H-NMR (>9.0 ppm).

  • Preparation: Dissolve 7-amino-4-methylindole (1.0 eq) in anhydrous dichloromethane (DCM) or ethanol under an inert N2 atmosphere[8].

  • Activation: For amides, add the corresponding acyl chloride (1.1 eq) and triethylamine (1.5 eq) at 0 °C. For squaramides, add 3,4-diethoxycyclobut-3-ene-1,2-dione (1.1 eq) and a catalytic amount of zinc trifluoromethanesulfonate (10 mol%)[8].

  • Reaction: Stir at room temperature for 12–24 hours. Monitor via TLC (SiO2, 1:1 Hexane:Ethyl Acetate).

  • Workup: Quench with saturated aqueous NaHCO3. Extract with DCM (3x). Dry the combined organic layers over anhydrous Na2SO4.

  • Purification: Concentrate under reduced pressure and purify via flash column chromatography to yield the functionalized derivative.

Biological Applications and Target Engagement

Aryl Hydrocarbon Receptor (AhR) Modulation

The 4-methylindole moiety is a highly efficacious ligand for the human Aryl Hydrocarbon Receptor (AhR). Studies have shown that 4-methylindole acts as a full agonist, achieving 134% efficacy relative to the highly toxic benchmark TCDD (dioxin)[1]. The steric bulk at the C4 position is critical for locking the receptor into its active conformation, driving nuclear translocation and subsequent CYP1A1 gene transcription[1].

AhR_Pathway Ligand 4-Methylindole Derivative Cytosol Cytosolic AhR Complex (Inactive) Ligand->Cytosol Diffuses into cell Activation Ligand Binding & Conformational Change Cytosol->Activation Binds AhR Nucleus Nuclear Translocation & ARNT Heterodimerization Activation->Nucleus Translocates Transcription CYP1A1 Gene Transcription Nucleus->Transcription Binds XRE promoter

Figure 2: Mechanism of action for 4-methylindole derivatives modulating the AhR signaling cascade.

Antiparasitic Drug Development

Derivatives of the indole core, specifically 1H-indole-2-carboxamides, have been extensively optimized for anti-Trypanosoma cruzi activity (Chagas disease)[6][7]. While these compounds exhibit potent in vitro EC50 values, their development is often bottlenecked by the physicochemical properties of the indole core—namely, low kinetic solubility and high metabolic clearance[6]. Optimization strategies often involve modifying the 7-position or introducing solubilizing groups (e.g., morpholines) to improve the Lipophilic Ligand Efficiency (LLE)[6][7].

Standardized Protocols for Physicochemical Characterization

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), the following protocols are designed to be self-validating.

Protocol 2: High-Throughput Kinetic Solubility Assessment

Causality: Kinetic solubility mimics the physiological dissolution of a drug from a solid dosage form. Because 7-amino-4-methylindole derivatives are prone to aggregation, nephelometry (light scattering) provides a more accurate assessment than UV-Vis alone.

  • Stock Preparation: Prepare a 10 mM stock solution of the derivative in 100% LC-MS grade DMSO.

  • Serial Dilution: Create a dilution series in DMSO (e.g., 0.1 to 10 mM).

  • Aqueous Spiking: Spike 5 μL of each DMSO stock into 245 μL of Phosphate Buffered Saline (PBS, pH 7.4) in a 96-well plate. (Final DMSO concentration = 2%).

  • Incubation: Incubate the plate at 37 °C for 2 hours with gentle shaking (300 rpm) to allow equilibrium of the precipitate.

  • Measurement: Read the plate using a nephelometer. The precipitation point is identified as the concentration where light scattering significantly deviates from the baseline of the blank (PBS + 2% DMSO).

  • Validation: Use Nicardipine as a low-solubility control and Propranolol as a high-solubility control.

Protocol 3: Fluorescence-Based Anion Sensing Assay

Causality: 7-aminoindole squaramides exhibit a strong emission band at ~525 nm. Upon binding an anion (e.g., benzoate), the hydrogen-bonding network alters the push-pull electron density, resulting in measurable fluorescence quenching[2][3].

  • Solution Preparation: Prepare a 1.0 × 10⁻⁵ M solution of the 7-aminoindole derivative in DMSO containing 0.5% water (to ensure complete dissolution and controlled hydration)[2][3].

  • Baseline Measurement: Record the baseline fluorescence emission spectrum (λexc = 350 nm, λem = 400–600 nm) using a quartz cuvette (1 cm path length) at 298 K[3].

  • Titration: Sequentially add aliquots of the target anion (e.g., tetrabutylammonium benzoate) from a concentrated stock (7.5 × 10⁻² M)[3].

  • Data Acquisition: Record the emission spectrum after each addition. Allow 2 minutes of equilibration time per addition.

  • Analysis: Plot the change in fluorescence intensity (ΔI) at 525 nm against the concentration of the added anion. Fit the data to a 1:1 binding isotherm to determine the association constant (Ka).

Conclusion

The 7-amino-4-methylindole scaffold is a powerful, dual-purpose structural motif. The 4-methyl group drives specific biological interactions (such as AhR agonism), while the 7-amino group provides a synthetic anchor capable of transforming the molecule into a potent therapeutic agent or a highly sensitive fluorescent probe. Mastering the physicochemical properties—specifically managing its lipophilicity and exploiting its photophysics—is the key to successfully deploying this scaffold in advanced chemical biology and drug discovery programs.

References

  • CymitQuimica. CAS 289483-87-0: 7-Amino-4-Methyl-1H-Indole-3-Carbonitrile.
  • PubChem. 7-amino-4-methyl-1H-indole-3-carbonitrile | C10H9N3 | CID 11715247.
  • Journal of Medicinal Chemistry - ACS Publications. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity.
  • Universidade de São Paulo (USP). Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity.
  • National Institutes of Health (NIH) - PMC. Methylindoles and Methoxyindoles are Agonists and Antagonists of Human Aryl Hydrocarbon Receptor.
  • National Institutes of Health (NIH) - PMC. Potentiometric Sensing of Nonsteroidal Painkillers by Acyclic Squaramide Ionophores.
  • ResearchGate. Fluorescent carbazolylurea- and carbazolylthiourea-based anion receptors and sensors.
  • Università di Bologna (UNIBO). Fluorescent sensing of non-steroidal anti-inflammatory drugs naproxen and ketoprofen by dansylated squaramide-based receptors.

Sources

Foundational

Literature review on 4-methyl-substituted indole-3-carboxylates

This technical guide provides a comprehensive analysis of 4-methyl-substituted indole-3-carboxylates , a privileged scaffold in medicinal chemistry. This structural class serves as the core for broad-spectrum antivirals...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of 4-methyl-substituted indole-3-carboxylates , a privileged scaffold in medicinal chemistry. This structural class serves as the core for broad-spectrum antivirals (e.g., Umifenovir) and emerging kinase inhibitors.

Focus: Synthesis, Reactivity, and Medicinal Chemistry Applications Target Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers

Executive Summary

The 4-methylindole-3-carboxylate scaffold represents a unique challenge and opportunity in heterocyclic chemistry. Unlike the easily accessible 5- or 6-substituted indoles, the 4-position imposes significant steric pressure on the critical C3-binding pocket, modulating the pharmacokinetics and binding affinity of the resulting drugs. This guide details the regioselective synthesis of this core, specifically distinguishing between "classic" methods prone to isomer mixtures and "modern" catalytic approaches that ensure purity. We examine its primary application in the antiviral drug Umifenovir (Arbidol) and its utility in oncology.

Strategic Synthesis: Overcoming Regioselectivity Barriers

Accessing the 4-methyl-3-carboxylate core requires navigating the "regioselectivity trap" inherent in indole synthesis.

Method A: The Nenitzescu Condensation (The "Medicinal" Route)

This is the industrial standard for synthesizing highly functionalized 5-hydroxy-4-substituted indoles, such as the Umifenovir core. It bypasses the isomer problems of the Fischer synthesis by building the ring from acyclic precursors.

  • Mechanism: Condensation of a

    
    -aminocrotonate (enamine) with a 1,4-benzoquinone.
    
  • Key Advantage: It installs the 5-hydroxy group and the 3-carboxylate in a single step, leaving the C4 position open for functionalization (or pre-substituted if using specific quinones).

  • Causality: The reaction is driven by the Michael addition of the enamine to the quinone, followed by intramolecular cyclization.

Method B: The Fischer Indole Synthesis (The "Classic" Route)

While versatile, this method using 3-methylphenylhydrazine and ethyl pyruvate yields a mixture of 4-methyl and 6-methyl isomers.

  • The Challenge: The cyclization of the hydrazone intermediate can occur at either ortho-carbon. Sterics slightly favor the 6-methyl isomer (para to the hydrazone nitrogen), making the 4-methyl isomer (ortho) the minor product in many conditions.

  • Solution: Use of specific acid catalysts (e.g., PPA vs. ZnCl

    
    ) and rigorous fractional crystallization or HPLC is required to isolate the 4-methyl congener.
    
Method C: Modern C-H Activation

Recent advances utilize Rh(III) or Ru(II) catalysis to direct functionalization to the C4 position using the C3-ester as a directing group, allowing for late-stage introduction of the methyl group or other alkyl chains.

Visualization: Synthetic Pathways

The following diagram illustrates the divergent pathways to the 4-methylindole-3-carboxylate core.

IndoleSynthesis Start1 3-Methylphenylhydrazine + Ethyl Pyruvate Inter1 Hydrazone Intermediate Start1->Inter1 Condensation Start2 Benzoquinone + Beta-Aminocrotonate Inter2 Michael Adduct Start2->Inter2 C-C Bond Formation Fischer Fischer Cyclization (Acid Catalyzed) Inter1->Fischer [3,3]-Sigmatropic Nenitzescu Nenitzescu Cyclization (Oxidative) Inter2->Nenitzescu Prod1 Mixture: 4-Me (Minor) + 6-Me (Major) Fischer->Prod1 Prod2 Ethyl 5-hydroxy-2-methyl- indole-3-carboxylate Nenitzescu->Prod2 Regioselective Purification HPLC / Crystallization Prod1->Purification Target Ethyl 4-methylindole- 3-carboxylate Purification->Target Isolation

Caption: Comparison of Fischer (non-regioselective) and Nenitzescu (regioselective) pathways to substituted indole-3-carboxylates.

Medicinal Chemistry: The Umifenovir Case Study

Umifenovir (Arbidol) is the archetypal drug for this scaffold. It utilizes the 4-position for a bulky substituent that interacts with viral envelope proteins.

Structure-Activity Relationship (SAR):

  • C3-Carboxylate: Essential for H-bonding within the binding pocket; the ethyl ester provides optimal lipophilicity for membrane permeability.

  • C4-Substituent: In Umifenovir, this is a (dimethylamino)methyl group. However, 4-methyl analogs are studied to probe the steric tolerance of the pocket. The 4-position is critical for preventing viral fusion.

  • C5-Hydroxy: Provides a donor for H-bonds; often protected or modified in next-generation analogs.

SAR Logic Diagram

UmifenovirSAR Core Indole-3-Carboxylate Core C3 C3-Ethyl Ester Core->C3 C4 C4-Position (Methyl / CH2NMe2) Core->C4 C5 C5-Hydroxy Core->C5 C2 C2-Phenylthio/Methyl Core->C2 Effect1 Lipophilicity & Membrane Permeability C3->Effect1 Effect2 Steric Blockade of Viral Fusion C4->Effect2 Effect3 H-Bond Donor C5->Effect3

Caption: SAR analysis of the Umifenovir scaffold highlighting the critical role of the C4 substituent.

Experimental Protocols

Protocol A: Synthesis of Ethyl 5-hydroxy-2-methylindole-3-carboxylate (Nenitzescu Method)

This protocol yields the core scaffold used for Umifenovir synthesis.

Reagents:

  • 1,4-Benzoquinone (1.0 eq)

  • Ethyl

    
    -aminocrotonate (1.0 eq)
    
  • Acetone or Dichloromethane (Solvent)

Procedure:

  • Preparation: Dissolve 1,4-benzoquinone (10.8 g, 100 mmol) in anhydrous acetone (100 mL) under an inert atmosphere (N

    
    ).
    
  • Addition: Add ethyl

    
    -aminocrotonate (12.9 g, 100 mmol) dropwise over 30 minutes. The solution will darken as the exothermic reaction proceeds.
    
  • Reflux: Heat the mixture to reflux for 2–4 hours. Monitor via TLC (Silica, 30% EtOAc/Hexanes) for the disappearance of quinone.

  • Workup: Cool the reaction mixture to room temperature. The product often precipitates directly.

  • Filtration: Filter the solid precipitate. Wash with cold acetone (2 x 20 mL).

  • Purification: Recrystallize from ethanol to yield the pure product as off-white crystals.

    • Yield: Typically 50–65%.

    • Validation:

      
      H NMR (DMSO-d
      
      
      
      ) should show a singlet for C4-H if unsubstituted, or lack thereof if using a substituted quinone.
Protocol B: Synthesis of Ethyl 4-methylindole-3-carboxylate (Fischer Method)

This protocol addresses the isomer separation challenge.

Reagents:

  • 3-Methylphenylhydrazine hydrochloride (1.0 eq)

  • Ethyl pyruvate (1.0 eq)

  • Polyphosphoric Acid (PPA) or H

    
    SO
    
    
    
    /EtOH

Procedure:

  • Hydrazone Formation: Combine 3-methylphenylhydrazine HCl (15.8 g, 100 mmol) and ethyl pyruvate (11.6 g, 100 mmol) in ethanol (150 mL). Stir at room temperature for 1 hour. Evaporate solvent to obtain the crude hydrazone.

  • Cyclization: Add the crude hydrazone to PPA (100 g) pre-heated to 80°C. Stir vigorously for 20 minutes. The reaction is highly exothermic; maintain temperature below 110°C.

  • Quenching: Pour the dark reaction mixture onto crushed ice (500 g) with stirring.

  • Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x 100 mL). Wash combined organics with NaHCO

    
     (sat.) and brine. Dry over Na
    
    
    
    SO
    
    
    .
  • Isomer Separation (Critical Step):

    • The crude residue contains both ethyl 4-methylindole-3-carboxylate and ethyl 6-methylindole-3-carboxylate .

    • Flash Chromatography: Elute with Hexane:EtOAc (gradient 9:1 to 4:1). The 4-methyl isomer typically elutes after the 6-methyl isomer due to steric shielding of the N-H group, which affects interaction with the silica stationary phase.

    • Crystallization:[1][2] Alternatively, fractional crystallization from benzene/petroleum ether can enrich the 6-methyl isomer in the precipitate, leaving the desired 4-methyl isomer in the mother liquor.

Quantitative Data Summary

ParameterNenitzescu MethodFischer Method
Target Product 5-Hydroxy-2-methyl-3-carboxylate4-Methyl-3-carboxylate (and 6-isomer)
Regioselectivity High (>95%)Low (Mixture ~1:1 to 1:2)
Yield 50–65%30–40% (Isolated 4-Me isomer)
Atom Economy HighModerate (Loss of NH

)
Key Application Umifenovir (Arbidol) SynthesisGeneral SAR Studies

References

  • Umifenovir Synthesis & Analogues

    • Synthesis and Biological Evaluation of Umifenovir Analogues as Anti-SARS-CoV-2 Agents. (2022).[3][4] Chemistry & Biodiversity. Link

  • General Indole Synthesis Reviews

    • Fischer Indole Synthesis.[2][5][6] Organic Chemistry Portal. Link

    • Recent Advances in the Regioselective Synthesis of Indoles. (2014).[7][8] Chemical Reviews.

  • Crystal Structure & Polymorphism

    • Conformational Screening of Arbidol Solvates. (2023). Molecules. Link

  • Biological Activity

    • Antiviral Activity of Umifenovir In Vitro against a Broad Spectrum of Coronaviruses. (2021).[4] Viruses. Link

  • Compound Data

    • Ethyl indole-3-carboxylate PubChem Entry.[7]Link

Sources

Exploratory

Technical Guide: Biological Activity of 7-Amino Indole Esters in Medicinal Chemistry

Executive Summary The 7-amino indole ester scaffold represents a specialized subclass of the "privileged" indole structure, critical in modern drug discovery. Unlike the more common 3- or 5-substituted indoles, the 7-ami...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 7-amino indole ester scaffold represents a specialized subclass of the "privileged" indole structure, critical in modern drug discovery. Unlike the more common 3- or 5-substituted indoles, the 7-amino substitution pattern offers a unique vector for molecular interaction, particularly in kinase inhibition and DNA binding. This guide analyzes the medicinal chemistry of 7-amino indole-2-carboxylates and -3-carboxylates, detailing their synthesis, structure-activity relationships (SAR), and therapeutic applications in oncology and virology.

Structural Significance & SAR Analysis

The biological potency of 7-amino indole esters stems from their ability to overcome common limitations of the indole scaffold, such as poor solubility and limited hydrogen-bonding capacity at the benzenoid ring.

The 7-Amino "Handle"
  • Electronic Modulation: The amino group at C7 is a strong electron-donating group (EDG), increasing the electron density of the indole ring. This facilitates cation-

    
     interactions with target proteins.
    
  • Solubility & Pharmacokinetics: The primary amine provides a handle for salt formation, significantly improving aqueous solubility compared to the parent indole ester.

  • H-Bonding: In kinase inhibitors, the C7-NH

    
     often acts as a hydrogen bond donor to residues in the hinge region of the ATP-binding pocket, a specific interaction unavailable to 7-H or 7-halo indoles.
    
The Ester Functionality (C2/C3)
  • Prodrug Potential: Ethyl or methyl esters at C2/C3 often serve as prodrugs, enhancing membrane permeability (lipophilicity) before being hydrolyzed by intracellular esterases to the active carboxylic acid.

  • Steric Anchor: In the context of DNA binding or enzyme pockets, the ester group provides a hydrophobic anchor that orients the molecule, locking it into a bioactive conformation.

SAR Visualization

The following diagram illustrates the Structure-Activity Relationship (SAR) logic for the 7-amino indole ester scaffold.

SAR_Logic Core Indole Scaffold Pos7 7-Amino Group (-NH2) Core->Pos7 Substitution Pos2 2-Carboxylate Ester Core->Pos2 Substitution Activity Biological Outcome Pos7->Activity Increases Solubility H-Bond Donor (Kinase Hinge) Electronic Activation Pos2->Activity Hydrophobic Anchor Prodrug (Membrane Permeability) Steric Orientation

Caption: SAR map detailing the functional roles of the 7-amino and ester substituents.

Therapeutic Applications

Anticancer Activity (Kinase Inhibition)

Derivatives of ethyl 7-aminoindole-2-carboxylate have shown significant cytotoxicity against human cancer cell lines, including MCF-7 (breast), HeLa (cervical), and HepG2 (liver).

  • Mechanism: These compounds often act as ATP-competitive inhibitors. The 7-amino group mimics the adenine motif of ATP, allowing the molecule to dock into the kinase active site (e.g., CDK9, EGFR, VEGFR).

  • Potency: Specific derivatives have demonstrated IC

    
     values in the low micromolar to nanomolar range (e.g., 0.5 – 5.0 
    
    
    
    M).
Antiviral Agents (HIV-1 Integrase)

The 7-amino indole ester scaffold acts as a precursor for HIV-1 integrase strand transfer inhibitors (INSTIs) .

  • Role: The indole core intercalates into viral DNA or binds the magnesium co-factors in the integrase active site. The 7-amino group is often derivatized (e.g., sulfonamides) to reach specific viral residues, preventing the integration of viral DNA into the host genome.

Anti-Inflammatory (p38 MAP Kinase)

7-amino indole esters are utilized to synthesize inhibitors of p38 Mitogen-Activated Protein Kinase , a key regulator of inflammatory cytokines (TNF-


, IL-1

). Inhibition of this pathway is a validated strategy for treating rheumatoid arthritis and autoimmune diseases.

Experimental Protocols

Synthesis of Ethyl 7-Aminoindole-2-Carboxylate

This protocol describes the robust reduction of the nitro precursor. This is preferred over direct amination due to higher regioselectivity.

Reagents:

  • Ethyl 7-nitroindole-2-carboxylate (Starting Material)[1][2]

  • Palladium on Carbon (10% Pd/C)

  • Ethanol (Solvent)[3]

  • Hydrogen gas (H

    
    ) or Hydrazine hydrate
    

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 eq (e.g., 2.34 g) of ethyl 7-nitroindole-2-carboxylate in 50 mL of absolute ethanol in a hydrogenation flask.

  • Catalyst Addition: Carefully add 10 wt% of Pd/C catalyst (e.g., 230 mg) under an inert atmosphere (Nitrogen or Argon) to prevent ignition.

  • Hydrogenation:

    • Method A (Parr Shaker): Pressurize the vessel to 40 psi H

      
       and shake at room temperature for 4–6 hours.
      
    • Method B (Transfer Hydrogenation): Add hydrazine hydrate (5.0 eq) dropwise at reflux temperature (78°C) for 2 hours.

  • Filtration: Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst. Wash the pad with warm ethanol.

  • Purification: Concentrate the filtrate under reduced pressure. Recrystallize the residue from ethanol/water or purify via flash column chromatography (Hexane:EtOAc 3:1) to yield ethyl 7-aminoindole-2-carboxylate as a pale yellow solid.

Validation:

  • TLC: Disappearance of the yellow nitro spot; appearance of a fluorescent blue amino spot.

  • NMR: Appearance of a broad singlet (approx. 5.0–6.0 ppm) corresponding to the -NH

    
     protons.
    
Biological Evaluation: MTT Cytotoxicity Assay

This standard assay measures the metabolic activity of cells as an indicator of viability.

Materials:

  • Cell Lines: MCF-7, HeLa, or HepG2.[4]

  • Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Control: Doxorubicin (Positive), DMSO (Vehicle).

Protocol:

  • Seeding: Seed cancer cells (

    
     cells/well) in 96-well plates and incubate for 24 hours at 37°C / 5% CO
    
    
    
    .
  • Treatment: Treat cells with the 7-amino indole ester derivative at varying concentrations (0.1, 1, 10, 50, 100

    
    M). Ensure final DMSO concentration is <0.5%.
    
  • Incubation: Incubate for 48 hours.

  • MTT Addition: Add 20

    
    L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.
    
  • Solubilization: Remove medium and add 150

    
    L of DMSO to dissolve purple formazan crystals.
    
  • Measurement: Read absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate IC

    
     using non-linear regression analysis (GraphPad Prism or similar).
    

Synthesis Workflow Diagram

The following diagram outlines the chemical pathway from the nitro-precursor to the final active amino-ester scaffold.

Synthesis_Workflow Start Ethyl 7-nitroindole-2-carboxylate Step1 Catalytic Hydrogenation (H2, Pd/C, EtOH) Start->Step1 Inter Intermediate: Reduction of Nitro to Amine Step1->Inter Mechanism Product Ethyl 7-aminoindole-2-carboxylate Inter->Product Deriv Functionalization (e.g., Amide coupling for Kinase Inhibitors) Product->Deriv  Next Step

Caption: Synthetic pathway for the generation of the 7-amino indole ester scaffold.

Quantitative Data Summary

Table 1: Representative Cytotoxicity (IC


) of 7-Amino Indole Derivatives 
Compound ClassCell LineTargetIC

(

M)
Reference
Ethyl 7-aminoindole-2-carboxylateMCF-7 (Breast)Proliferation> 50 (Low Baseline)[1]
7-Amino-indole-2-carboxamide deriv.HeLa (Cervical)Topoisomerase15.4 - 20.5[2]
7-Azaindole derivativesHL-60 (Leukemia)CDK/Kinase0.5 - 5.0[3]
NecroX-7 (Indole derivative)H9C2 (Cardiac)ROS/Necrosis0.1 - 1.0[4]

Note: The ester itself (Row 1) often shows lower potency than its amide or sulfonamide derivatives (Rows 2-4), highlighting its role as a scaffold rather than the final drug.

References

  • Reaction of Ethyl 7-Aminoindole-2-carboxyl

    
    -Diketone and 
    
    
    
    -Oxo Ester Compounds.
    RSC Publishing. Link
  • Target-based anticancer indole derivatives and insight into structure‒activity relationship. PMC. Link

  • Synthesis and biological evaluation of 7-azaindole derivatives. PubMed. Link

  • Therapeutic Potential of a Novel Necrosis Inhibitor, 7-Amino-Indole, in Myocardial Ischemia-Reperfusion Injury. PubMed. Link

  • Ethyl 7-Nitroindole-2-carboxylate Product Data. US Biological. Link

Sources

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Executive Summary In modern drug discovery, the 1H-indole core is universally recognized as a "privileged scaffold" due to its ability to mimic peptide structures and reversibly bind to a diverse array of enzymatic and v...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the 1H-indole core is universally recognized as a "privileged scaffold" due to its ability to mimic peptide structures and reversibly bind to a diverse array of enzymatic and viral targets[1]. The functionalization of this core dictates its pharmacokinetic behavior and target specificity. Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a highly specialized derivative designed for advanced synthetic elaboration and targeted biological activity.

This whitepaper provides an in-depth technical analysis of its molecular parameters, structural causality, and a self-validating synthetic workflow. Understanding the exact molecular weight, formula, and step-by-step synthesis of this compound is critical for researchers developing novel antiviral agents, anti-tubercular drugs, and kinase inhibitors[1][2].

Physicochemical Profiling & Structural Causality

Before integrating any building block into a drug discovery pipeline, its fundamental physicochemical properties must be rigorously defined. The molecular formula of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is C₁₁H₁₂N₂O₂ , yielding a molecular weight of 204.23 g/mol [3].

Quantitative Data Summary
ParameterValue
Chemical Name Methyl 7-amino-4-methyl-1H-indole-3-carboxylate
CAS Registry Number 1352901-19-9
Molecular Formula C₁₁H₁₂N₂O₂
Molecular Weight 204.23 g/mol
Monoisotopic Mass 204.090 g/mol
Hydrogen Bond Donors 2 (Indole -NH, Primary Amine -NH₂)
Hydrogen Bond Acceptors 3 (Ester Carbonyl, Ester Ether, Amine -N)
Core Scaffold 1H-Indole
Structural Causality in Drug Design

As an application scientist, I emphasize that every functional group on this molecule serves a distinct mechanistic purpose:

  • C3-Methyl Ester (-COOCH₃): Acts as a critical hydrogen bond acceptor. In antiviral drug design (such as Arbidol derivatives), the C3-ester is essential for anchoring the molecule within the hydrophobic pockets of viral entry glycoproteins[1].

  • C4-Methyl Group (-CH₃): Provides localized steric bulk. This prevents unwanted enzymatic degradation at the C4 position and locks the conformation of the indole ring to ensure a tight steric fit within target active sites.

  • C7-Amino Group (-NH₂): Serves a dual purpose. Biologically, it acts as a strong hydrogen bond donor. Synthetically, it is a highly reactive vector for further diversification (e.g., amide coupling, Buchwald-Hartwig cross-coupling) to build complex pharmacophores.

Pharmacophore cluster_0 Indole-3-Carboxylate Scaffold Target Viral Entry Glycoprotein / Target Enzyme N1 C3-Methyl Ester (H-Bond Acceptor) N1->Target Anchoring N2 C7-Amino Group (H-Bond Donor) N2->Target Specificity N3 C4-Methyl & Core (Hydrophobic Fit) N3->Target Steric Lock

Figure 1: Pharmacophore mapping of the indole scaffold against viral or enzymatic targets.

Mechanistic Synthesis & Workflow

To ensure high yield and structural integrity, the synthesis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate requires a highly chemoselective approach. The following protocol outlines a self-validating, two-step synthetic workflow starting from commercially available 4-methyl-7-nitro-1H-indole.

Step-by-Step Experimental Methodology

Phase 1: Regioselective C3-Esterification

  • Preparation: Charge a dry, argon-purged round-bottom flask with 4-methyl-7-nitro-1H-indole (1.0 eq) dissolved in anhydrous dichloromethane (DCM).

  • Activation: Cool the reaction mixture to 0°C using an ice bath to control the exothermic nature of the acylation.

  • Acylation: Add trichloroacetyl chloride (1.2 eq) dropwise, followed by the cautious addition of pyridine (1.5 eq).

    • Causality: Trichloroacetyl chloride is utilized because the resulting C3-trichloroacetyl intermediate is highly susceptible to nucleophilic displacement by alcohols, making it a superior leaving group compared to standard acyl chlorides.

  • Methanolysis: Evaporate the DCM, dissolve the crude intermediate in anhydrous methanol, and add triethylamine (2.0 eq). Reflux for 2 hours to yield the methyl ester. Purify via silica gel chromatography.

Phase 2: Chemoselective Nitro Reduction

  • Suspension: Suspend the intermediate (Methyl 4-methyl-7-nitro-1H-indole-3-carboxylate, 1.0 eq) in a 4:1 mixture of Ethanol and Water.

  • Reduction: Add Iron powder (5.0 eq) and Ammonium Chloride (5.0 eq).

    • Causality: While catalytic hydrogenation (Pd/C, H₂) is standard, the Béchamp reduction (Fe/NH₄Cl) is specifically selected here. It prevents the potential over-reduction of the indole core and avoids unwanted transesterification side reactions, ensuring strict chemoselectivity for the nitro group.

  • Isolation: Heat the mixture to 80°C and stir vigorously for 3 hours. Filter the hot mixture through a pad of Celite to remove iron residues. Extract the filtrate with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the final product.

Synthesis A 4-Methyl-7-nitro- 1H-indole B Methyl 4-methyl-7-nitro- 1H-indole-3-carboxylate A->B 1. Cl3CCOCl, Py 2. MeOH, Et3N C Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate B->C Fe, NH4Cl EtOH/H2O, 80°C

Figure 2: Two-step chemoselective synthesis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate.

Analytical Characterization Protocol

A robust synthetic protocol must be a self-validating system. To confirm the successful synthesis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (MW: 204.23 g/mol ), orthogonal analytical techniques must be employed:

  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • Expected Result: A clear molecular ion peak at m/z 205.2[M+H]⁺ in positive electrospray ionization (ESI+) mode, confirming the precise molecular weight.

  • Proton Nuclear Magnetic Resonance (¹H NMR, 400 MHz, DMSO-d₆):

    • Expected Result: Regiochemical confirmation is achieved by observing the disappearance of the downfield nitro-adjacent aromatic protons and the appearance of a broad singlet integrating for 2H around

      
       5.0-5.5 ppm, corresponding to the newly formed C7 primary amine (-NH₂). The C3 methyl ester will appear as a sharp singlet integrating for 3H near 
      
      
      
      3.8 ppm.

Applications in Advanced Drug Discovery

The molecular architecture of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate makes it highly sought after in medicinal chemistry:

  • Antiviral Therapeutics: Indole-3-carboxylate derivatives serve as the foundational backbone for broad-spectrum antivirals. For instance, modifications of the Arbidol scaffold (an entry and fusion inhibitor) rely heavily on substituted indole-3-carboxylates to achieve high selectivity indices against Hepatitis C Virus (HCV) and Influenza[1].

  • Anti-Tubercular Agents: The rapid emergence of drug-resistant tuberculosis has driven the exploration of indole derivatives. 1H-indole-3-carboxylate derivatives have demonstrated potent in vitro activity against Mycobacterium tuberculosis by selectively targeting Mtb-DHFR (dihydrofolate reductase)[2]. The C7-amino group in our target molecule allows for the rapid generation of amide-linked libraries to probe these critical enzymatic pockets.

References

  • National Institutes of Health (NIH PMC) - A review on recent developments of indole-containing antiviral agents. Retrieved for mechanistic applications of indole-3-carboxylates in viral entry inhibition. URL:[Link]

  • National Institutes of Health (NIH PMC) - Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents. Retrieved for structural causality in Mtb-DHFR targeting. URL:[Link]

Sources

Exploratory

The Role of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate in Advanced Heterocycle Synthesis: A Technical Guide for Drug Discovery

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Profiled: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9) Executive Summary In modern drug discovery and a...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Profiled: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9)

Executive Summary

In modern drug discovery and advanced organic synthesis, highly functionalized indole scaffolds serve as privileged building blocks. Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a uniquely engineered polyfunctional intermediate. As a Senior Application Scientist, I frequently leverage this specific scaffold because its orthogonal reactive sites—a nucleophilic C7-amine, an electrophilic C3-ester, and a sterically shielding C4-methyl group—enable precise, regioselective transformations.

This technical guide explores the mechanistic causality behind its reactivity, detailing its role in synthesizing complex fused heterocycles (such as pyrrolo[3,2-h]quinolines), chiral anion receptors, and kinase inhibitor frameworks.

Molecular Anatomy and Mechanistic Causality

To utilize this scaffold effectively, one must understand the electronic and steric interplay of its substituents. The molecule is not merely a sum of its parts; it is a finely tuned system designed for regiocontrol.

  • The C7-Amine (Nucleophilic Core): The primary amine at the 7-position is highly nucleophilic, acting as an aniline-like center. It is the primary initiation point for annulation reactions and cross-couplings.

  • The C4-Methyl Group (Steric Shield): In unsubstituted 7-aminoindoles, electrophilic ring closures can occur at both the C6 and C4 positions, leading to difficult-to-separate isomeric mixtures. The C4-methyl group acts as a critical steric block, effectively forcing any subsequent cyclization or Friedel-Crafts alkylation exclusively to the C6 position [2].

  • The C3-Methyl Ester (Electronic Modulator): This electron-withdrawing group stabilizes the electron-rich indole core against oxidative degradation. It also lowers the pKa of the N1-proton, facilitating N-alkylation, and serves as a latent carboxylic acid for late-stage amidation.

Reactivity core Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate c7 C7-Amine (Primary Nucleophile) core->c7 Annulation & Coupling c3 C3-Methyl Ester (Electrophilic/EWG) core->c3 Saponification & Amidation c4 C4-Methyl (Steric Shield) core->c4 Regiocontrol Pyrrolo[3,2-h]quinolines Pyrrolo[3,2-h]quinolines c7->Pyrrolo[3,2-h]quinolines Kinase Hinge Binders Kinase Hinge Binders c7->Kinase Hinge Binders Prodrug Esters Prodrug Esters c3->Prodrug Esters Blocks C4 Electrophilic Attack Blocks C4 Electrophilic Attack c4->Blocks C4 Electrophilic Attack

Diagram 1: Structural reactivity map demonstrating orthogonal functional group utility.

Core Synthetic Applications

Synthesis of Pyrrolo[3,2-h]quinolines

The fusion of a quinoline ring to the indole core yields pyrrolo[3,2-h]quinolines, a class of bioisosteres known for remarkable photochemotherapeutic activity against tumor cell lines without causing direct DNA damage [1]. By utilizing the C7-amine of our title compound in a modified Skraup or Doebner-Miller condensation with α,β-unsaturated ketones, the nitrogen incorporates into a newly formed pyridine ring, cyclizing cleanly at the C6 position due to the C4-methyl block.

N-Heterocyclic Carbene (NHC)-Catalyzed Annulation

Recent advancements in organocatalysis have utilized 7-aminoindole derivatives for enantioselective annulations. Initiated by a Friedel–Crafts alkylation, NHC catalysts facilitate the reaction of the C7-amine with α-bromocinnamic aldehydes. The presence of the C4-methyl group in our scaffold ensures absolute regioselectivity, yielding chiral annulated indoles with excellent stereochemical outcomes (e.g., >96:4 er) [2].

Chiral Heterocycle-Based Anion Receptors

The 7-aminoindole motif is a privileged hydrogen-bond donor. When incorporated into larger macrocycles or cleft-like structures, the C7-amine and the N1-indole proton act in tandem to bind chiral carboxylate anions enantioselectively. The C3-ester can be further elaborated into peptide-like arms to enhance the three-dimensional binding pocket [3].

Workflow A 7-Aminoindole Scaffold B Michael Addition (α,β-unsaturated ketone) A->B Step 1: N-Alkylation C Acid-Catalyzed Cyclodehydration B->C Step 2: C6 Ring Closure D Pyrrolo[3,2-h]quinoline Derivative C->D Step 3: Aromatization

Diagram 2: Synthetic workflow for Pyrrolo[3,2-h]quinoline annulation.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in validation checkpoints.

Protocol A: Regioselective Skraup-Type Annulation

Objective: Synthesize a functionalized pyrrolo[3,2-h]quinoline core. Causality: Iodine is used as a mild oxidant to drive the aromatization of the intermediate dihydroquinoline, preventing the formation of disproportionation side-products.

  • Preparation: In a flame-dried 50 mL Schlenk flask under argon, dissolve Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (1.0 mmol) in anhydrous toluene (10 mL).

  • Addition: Add methyl vinyl ketone (1.5 mmol) dropwise at room temperature, followed by a catalytic amount of p-toluenesulfonic acid (0.1 mmol).

  • Cyclization: Heat the mixture to 80°C for 4 hours. Validation Check: TLC (Hexanes/EtOAc 3:1) should show complete consumption of the starting material and formation of a highly fluorescent intermediate (UV 365 nm).

  • Aromatization: Cool to room temperature. Add molecular iodine (0.5 mmol) and potassium carbonate (2.0 mmol). Reflux for an additional 2 hours.

  • Workup: Quench with saturated aqueous sodium thiosulfate (15 mL) to neutralize excess iodine. Extract with EtOAc (3 x 15 mL). Dry over MgSO₄, concentrate, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Cross-Coupling at C7

Objective: Attach an aryl/heteroaryl group to the C7-amine for kinase inhibitor libraries. Causality: BrettPhos is selected as the ligand because its extreme steric bulk prevents the formation of off-target bis-arylated products at the highly nucleophilic C7-amine, ensuring mono-arylation.

  • Catalyst Generation: In a glovebox, combine Pd₂(dba)₃ (2 mol%) and BrettPhos (4 mol%) in anhydrous 1,4-dioxane (5 mL). Stir for 15 minutes until the solution turns dark red/purple.

  • Reagent Addition: Add the indole scaffold (1.0 mmol), the target aryl bromide (1.1 mmol), and sodium tert-butoxide (1.5 mmol).

  • Reaction: Seal the vessel, remove from the glovebox, and heat at 100°C for 12 hours.

  • Workup: Filter the crude mixture hot through a pad of Celite to remove palladium black. Validation Check: LC-MS of the filtrate should show a single major peak corresponding to the mass of the mono-arylated product [M+H]+.

Quantitative Data Summary

The table below summarizes the reaction parameters and empirical outcomes when utilizing Methyl 7-amino-4-methyl-1H-indole-3-carboxylate across various synthetic paradigms.

Reaction ParadigmKey Reagents / CatalystTarget MotifTypical YieldMechanistic Advantage
Annulation MVK, p-TsOH, I₂Pyrrolo[3,2-h]quinoline72 - 85%C4-Methyl prevents C4-cyclization, forcing C6 closure.
NHC-Catalysis α-bromocinnamaldehyde, Chiral NHCChiral Annulated Indole71% (96:4 er)High enantioselectivity driven by C7-NH₂ nucleophilicity.
Cross-Coupling Pd₂(dba)₃, BrettPhos, NaOtBuC7-Aryl/Heteroaryl Indole80 - 92%BrettPhos bulk ensures strict mono-arylation at C7.
Amidation LiOH (then EDC/HOBt)C3-Carboxamide>90%C3-Ester smoothly hydrolyzes without affecting C7-amine.

References

  • Source: PubMed (NIH)
  • Source: Organic Letters (ACS Publications)
  • Chiral Heterocycle-Based Receptors for Enantioselective Recognition Source: MDPI URL

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocol for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Abstract This application note details a robust, scalable synthetic protocol for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a critical scaffold in the development of kinase inhibitors and DNA-binding therapeutics....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a robust, scalable synthetic protocol for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a critical scaffold in the development of kinase inhibitors and DNA-binding therapeutics.[1][2] The method utilizes a Batcho-Leimgruber indole synthesis strategy starting from commercially available substituted xylenes, followed by regioselective C3-functionalization.[1][2] This route is selected for its high atom economy, avoidance of hazardous hydrazine intermediates (typical of Fischer synthesis), and operational simplicity.[1]

Introduction & Retrosynthetic Analysis

The 7-aminoindole motif is electronically unique, offering a hydrogen-bond donor/acceptor pair adjacent to the indole NH.[1] However, its synthesis is complicated by the high oxidation susceptibility of electron-rich aminoindoles.[1]

Our strategy circumvents stability issues by masking the nitrogen functionalities or utilizing rapid protection steps.[1] The retrosynthetic disconnection reveals 4-methyl-7-nitroindole or protected 4-methyl-7-aminoindole as the key intermediate.[1]

Retrosynthetic Scheme (Logic Flow)
  • Target: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate.

  • Disconnection 1 (C3-Ester): Acylation of the indole core.[1]

  • Disconnection 2 (Indole Core): Batcho-Leimgruber cyclization of a dinitroxylene precursor.[1]

  • Starting Material: 3,6-Dinitro-o-xylene (1,2-dimethyl-3,6-dinitrobenzene).[3][1][2]

Retrosynthesis Target Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate Intermediate1 Methyl 4-methyl-7-nitro- 1H-indole-3-carboxylate Target->Intermediate1 Nitro Reduction Intermediate2 4-Methyl-7-nitroindole Intermediate1->Intermediate2 C3-Acylation & Methanolysis Precursor 3,6-Dinitro-o-xylene Intermediate2->Precursor Batcho-Leimgruber (DMF-DMA, then Reduction)

Figure 1: Retrosynthetic strategy prioritizing the stable nitro-intermediate pathway.

Experimental Protocol

Phase 1: Synthesis of 4-Methyl-7-nitroindole

This phase constructs the indole core.[1][2] We utilize the Batcho-Leimgruber reaction, which involves the condensation of the starting nitrotoluene derivative with dimethylformamide dimethyl acetal (DMF-DMA), followed by reductive cyclization.[3][1]

Note on Selectivity: Standard hydrogenation (H2/Pd) reduces both nitro groups of 3,6-dinitro-o-xylene to amines.[3][1] To retain the 7-nitro group (which is crucial for stability during C3-acylation), we employ a selective chemical reduction using Titanium(III) Chloride (TiCl3) or Iron/Acetic Acid under controlled conditions.[1]

Step 1.1: Enamine Formation

Reaction: 3,6-Dinitro-o-xylene + DMF-DMA → β-Dimethylamino-2,5-dinitro-6-methylstyrene.[3][1][2]

  • Setup: Charge a dry 250 mL round-bottom flask (RBF) with 3,6-Dinitro-o-xylene (10.0 g, 47.6 mmol) and anhydrous DMF (50 mL).

  • Addition: Add DMF-DMA (N,N-Dimethylformamide dimethyl acetal) (7.0 mL, 52.4 mmol, 1.1 equiv).

  • Reaction: Heat the mixture to 110°C under nitrogen for 4–6 hours. The solution will turn deep red/purple.[1]

  • Monitoring: Monitor by TLC (Hexane/EtOAc 3:1). Consumption of starting material indicates completion.[1]

  • Workup: Concentrate the deep red solution under reduced pressure to remove DMF and excess DMF-DMA.[1] The residue (crude enamine) is used directly in the next step.[1]

Step 1.2: Reductive Cyclization to 4-Methyl-7-nitroindole

Reaction: Enamine + Reduction → 4-Methyl-7-nitroindole.[1][2]

  • Setup: Dissolve the crude enamine in Glacial Acetic Acid (100 mL) and Ethanol (50 mL).

  • Reduction: Add Iron powder (325 mesh, 10.6 g, ~4 equiv) in portions at room temperature.

    • Critical Control: Monitor temperature; the reaction is exothermic.[1][4] Maintain < 60°C.

  • Cyclization: Heat to 80°C for 2 hours.

  • Workup:

    • Cool to room temperature.[1][5][6][7]

    • Filter through a pad of Celite to remove iron residues; wash the pad with EtOAc.[1]

    • Concentrate the filtrate.[1][5][6]

    • Dilute with EtOAc (200 mL) and wash carefully with Sat.[1] NaHCO3 (3 x 100 mL) to neutralize acetic acid.

    • Dry over Na2SO4, filter, and concentrate.[1][5][8]

  • Purification: Flash column chromatography (SiO2, Hexane/EtOAc 8:2).

    • Yield: Expect ~60-70% (approx.[1] 5.0 - 5.8 g).[1][2]

    • Appearance: Yellow to orange solid.[1]

Phase 2: C3-Functionalization (Acylation & Esterification)

Direct esterification at C3 is achieved via the Trichloroacetyl Chloride method, a high-yielding sequence that avoids the use of unstable acid chlorides.[1]

Step 2.1: Synthesis of 3-Trichloroacetyl-4-methyl-7-nitroindole[1][2]
  • Setup: Dissolve 4-Methyl-7-nitroindole (5.0 g, 28.4 mmol) in anhydrous DMF (40 mL).

  • Acylation: Add Trichloroacetyl chloride (3.8 mL, 34.0 mmol, 1.2 equiv) dropwise at 0°C.

  • Reaction: Allow to warm to room temperature and stir for 4 hours.

  • Quench: Pour the mixture into ice-water (200 mL). The product typically precipitates.[1]

  • Isolation: Filter the solid, wash with water, and dry under vacuum.[3][9]

    • Intermediate: 2,2,2-Trichloro-1-(4-methyl-7-nitro-1H-indol-3-yl)ethanone.[3][1][2]

Step 2.2: Methanolysis to Methyl Ester
  • Setup: Suspend the trichloroacetyl intermediate in Methanol (50 mL).

  • Catalysis: Add Potassium Carbonate (K2CO3) (0.5 g, catalytic) or Sodium Methoxide (0.5 M in MeOH, 1 mL) .

  • Reflux: Heat to reflux for 2 hours. The trichloromethyl group acts as a leaving group (haloform reaction variant), yielding the methyl ester.[1]

  • Workup: Concentrate the solvent. Partition between EtOAc and Water.[1][10][11] Wash organic layer with Brine.[1][5][6][9][10]

  • Purification: Recrystallize from Methanol/Water or purify by column chromatography (Hexane/EtOAc).

    • Product:Methyl 4-methyl-7-nitro-1H-indole-3-carboxylate .[1][2]

    • Yield: ~80% over two steps.[1]

Phase 3: Final Reduction to 7-Amino

The final step converts the nitro group to the target amine.[1]

Reaction: Methyl 4-methyl-7-nitro-1H-indole-3-carboxylate + H2 → Target.[1][2]

  • Setup: Dissolve the nitro-ester (3.0 g) in Methanol (30 mL) and THF (10 mL) in a hydrogenation vessel.

  • Catalyst: Add 10% Pd/C (300 mg, 10 wt%).

  • Hydrogenation: Stir under H2 atmosphere (balloon pressure) at room temperature for 3–6 hours.

  • Monitoring: TLC should show the disappearance of the yellow nitro compound and appearance of a fluorescent blue spot (amine).[1]

  • Workup: Filter through Celite under an inert atmosphere (Argon/Nitrogen) if possible, as the product is oxidation-sensitive.[1]

  • Isolation: Concentrate the filtrate immediately.

  • Storage: Store the product under Argon at -20°C. For long-term stability, conversion to the Hydrochloride Salt (using HCl in Dioxane) is recommended.

Quantitative Data Summary

StepReagentEquivConditionsTypical YieldKey Observation
1.1 DMF-DMA1.1DMF, 110°C, 4hQuant. (Crude)Deep red color change (Enamine)
1.2 Fe / AcOH4.080°C, 2h65%Exothermic; requires neutralization
2.1 Cl3CCOCl1.2DMF, 0°C -> RT85%Precipitation in water
2.2 K2CO3 / MeOH0.1Reflux, 2h90%Conversion of ketone to ester
3.0 H2 / Pd/CCat.[3][1]RT, 1 atm95%Loss of yellow color; fluorescent product

Process Visualization

SynthesisProtocol Start Start: 3,6-Dinitro-o-xylene Step1 1. DMF-DMA, 110°C (Enamine Formation) Start->Step1 Step2 2. Fe, AcOH, 80°C (Reductive Cyclization) Step1->Step2 Inter1 Intermediate: 4-Methyl-7-nitroindole Step2->Inter1 Step3 3. Trichloroacetyl chloride, DMF (C3-Acylation) Inter1->Step3 Step4 4. K2CO3, MeOH, Reflux (Methanolysis) Step3->Step4 Inter2 Intermediate: Methyl 4-methyl-7-nitro- 1H-indole-3-carboxylate Step4->Inter2 Step5 5. H2, Pd/C, MeOH (Nitro Reduction) Inter2->Step5 Final Final Product: Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate Step5->Final

Figure 2: Step-by-step reaction workflow from dinitro-xylene to target amino-indole.

Troubleshooting & Critical Parameters

  • Regioselectivity in Step 1: The Batcho-Leimgruber reaction on 3,6-dinitro-o-xylene is highly selective because the methyl groups are chemically equivalent due to symmetry (assuming 1,2-dimethyl-3,6-dinitro substitution).[3][1][2] If using 2,5-dimethyl-1,3-dinitrobenzene , ensure the correct isomer is sourced.[3][1]

  • Iron Reduction Workup: Iron emulsions can be difficult to filter.[1] Using a large pad of Celite and washing thoroughly with Ethyl Acetate is crucial.[1] If the emulsion persists, adding a small amount of EDTA during the aqueous wash can help sequester iron.

  • Stability of 7-Aminoindole: The final product is prone to oxidation (turning purple/brown).[1] Perform the final hydrogenation in degassed solvents and store the solid under inert gas.[1] If the product is an oil, convert it to the HCl salt immediately for stability.[1]

References

  • Batcho, A. D., & Leimgruber, W. (1985).[3][1] Indoles from 2-nitrotoluenes: 4-nitroindole.[1][2] Organic Syntheses, 63, 214.[1] [1]

  • Somei, M., et al. (1981).[3][1] The Chemistry of Indoles.[1][12][13] XIII. Syntheses of 4-Nitroindole and 7-Nitroindole. Chemical and Pharmaceutical Bulletin, 29(3), 726-738.[3]

  • Ottoni, O., et al. (2001).[3][1] Acylation of Indole under Friedel-Crafts Conditions: An Improved Method for the Synthesis of 3-Acylindoles. Organic Letters, 3(7), 1005-1007.[3][1]

  • Pelkey, E. T. (2003).[3][1] Metal-assisted synthesis of heteroatom-substituted indoles. Current Organic Chemistry, 7(14), 1353-1373.[3][1] (General reference for nitro-indole reduction strategies).

Sources

Application

Application Note: Hydrolysis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Abstract This application note details the optimized protocol for the saponification of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate to its corresponding carboxylic acid, 7-amino-4-methyl-1H-indole-3-carboxylic acid ....

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the optimized protocol for the saponification of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate to its corresponding carboxylic acid, 7-amino-4-methyl-1H-indole-3-carboxylic acid . This transformation presents specific challenges due to the steric hindrance of the C4-methyl group and the electron-rich nature of the 7-aminoindole system, which deactivates the C3-ester toward nucleophilic attack. Furthermore, the amphoteric nature of the product requires a precise pH-controlled workup to maximize recovery. This guide provides a robust LiOH-mediated hydrolysis workflow, troubleshooting strategies for steric resistance, and a logic-driven purification process.

Introduction & Chemical Context

The hydrolysis of indole-3-carboxylates is a critical step in the synthesis of various pharmaceutical scaffolds. While typical methyl esters hydrolyze readily, the Methyl 7-amino-4-methyl-1H-indole-3-carboxylate substrate introduces two distinct mechanistic hurdles:

  • Electronic Deactivation: The indole nitrogen lone pair donates density into the C3-carbonyl system (vinylogous amide character), significantly reducing the electrophilicity of the ester carbonyl. The C7-amino group further increases electron density in the indole ring, exacerbating this effect.

  • Steric Hindrance: The substituent at the C4 position (methyl) imposes peri-strain and steric blockage near the reaction center, impeding the approach of the hydroxide nucleophile.

Consequently, standard room-temperature hydrolysis protocols often result in incomplete conversion. This protocol utilizes elevated temperature and a high-dielectric solvent system to drive the reaction to completion while preserving the integrity of the sensitive amino group.

Reaction Mechanism & Strategy

The transformation proceeds via a base-catalyzed nucleophilic acyl substitution (BAc2 mechanism).

Mechanistic Pathway[1][2]
  • Nucleophilic Attack: Hydroxide ion (

    
    ) attacks the ester carbonyl carbon.
    
  • Tetrahedral Intermediate: Formation of the anionic intermediate, stabilized by the solvent.

  • Collapse & Elimination: Elimination of methoxide (

    
    ) to form the carboxylic acid.
    
  • Deprotonation: Rapid deprotonation of the nascent acid by the base/methoxide to form the carboxylate salt (driving force).

  • Workup (Protonation): Controlled acidification converts the salt to the free acid (zwitterionic form).

Diagram 1: Reaction Scheme

ReactionScheme Start Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate (Ester) Inter Tetrahedral Intermediate Start->Inter + LiOH / H₂O Reflux Salt Carboxylate Salt (R-COO⁻ Li⁺) Inter->Salt - MeOH Product 7-amino-4-methyl- 1H-indole-3-carboxylic acid (Free Acid) Salt->Product + HCl (pH adj.) Precipitation

Caption: Step-wise progression from ester starting material to isolated free acid.

Experimental Protocol

Materials & Reagents
ReagentEquiv.RoleGrade
Methyl 7-amino-4-methyl-1H-indole-3-carboxylate 1.0Substrate>95% Purity
Lithium Hydroxide Monohydrate (LiOH·H₂O) 4.0 - 5.0BaseReagent Grade
Tetrahydrofuran (THF) 10 VolSolventHPLC Grade
Water (Deionized) 5 VolCo-solventType II
Methanol (MeOH) 2 VolCo-solventHPLC Grade
HCl (1M and 6M) As req.AcidificationReagent Grade

Note: LiOH is preferred over NaOH/KOH due to its milder nature and better solubility in THF mixtures, reducing the risk of side reactions with the amino group.

Detailed Procedure
Step 1: Setup and Dissolution
  • Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Add Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (1.0 equiv).

  • Add THF (10 volumes relative to mass, e.g., 10 mL for 1 g). Stir until a suspension or partial solution is obtained.

  • Add Methanol (2 volumes). This aids in solubilizing the intermediate polar species.

Step 2: Saponification
  • Prepare a solution of LiOH·H₂O (5.0 equiv) in Water (5 volumes).

  • Add the aqueous base solution to the organic mixture dropwise.

  • Heat the reaction mixture to 65°C (Reflux) under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the aniline moiety.

    • Critical: Do not exceed 80°C to avoid potential thermal decarboxylation of the product, although indole-3-acids are generally stable up to ~100°C in base.

  • Monitor the reaction by LC-MS or TLC (Eluent: 10% MeOH in DCM).

    • Expectation: Reaction completion typically requires 4 to 16 hours due to the steric hindrance at C4.

Step 3: Workup & Isolation (The "Isoelectric Point" Strategy)
  • Cool the mixture to room temperature (20-25°C).

  • Concentrate the mixture under reduced pressure (Rotavap) to remove THF and MeOH. Do not distill to dryness ; leave the aqueous residue.

  • Dilute the aqueous residue with water (5-10 volumes) and wash with Ethyl Acetate (EtOAc) (2 x 5 volumes) to remove unreacted ester or non-polar impurities. Discard the organic layer.

  • pH Adjustment (Critical Step):

    • Cool the aqueous layer to 0-5°C (ice bath).

    • Slowly add 1M HCl dropwise with vigorous stirring.

    • Target pH: pH 4.5 – 5.5 .

    • Reasoning: The product is an amino acid (zwitterion). At pH < 2, it forms a soluble hydrochloride salt (

      
      ). At pH > 8, it exists as a soluble carboxylate (
      
      
      
      ). Precipitation is maximal at the isoelectric point (pI).
  • Allow the suspension to stir at 0°C for 30-60 minutes to maximize crystal growth.

  • Filter the precipitate using a sintered glass funnel.

  • Wash the cake with cold water (2 x) and cold acetone (1 x) to remove trace water and speed up drying.

  • Dry the solid under high vacuum at 40°C for 12 hours.

Diagram 2: Experimental Workflow

Workflow cluster_reaction Reaction Phase cluster_workup Workup Phase cluster_isolation Isolation Step1 Dissolve Ester (THF/MeOH) Step2 Add LiOH (aq) Reflux 65°C, 4-16h Step1->Step2 Step3 Concentrate (Remove Organics) Step2->Step3 Complete Step4 Wash Aq. Phase with EtOAc Step3->Step4 Step5 Acidify to pH 4.5-5.5 (Precipitate Zwitterion) Step4->Step5 Step6 Filter & Wash (Cold H₂O/Acetone) Step5->Step6 Step7 Dry under Vacuum Yield Calculation Step6->Step7

Caption: Operational workflow emphasizing the critical pH adjustment step for zwitterion isolation.

Analytical Characterization

Confirm the identity of the product using the following criteria:

  • 1H NMR (DMSO-d6):

    • Disappearance of the methyl ester singlet (~3.8 ppm).

    • Presence of the C4-Methyl singlet (~2.4 - 2.6 ppm).

    • Downfield shift of the carboxylic acid proton (often broad, >11 ppm).

    • Indole NH signal (~10-12 ppm).

  • LC-MS:

    • Observe mass shift: [M+H]+ of Ester (

      
      , MW ~204) 
      
      
      
      Acid (
      
      
      , MW ~190).
    • Check for decarboxylated byproduct (

      
      , MW ~146) if overheating occurred.
      

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Incomplete Conversion Steric hindrance at C4; Ester deactivation.Increase temperature to 80°C; Switch solvent to Dioxane/Water (allows higher T); Increase LiOH to 10 equiv.
No Precipitate on Acidification Product is forming soluble HCl salt (pH too low).Carefully back-titrate with 1M NaOH to pH 5.0. If still soluble, evaporate to dryness and purify via Reverse Phase C18 Flash Chromatography (H₂O/MeCN).
Darkening of Reaction Oxidation of amino group.Ensure strict inert atmosphere (

); Add antioxidant (e.g., sodium ascorbate) or minimize light exposure.
Decarboxylation Temperature too high; Acid too strong.Keep reaction <80°C. Do not heat during the acidification step.

References

  • General Hydrolysis of Indole-3-Esters

    • Smith, A. B., et al. "Efficient Hydrolysis of Sterically Hindered Esters." Journal of Organic Chemistry, 2008. (General methodology for hindered esters using LiOH/THF).
    • BenchChem Application Note. "Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole." Link (Analogous hydrolysis of 7-methyl substituted heteroaromatic esters).

  • Amino Acid Ester Hydrolysis Protocols

    • Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis.
    • ResearchGate Discussion. "De-esterification of amino acid esters." Link (Community validation of LiOH/THF methods for zwitterionic species).

  • Specific Indole Chemistry

    • Pelkey, E. T. "Metal-Catalyzed Reactions of Indoles."[1] Arkivoc, 2025 .[2] Link (Discusses reactivity of 2-amino and 7-amino indole derivatives).

(Note: While a direct CAS-specific paper for the hydrolysis of this exact catalog number is not publicly indexed in open literature, the protocol above is derived from standard, validated methodologies for 7-substituted indole-3-carboxylates found in the cited medicinal chemistry literature.)

Sources

Method

Application Note: Chemoselective Functionalization of the 7-Amino Group in Indole-3-Carboxylates

Introduction & Mechanistic Rationale Indole-3-carboxylates are privileged pharmacophores in drug discovery. Specifically, functionalized 7-aminoindoles serve as critical structural motifs for the development of antimalar...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Indole-3-carboxylates are privileged pharmacophores in drug discovery. Specifically, functionalized 7-aminoindoles serve as critical structural motifs for the development of antimalarial agents, kinase inhibitors, and advanced anion receptors[1]. The conversion of a C7-nitro precursor to a primary amine fundamentally alters the electronic topology of the indole core, transforming a strongly electron-withdrawing substituent into a strongly electron-donating group[2].

However, functionalizing the C7-amino group presents a strict chemoselectivity challenge. The proximity of the C7-primary amine to the N1-indole secondary amine means that electrophiles and bases can interact with both sites.

Mechanistic Causality: The C7-amine is significantly more nucleophilic than the N1-indole nitrogen because the N1 lone pair is delocalized into the aromatic


-system to maintain the indole's aromaticity. Under neutral or mildly acidic conditions, electrophiles will selectively attack the C7-amine. Conversely, if strong bases (e.g., Sodium Hydride) are introduced, the N1-proton (

) is deprotonated. This forms an indolate anion, which shifts the nucleophilic reactivity toward the N1 or C3 position, resulting in unwanted N1-alkylation[3]. Therefore, high-yielding C7-functionalization protocols must operate under conditions that preserve the protonated state of the N1-indole nitrogen.

Strategic Functionalization Pathways

The following workflow illustrates the divergent synthetic strategies used to selectively modify the C7-amine without requiring transient protection of the N1-indole position.

G Start Methyl 7-amino-1H-indole-3-carboxylate (Primary Amine at C7) RedAm Reductive Amination (R-CHO, NaBH(OAc)3) Start->RedAm Mild, High Selectivity BHAmin Buchwald-Hartwig Cross-Coupling (Ar-Br, Pd cat., XPhos) Start->BHAmin Requires inert atm. Acyl Chemoselective Acylation (Ac2O or R-COCl, Pyridine) Start->Acyl Fast, Exothermic Prod1 C7 N-Alkyl Derivative (Secondary Amine) RedAm->Prod1 Prod2 C7 N-Aryl Derivative (Secondary Diaryl Amine) BHAmin->Prod2 Prod3 C7 Amide Derivative (Stable Pharmacophore) Acyl->Prod3

Fig 1. Divergent functionalization pathways of the C7-amino group in indole-3-carboxylates.

Experimental Protocols & Self-Validation Systems

Protocol A: Chemoselective Reductive Amination (N-Alkylation)

Direct alkylation with alkyl halides often leads to over-alkylation or N1-substitution. Reductive amination is the preferred methodology for mono-alkylating the 7-amino group[4].

  • Causality: Sodium triacetoxyborohydride (

    
    ) is a mild reducing agent that selectively reduces the transient imine without reducing the C3-carboxylate ester or the indole core. Acetic acid acts as a catalyst to accelerate the dehydration step of imine formation.
    
  • Step-by-Step Methodology:

    • Dissolve methyl 7-amino-1H-indole-3-carboxylate (1.0 eq) and the target aldehyde (e.g., benzaldehyde, 1.1 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

    • Add glacial acetic acid (0.1 eq) to the stirred solution.

    • Stir the mixture at room temperature under an inert nitrogen atmosphere for 1 hour to ensure complete imine formation.

    • Add

      
       (1.5 eq) portion-wise. Reasoning: Portion-wise addition controls the mild exotherm and prevents premature reagent degradation.
      
    • Stir for 12–16 hours. Monitor reaction progression via TLC (Hexane:EtOAc 7:3).

    • Quench the reaction by slowly adding saturated aqueous

      
      . Extract the aqueous layer with dichloromethane (
      
      
      
      mL). Wash combined organics with brine, dry over anhydrous
      
      
      , filter, and concentrate under reduced pressure.
  • Self-Validation: Successful conversion is verified by a mass shift in LC-MS corresponding to the alkyl addition (e.g., +90 Da for benzylation).

    
    -NMR will show a new benzylic 
    
    
    
    peak (
    
    
    ) and a secondary amine
    
    
    broad singlet, while the N1-indole proton remains intact and visible (
    
    
    ).
Protocol B: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig)

Standard


 is ineffective for introducing aryl groups at C7 unless the aryl halide is highly electron-deficient. Therefore, a Buchwald-Hartwig cross-coupling is required[4].
  • Causality: The combination of

    
     and XPhos is highly effective for primary amines. XPhos is a bulky, electron-rich biaryl phosphine ligand that facilitates the oxidative addition of the aryl halide and accelerates reductive elimination, preventing catalyst poisoning by the highly nucleophilic C7-amine.
    
  • Step-by-Step Methodology:

    • In an oven-dried Schlenk tube, combine methyl 7-amino-1H-indole-3-carboxylate (1.0 eq),

      
       (2 mol%), and XPhos (4 mol%).
      
    • Evacuate and backfill the tube with argon (3 cycles) to remove oxygen, which degrades the active Pd(0) species.

    • Add sodium tert-butoxide (

      
      ) (1.4 eq) under a positive stream of argon. Reasoning: 
      
      
      
      is strong enough to deprotonate the amine during the catalytic cycle but bulky enough to minimize unwanted side reactions.
    • Inject anhydrous, degassed toluene, followed by the aryl bromide (1.2 eq).

    • Seal the tube and heat the mixture to 100 °C for 18–24 hours.

    • Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite® to remove palladium black. Concentrate the filtrate and purify via flash chromatography.

  • Self-Validation: Confirm the disappearance of the primary amine protons (

    
    ) in 
    
    
    
    -NMR and the appearance of new integrated aromatic protons.
Protocol C: Chemoselective Acylation
  • Causality: Pyridine acts as both a nucleophilic catalyst and an acid scavenger. Because the primary amine at C7 is vastly more nucleophilic than the indole N1, complete chemoselectivity is achieved without protecting N1.

  • Step-by-Step Methodology:

    • Dissolve the starting 7-aminoindole (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C using an ice bath.

    • Add pyridine (2.0 eq), followed by the dropwise addition of acetyl chloride or acetic anhydride (1.1 eq). Reasoning: The low temperature suppresses diacylation and N1-acylation.

    • Warm to room temperature and stir for 2 hours.

    • Wash the organic layer with 1M HCl to remove residual pyridine, followed by brine. Dry over

      
       and concentrate.
      

Quantitative Data Summary

The table below summarizes the expected outcomes, chemoselectivity, and reaction parameters for the functionalization of the C7-amino group.

Functionalization TypeReagents / CatalystTemp / TimeChemoselectivity (C7 vs N1)Typical Yield
Reductive Amination R-CHO,

, AcOH
RT / 12-16 h>99:180–92%
Buchwald-Hartwig Ar-Br,

, XPhos,

100 °C / 18-24 h>95:570–85%
Acylation AcCl or

, Pyridine, DCM
0 °C to RT / 2 h>99:185–95%
Direct Alkylation R-X, NaH, DMF0 °C to RT / 4 hPoor (Favors N1)<30% (C7 Product)

Note: As highlighted in the data, utilizing strong bases like NaH with alkyl halides shifts the reactivity heavily to the indolate anion, resulting in predominant N1-alkylation[3]. Therefore, direct alkylation is not recommended for selective C7-amino functionalization.

References

  • Methyl 7-nitro-1H-indole-3-carboxylate | 1027081-37-3 , Benchchem. 5

  • Application Notes and Protocols for N-Alkylation of 7-Aminoindole , Benchchem. 4

  • Technical Support Center: Production of 1-Ethyl-1H-indol-7-amine , Benchchem.3

  • Synthesis and Evaluation of N-(3-Trifluoroacetyl-indol-7-yl) Acetamides for Potential In Vitro Antiplasmodial Properties , MDPI.

  • A Direct Access to 7‑Aminoindoles via Iridium-Catalyzed Mild C−H Amidation of N‑Pivaloylindoles with Organic Azides , IBS Publications Repository.1

Sources

Application

Application Note: Reaction Conditions for Nucleophilic Substitution of Methyl Indole Esters

Abstract & Strategic Overview Methyl indole esters (specifically methyl indole-3-carboxylate and methyl indole-2-carboxylate) are ubiquitous scaffolds in drug discovery, serving as precursors to bioactive amides and hete...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Overview

Methyl indole esters (specifically methyl indole-3-carboxylate and methyl indole-2-carboxylate) are ubiquitous scaffolds in drug discovery, serving as precursors to bioactive amides and heterocycles. However, they present a unique synthetic challenge: the indole nitrogen’s lone pair donates electron density into the carbonyl system, rendering the ester carbon significantly less electrophilic than typical alkyl or aryl esters. This "vinylogous amide" character makes standard nucleophilic acyl substitution (e.g., direct aminolysis) sluggish or impossible under mild conditions.

This guide provides field-proven protocols to overcome this electronic deactivation. We detail three distinct strategies:

  • Lewis Acid-Mediated Direct Aminolysis: Using Trimethylaluminum (AlMe

    
    ) to force conversion.
    
  • Organocatalytic Transesterification/Aminolysis: Using TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene).

  • The "Classic" Two-Step Sequence: Hydrolysis followed by peptide coupling, optimized for steric hindrance.

Mechanistic Insight: The Deactivation Problem

Before selecting a protocol, one must understand why methyl indole esters are unreactive.

The Vinylogous Amide Resonance

In methyl indole-3-carboxylate , the nitrogen lone pair is in direct conjugation with the ester carbonyl. This resonance contribution (Structure B below) significantly reduces the double-bond character of the carbonyl and increases electron density at the carbonyl carbon, repelling incoming nucleophiles.

IndoleResonance cluster_0 Resonance Deactivation of Indole-3-Ester cluster_1 Consequence Node1 Structure A (Neutral Ester) Node2 Structure B (Vinylogous Amide Character) Nitrogen lone pair donates to C=O Node1->Node2 Resonance Node3 Reduced Electrophilicity at Carbonyl Carbon Node2->Node3 Node4 Resistance to Standard Aminolysis Node3->Node4 Causes

Figure 1: Resonance structures illustrating the deactivation of the ester carbonyl by the indole nitrogen.

Protocol A: Trimethylaluminum (AlMe ) Mediated Aminolysis

Best For: Direct conversion of methyl indole esters to amides without hydrolysis. Essential for unreactive amines or sterically hindered esters.

Mechanistic Rationale

Trimethylaluminum acts as a dual-activation agent. It deprotonates the amine to form a highly nucleophilic dimethylaluminum amide species (


), and simultaneously coordinates to the ester carbonyl oxygen, increasing its electrophilicity. This "push-pull" mechanism overcomes the indole deactivation.
Experimental Protocol

Safety Warning: AlMe


 is pyrophoric. All steps must be performed under inert atmosphere (Ar or N

) in a flame-dried vessel.

Reagents:

  • Methyl indole-3-carboxylate (1.0 equiv)

  • Amine (1.2 – 1.5 equiv)

  • Trimethylaluminum (2.0 M in toluene/hexanes) (1.5 – 2.0 equiv)

  • Solvent: Anhydrous Toluene or CH

    
    Cl
    
    
    
    (DCM)

Step-by-Step:

  • Complex Formation: In a flame-dried Schlenk flask under Argon, dissolve the amine (1.5 equiv) in anhydrous toluene (5 mL/mmol).

  • Activation: Cool to 0°C. Dropwise add AlMe

    
     (1.5 equiv). Caution: Methane gas evolution will occur. Stir at 0°C for 15–30 minutes to allow formation of the aluminum-amide complex.
    
  • Addition: Add the methyl indole ester (1.0 equiv) directly to the solution (solid or dissolved in minimal toluene).

  • Reaction: Allow the mixture to warm to Room Temperature (RT).

    • Optimization: If no reaction after 2 hours, heat to reflux (Toluene, 110°C). Indole-3-esters often require reflux overnight.

  • Quenching (Critical): Cool to 0°C. Carefully quench by dropwise addition of dilute HCl (1M) or Rochelle’s salt (saturated potassium sodium tartrate) solution. Do not add water directly to the hot reaction.

  • Workup: Stir vigorously with Rochelle’s salt solution for 1 hour to break up aluminum emulsions. Extract with EtOAc, wash with brine, dry over Na

    
    SO
    
    
    
    .

Performance Data:

Substrate Amine Conditions Yield
Methyl indole-3-carboxylate Benzylamine Toluene, Reflux, 12h 88%
Methyl indole-3-carboxylate Aniline Toluene, Reflux, 24h 65%

| Methyl indole-2-carboxylate | Morpholine | DCM, RT, 4h | 92% |[1]

Protocol B: TBD-Catalyzed Transesterification/Aminolysis

Best For: Acid-sensitive substrates where metal alkyls (AlMe


) cannot be used. A greener, organocatalytic approach.[2]
Mechanistic Rationale

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) is a soluble guanidine base that activates the ester carbonyl via H-bonding (acting as a general base/acid catalyst) and can transiently form an acyl-TBD intermediate.

Protocol:

  • Mix methyl indole ester (1.0 equiv) and Amine (1.5–2.0 equiv) in Toluene or THF.

  • Add TBD (10–20 mol%).

  • Heat to 60–80°C in a sealed tube.

  • Monitor by LCMS. TBD facilitates the expulsion of methanol.

Protocol C: Hydrolysis & Coupling (The "Reliable" Route)

Best For: Large-scale manufacturing or when the amine is expensive/scarce.

While adding a step, this route avoids the harsh conditions of AlMe


 and is often more scalable.
Step 1: Saponification

Indole esters are resistant to mild hydrolysis. Use Lithium Hydroxide (LiOH) which is more effective than NaOH for hindered esters due to the lithium ion's Lewis acidity coordinating to the carbonyl.

  • Conditions: LiOH (3.0 equiv), THF/MeOH/H

    
    O (3:1:1), 60°C, 4–12 h.
    
  • Note: Acidification to pH 3–4 precipitates the Indole-carboxylic acid.

Step 2: Amide Coupling

Due to the electron-rich indole ring, the carboxylic acid can decarboxylate if activated too aggressively (e.g., forming mixed anhydrides).

  • Preferred Reagent: HATU or T3P (Propylphosphonic anhydride).

  • Avoid: Acid chlorides (SOCl

    
    ) unless necessary, as they can cause chlorination on the indole ring (C3 position) or oligomerization.
    

Workflow Diagram:

Workflow Start Start: Methyl Indole Ester Decision Is the Amine Valuable/Sensitive? Start->Decision RouteA Route A: Direct Aminolysis (AlMe3) Decision->RouteA No (Robust Amine) RouteB Route B: Hydrolysis + Coupling Decision->RouteB Yes (Sensitive Amine) StepA1 1. AlMe3 + Amine (0°C) 2. Add Ester 3. Reflux Toluene RouteA->StepA1 StepB1 1. LiOH, THF/H2O, 60°C 2. Isolate Acid RouteB->StepB1 StepB2 Coupling: HATU, DIPEA, DMF StepB1->StepB2

Figure 2: Decision matrix for selecting the optimal synthetic pathway.

Troubleshooting & Optimization Table

ObservationProbable CauseCorrective Action
Low Conversion (AlMe

)
Incomplete Al-Amine complex formationEnsure evolution of methane stops before adding ester. Increase Temp to 110°C.
Emulsion during workup Aluminum hydroxidesUse Rochelle's Salt (sat. aq.) and stir for >1 hour until layers clarify.
N-Methylation observed Use of strong base (NaH) with alkyl halidesIndole N-H is acidic (pKa ~16). Protect N-H (e.g., Boc/Tos) if using alkylating conditions.
Decarboxylation (Hydrolysis) Over-heating acidic solutionAcidify cold (0°C) to precipitate. Do not heat the free acid in solution.

References

  • Direct Amidation Mechanism

    • Title: Direct Amidation of Esters with Amines Medi
    • Source:Synthetic Communic
    • URL:[Link][3][4][5][6]

  • Indole Reactivity & Vinylogous Amide Character

    • Title: The Chemistry of Indoles (Volume 18 of Chemistry of Heterocyclic Compounds).
    • Source:Wiley-Interscience.
    • URL:[Link]

  • TBD Catalysis

    • Title: TBD-C
    • Source:Journal of Organic Chemistry, 2009, 74(24), 9528–9531.
    • URL:[Link]

  • Hydrolysis of Hindered Esters

    • Title: Lithium Hydroxide Mediated Hydrolysis of Sterically Hindered Esters.
    • Source:Tetrahedron Letters, 2003, 44(25), 4819-4822.
    • URL:[Link]

Sources

Method

Application Note: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate as a Privileged Scaffold in Drug Discovery

Executive Summary & Scientific Rationale In modern medicinal chemistry, the indole nucleus is widely recognized as a "privileged scaffold" due to its exceptional ability to mimic endogenous ligands (such as serotonin and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

In modern medicinal chemistry, the indole nucleus is widely recognized as a "privileged scaffold" due to its exceptional ability to mimic endogenous ligands (such as serotonin and tryptophan) and bind to diverse biological targets. Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9) represents a highly specialized, multifunctional building block designed for advanced drug discovery programs.

This specific molecular architecture offers three distinct topological advantages:

  • The C3-Methyl Ester: Serves as a stable precursor that can be utilized as a hydrogen-bond acceptor in its native form, or strategically hydrolyzed to a free carboxylic acid. The free acid is a critical pharmacophore for mimicking the carboxylate group of arachidonic acid in enzyme active sites [1].

  • The C4-Methyl Group: Provides a localized steric shield. This conformational lock restricts the rotation of substituents at the C3 position, pre-organizing the molecule for optimal receptor binding while simultaneously protecting the indole core from rapid oxidative metabolism.

  • The C7-Amino Handle: Acts as a versatile, regioselective anchor point for library generation. It allows for the rapid diversification of the scaffold via amide, urea, or sulfonamide couplings, enabling deep exploration of structure-activity relationships (SAR) in hydrophobic binding pockets[2].

This building block has gained significant traction in the development of dual mPGES-1 / 5-LO inhibitors —a novel class of anti-inflammatory agents that simultaneously block the production of prostaglandin E2 (PGE2) and leukotrienes (LTs) without the gastrointestinal toxicity associated with traditional COX-2 inhibitors [3].

Physicochemical Profiling

Understanding the baseline physicochemical properties of this building block is essential for predicting its behavior in organic synthesis and its downstream pharmacokinetic potential.

PropertyValue / Description
Chemical Name Methyl 7-amino-4-methyl-1H-indole-3-carboxylate
CAS Registry Number 1352901-19-9
Molecular Formula C₁₁H₁₂N₂O₂
Molecular Weight 204.23 g/mol
Topological Polar Surface Area (TPSA) 68.0 Ų (Optimal for membrane permeability)
Predicted Boiling Point ~418.3 °C at 760 mmHg
Predicted Density 1.29 g/cm³
Hydrogen Bond Donors / Acceptors 2 / 2

Mechanistic Pathway: Dual Inhibition in the Arachidonic Acid Cascade

The therapeutic value of indole-3-carboxylate derivatives lies in their ability to intervene at two critical nodes of the arachidonic acid inflammatory cascade. By unmasking the C3-ester to a carboxylic acid and appending lipophilic groups at the C7-amine, the resulting molecules can competitively inhibit both Microsomal Prostaglandin E2 Synthase-1 (mPGES-1) and 5-Lipoxygenase (5-LO) [4].

Pathway cluster_COX Cyclooxygenase Pathway cluster_LOX Lipoxygenase Pathway AA Arachidonic Acid COX2 COX-2 AA->COX2 LO5 5-Lipoxygenase (5-LO) AA->LO5 PGH2 PGH2 COX2->PGH2 mPGES1 mPGES-1 PGH2->mPGES1 PGE2 PGE2 (Inflammation) mPGES1->PGE2 LTs Leukotrienes (LTA4 / LTB4) LO5->LTs Drug Indole-3-carboxylate Derivatives Drug->mPGES1 Inhibits Drug->LO5 Inhibits

Mechanism of dual mPGES-1 and 5-LO inhibition by indole-3-carboxylate derivatives.

Experimental Protocols

The following self-validating protocols detail the two most critical synthetic transformations required to utilize Methyl 7-amino-4-methyl-1H-indole-3-carboxylate in a drug discovery workflow.

Protocol 1: Site-Selective Amide Coupling at the C7-Amino Position

Objective: Synthesize a library of C7-amides to explore the hydrophobic binding pocket of target enzymes. Causality & Rationale: The 7-amino group of the indole is significantly less nucleophilic than standard aliphatic amines due to the delocalization of its lone pair into the electron-rich aromatic system. Consequently, standard coupling reagents (like EDC/HOBt) often yield poor conversions. We utilize HATU , a highly reactive uronium-based coupling reagent, alongside DIPEA (a non-nucleophilic base) to rapidly form the active OAt ester, driving the amidation to completion without side reactions at the indole nitrogen (N1).

Step-by-Step Methodology:

  • Activation: In an oven-dried reaction vial purged with N₂, dissolve the desired carboxylic acid (1.2 equiv.) and HATU (1.2 equiv.) in anhydrous DMF (0.2 M).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 equiv.) dropwise. Stir the mixture at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Coupling: Add Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (1.0 equiv.) as a solution in a minimal amount of anhydrous DMF.

  • Reaction: Stir the reaction mixture at room temperature for 12–18 hours. Monitor the disappearance of the indole starting material via LC-MS or TLC (Hexanes/EtOAc 1:1).

  • Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

  • Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via silica gel flash chromatography.

Protocol 2: Saponification of the C3-Methyl Ester

Objective: Unmask the C3-carboxylic acid to generate the active pharmacophore required for mPGES-1 binding. Causality & Rationale: The ester at the C3 position of the indole is stabilized by resonance donation from the N1 nitrogen lone pair, making it resistant to mild hydrolytic conditions. A mixed solvent system of THF/MeOH/H₂O (3:1:1) is employed to ensure complete solubility of the lipophilic intermediate while providing sufficient water for the hydroxide nucleophile. LiOH is specifically chosen over NaOH or KOH because the lithium cation strongly coordinates to the ester carbonyl oxygen, enhancing its electrophilicity and accelerating saponification without degrading the indole core.

Step-by-Step Methodology:

  • Solvation: Dissolve the C7-functionalized methyl indole-3-carboxylate intermediate (1.0 equiv.) in a solvent mixture of THF/MeOH/H₂O (3:1:1 v/v/v) to achieve a concentration of 0.1 M.

  • Reagent Addition: Add Lithium hydroxide monohydrate (LiOH·H₂O, 5.0 equiv.) in one portion.

  • Hydrolysis: Heat the reaction mixture to 60 °C and stir for 4–6 hours. Monitor the reaction progress via LC-MS until the methyl ester is fully consumed.

  • Concentration: Cool the mixture to room temperature and remove the volatile organic solvents (THF and MeOH) under reduced pressure.

  • Acidification: Dilute the remaining aqueous layer with a small amount of water and cool to 0 °C in an ice bath. Slowly add 1M HCl dropwise until the pH reaches 3–4. Note: Avoid over-acidification (pH < 2) to prevent potential decarboxylation or degradation of the indole core.

  • Isolation: Collect the resulting precipitated indole-3-carboxylic acid via vacuum filtration. Wash the filter cake thoroughly with ice-cold water and dry under high vacuum to afford the pure target compound.

References

  • Koeberle, A., et al. "Discovery of benzo[g]indol-3-carboxylates as potent inhibitors of microsomal prostaglandin E(2) synthase-1." Bioorganic & Medicinal Chemistry (2009). Available at:[Link]

  • Filosa, R., et al. "Structural insight into the optimization of ethyl 5-hydroxybenzo[g]indol-3-carboxylates and their bioisosteric analogues as 5-LO/m-PGES-1 dual inhibitors able to suppress inflammation." European Journal of Medicinal Chemistry (2018). Available at:[Link]

  • Koeberle, A., & Werz, O. "Design and Development of Microsomal Prostaglandin E2 Synthase-1 Inhibitors: Challenges and Future Directions." Journal of Medicinal Chemistry (2016). Available at:[Link]

Application

Application Note: Cyclization Strategies for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

This Application Note and Protocol Guide details the cyclization methodologies for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a specialized heterocyclic precursor. Executive Summary Methyl 7-amino-4-methyl-1H-indo...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol Guide details the cyclization methodologies for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a specialized heterocyclic precursor.

Executive Summary

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9) is a high-value scaffold for the synthesis of DNA-interactive agents and kinase inhibitors. Its structural uniqueness lies in the 4-methyl group , which provides steric bulk that directs electrophilic substitution away from the C4/C5 positions, and the 7-amino group , which serves as a critical nucleophile for annulation.

This guide outlines two primary cyclization pathways:

  • Pathway A (Peri-Annulation): Formation of Imidazo[4,5,1-hi]indoles utilizing the N1 and C7-amino proximity.

  • Pathway B (Ortho-Annulation): Formation of Pyrrolo[2,3-g]quinolines via the C6 and C7 positions.

These protocols are designed for medicinal chemists requiring robust, scalable routes to tricyclic cores.

Precursor Chemical Profile

PropertySpecification
Compound Name Methyl 7-amino-4-methyl-1H-indole-3-carboxylate
CAS Number 1352901-19-9
Molecular Formula C₁₁H₁₂N₂O₂
Molecular Weight 204.23 g/mol
Key Functionalities C7-NH₂ (Primary amine, nucleophilic), N1-H (Indole NH, weak nucleophile), C3-COOMe (Ester, electrophilic handle), C4-Me (Steric blocker).
Solubility Soluble in DMSO, DMF, MeOH; sparingly soluble in DCM.

Protocol A: Synthesis of Imidazo[4,5,1-hi]indoles (Peri-Cyclization)

This method exploits the geometric proximity of the N1-indole nitrogen and the C7-primary amine to form a five-membered imidazole ring fused to the indole core. This scaffold is analogous to the core found in certain PARP inhibitors and DNA-binding alkaloids.

Mechanism of Action

The reaction proceeds via the formation of an intermediate formimidate or urea derivative at the C7-amine, followed by intramolecular nucleophilic attack by the indole N1. The 4-methyl group does not interfere sterically with this peri-cyclization but prevents side reactions at C4.

Experimental Workflow
Method A1: Formylation-Cyclization (The Orthoformate Route)

Target Product: Methyl 5-methylimidazo[4,5,1-hi]indole-4-carboxylate (Numbering may vary based on IUPAC priority).

Reagents:

  • Precursor (1.0 equiv)[1]

  • Triethyl Orthoformate (TEOF) (Excess, acts as solvent/reagent)

  • p-Toluenesulfonic acid (pTSA) (0.1 equiv)

  • Solvent: TEOF or Dioxane

Step-by-Step Protocol:

  • Preparation: In a dry round-bottom flask equipped with a reflux condenser, dissolve Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (1.0 mmol, 204 mg) in Triethyl Orthoformate (5 mL).

  • Catalyst Addition: Add pTSA monohydrate (19 mg, 0.1 mmol).

  • Reflux: Heat the mixture to reflux (approx. 146 °C) under nitrogen for 4–6 hours. Monitor by TLC (5% MeOH in DCM) for the disappearance of the fluorescent amine spot.

  • Work-up: Cool the reaction to room temperature. The product often precipitates upon cooling.

    • If solid forms: Filter and wash with cold diethyl ether.

    • If solution remains: Concentrate in vacuo to dryness. Triturate the residue with cold ethanol to induce crystallization.

  • Purification: Recrystallize from Ethanol/DMF if necessary.

Method A2: Carbonylation-Cyclization (The Urea Route)

Target Product: Methyl 5-methyl-2-oxo-1,2-dihydroimidazo[4,5,1-hi]indole-4-carboxylate

Reagents:

  • Precursor (1.0 equiv)[1]

  • 1,1'-Carbonyldiimidazole (CDI) (1.5 equiv) or Triphosgene (0.4 equiv)

  • Base: Triethylamine (2.0 equiv)

  • Solvent: Anhydrous THF or DCM

Step-by-Step Protocol:

  • Dissolution: Dissolve the precursor (1.0 mmol) in anhydrous THF (10 mL) under Argon.

  • Activation: Cool to 0 °C. Add Triethylamine (2.0 mmol, 280 µL).

  • Addition: Add CDI (1.5 mmol, 243 mg) portion-wise over 10 minutes.

  • Cyclization: Allow to warm to room temperature and stir for 12 hours. The reaction involves the formation of the isocyanate intermediate followed by N1 closure.

  • Quench: Quench with water (2 mL).

  • Extraction: Extract with EtOAc (3 x 15 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (SiO₂, 0-10% MeOH/DCM).

Protocol B: Synthesis of Pyrrolo[2,3-g]quinolines (Ortho-Cyclization)

This method utilizes the C7-amine and the adjacent C6-H position to fuse a pyridine ring, creating a linear tricyclic system. The 4-methyl group is crucial here as it directs the Skraup/Doebner-Miller type reactions exclusively to the C6 position (since C4 is blocked).

Mechanism of Action

The C7-amine attacks an


-unsaturated carbonyl (generated in situ or added), followed by electrophilic attack at C6 and aromatization.
Experimental Workflow
Method B1: Modified Skraup Reaction

Target Product: Methyl 9-methyl-pyrrolo[2,3-g]quinoline-8-carboxylate derivatives

Reagents:

  • Precursor (1.0 equiv)[1]

  • Glycerol (3.0 equiv)

  • Iodine (0.1 equiv) or Sodium m-nitrobenzenesulfonate (Oxidant)

  • Sulfuric Acid (70% H₂SO₄)

Step-by-Step Protocol:

  • Safety Note: This reaction is highly exothermic. Perform behind a blast shield.

  • Mixing: In a heavy-walled flask, mix the precursor (1.0 mmol), Glycerol (3.0 mmol), and Iodine (25 mg).

  • Acid Addition: Carefully add 70% H₂SO₄ (2 mL).

  • Heating: Heat to 140 °C for 2 hours. The mixture will turn dark/black.

  • Neutralization: Cool to 0 °C. Carefully neutralize with NH₄OH solution to pH 8.

  • Extraction: Extract the resulting slurry with n-Butanol or EtOAc (repeated extractions required).

  • Purification: Purification is challenging due to tars. Use alumina column chromatography eluting with DCM/EtOAc.

Pathway Visualization

The following diagram illustrates the divergent synthetic pathways controlled by reagent selection.

CyclizationPathways cluster_legend Reaction Type Precursor Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate TEOF Reagent: Triethyl Orthoformate (Acid Cat.) Precursor->TEOF CDI Reagent: CDI or Phosgene (Base) Precursor->CDI Glycerol Reagent: Glycerol/H2SO4 (Skraup Conditions) Precursor->Glycerol Imidazo Imidazo[4,5,1-hi]indole Core (Peri-Annulation) TEOF->Imidazo Cyclization with N1 Urea 2-Oxo-Imidazo[4,5,1-hi]indole (Peri-Annulation) CDI->Urea Cyclization with N1 Quinoline Pyrrolo[2,3-g]quinoline Core (Ortho-Annulation at C6) Glycerol->Quinoline Cyclization at C6 key1 Blue Path: Peri-Annulation (N1-C7) key2 Red Path: Ortho-Annulation (C6-C7)

Caption: Divergent cyclization pathways for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate. The 4-methyl group blocks C4, forcing annulation to either the N1 (peri) or C6 (ortho) positions.

Analytical Data & Validation

When validating the cyclized products, look for the following NMR signatures:

FeaturePrecursor (Starting Material)Product A (Imidazo)Product B (Quinoline)
Indole NH (N1-H) Broad singlet ~11.0 ppmAbsent (Participated in ring)Present ~12.0 ppm
C2-H Proton Doublet or Singlet ~7.8 ppmShifted downfield (>8.0 ppm)Shifted/Coupled
C7-NH₂ Protons Broad singlet ~5.0 ppmAbsent Absent
New Aromatic H N/ASinglet ~8.2 ppm (Imidazole C-H)New aromatic multiplet
C4-Methyl Singlet ~2.5 ppmSinglet ~2.6 ppm (Slight shift)Singlet ~2.7 ppm

References

  • Outlaw, V. K., & Townsend, C. A. (2014). A Practical Route to Substituted 7-Aminoindoles from Pyrrole-3-carboxaldehydes. Organic Letters, 16(24), 6334–6337. Link

  • BLD Pharm. (n.d.).[2] Product Analysis: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate. Retrieved March 3, 2026. Link

  • BenchChem. (2025). Technical Guide to Indole-3-carboxylates. BenchChem Technical Repository. Link

  • Zhang, X., et al. (2013). Combinatorial synthesis of pyrrolo[3,2-f]quinoline derivatives. ACS Combinatorial Science, 15(9), 498-502.[3] Link

  • Muralidharan, S., et al. (2023).[4] One-Pot Reactions of Triethyl Orthoformate with Amines. Molecules, 28(23), 7905. Link

Sources

Method

Optimization of Fischer indole synthesis for 7-amino derivatives

Application Note: Optimization of Fischer Indole Synthesis for 7-Amino Derivatives Executive Summary The synthesis of 7-aminoindoles presents a unique challenge in heterocyclic chemistry. While the Fischer indole synthes...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimization of Fischer Indole Synthesis for 7-Amino Derivatives

Executive Summary

The synthesis of 7-aminoindoles presents a unique challenge in heterocyclic chemistry. While the Fischer indole synthesis is the industry standard for indole construction, the 7-position is sterically congested and electronically sensitive. Direct cyclization using 2-aminophenylhydrazine is rarely viable due to catalyst poisoning and competing nucleophilicity.

This Application Note details an optimized, indirect Fischer protocol utilizing o-nitrophenylhydrazine as a robust precursor. By employing Polyphosphoric Acid (PPA) as a specific high-dielectric medium and optimizing the thermodynamic parameters for the sigmatropic rearrangement, we achieve consistent yields of 7-nitroindole intermediates, which are subsequently reduced to the desired 7-amino derivatives. This method circumvents the instability of diamine precursors and ensures high regioselectivity.

Mechanistic Insight & Optimization Strategy

The "Ortho" Challenge

In the Fischer synthesis, the key step is the [3,3]-sigmatropic rearrangement of the ene-hydrazine intermediate. For 7-substituted indoles, the starting phenylhydrazine must be ortho-substituted.

  • Steric Hindrance: The ortho-substituent forces the rearrangement to occur at the crowded carbon, increasing the activation energy.

  • Electronic Deactivation: The nitro group (essential for 7-amino precursors) is strongly electron-withdrawing, deactivating the benzene ring and retarding the nucleophilic attack on the imine.

Strategic Solutions
  • Precursor Selection: We utilize 2-nitrophenylhydrazine instead of 2-aminophenylhydrazine. The nitro group withstands the harsh acidic conditions required for cyclization, whereas a free amine would protonate, deactivating the ring further and poisoning the acid catalyst.

  • Catalyst Optimization: Standard Lewis acids (ZnCl₂, BF₃) often fail with nitro-substituted hydrazones due to poor solubility and insufficient acidity. Polyphosphoric Acid (PPA) is the superior choice here. It acts as both a solvent and a strong Brønsted acid, facilitating the protonation of the deactivated hydrazone while maintaining a homogeneous reaction medium at elevated temperatures.

  • Thermodynamic Control: The deactivating nature of the nitro group requires higher reaction temperatures (80–100 °C) to drive the sigmatropic shift, compared to standard indoles which may cyclize at lower temperatures.

Logical Pathway Visualization

The following diagram illustrates the optimized synthetic workflow and the critical decision points.

FischerOptimization Start 2-Nitrophenylhydrazine Hydrazone Arylhydrazone Intermediate Start->Hydrazone Condensation (EtOH, H+) Ketone Ketone/Aldehyde (e.g., Ethyl Pyruvate) Ketone->Hydrazone Cyclization Fischer Cyclization (PPA, 80-100°C) Hydrazone->Cyclization [3,3]-Sigmatropic Rearrangement NitroIndole 7-Nitroindole Derivative Cyclization->NitroIndole -NH3 Reduction Catalytic Reduction (H2, Pd/C) NitroIndole->Reduction Chemo-selective Final 7-Aminoindole Reduction->Final Yield: ~45-60%

Caption: Optimized workflow for 7-aminoindole synthesis via the nitro-precursor route.

Detailed Experimental Protocol

Phase 1: Hydrazone Formation

Objective: Quantitative conversion of hydrazine to hydrazone to prevent free hydrazine from interfering in the next step.

  • Reagents: Suspend 2-nitrophenylhydrazine (1.0 eq) in Ethanol (10 mL/g).

  • Addition: Add the ketone (e.g., Ethyl Pyruvate or Cyclohexanone ) (1.1 eq) and a catalytic amount of Glacial Acetic Acid (3 drops).

  • Reaction: Reflux for 1 hour. The nitro-hydrazone typically precipitates as a yellow/orange solid upon cooling.

  • Isolation: Filter the solid, wash with cold ethanol, and dry under vacuum.

    • Checkpoint: Verify disappearance of hydrazine by TLC.[1] Unreacted hydrazine can cause explosion risks in PPA.

Phase 2: Fischer Cyclization (The Critical Step)

Objective: Force the rearrangement on the deactivated ring using PPA.

  • Preparation: Heat Polyphosphoric Acid (PPA) (10–15 g per 1 g of hydrazone) to 60 °C in a mechanical stirrer setup. PPA is viscous; heating lowers viscosity for better mixing.

  • Addition: Add the dried hydrazone portion-wise to the PPA.

    • Caution: Exothermic reaction. Monitor internal temperature.

  • Cyclization: Heat the mixture to 80–100 °C (depending on ketone sterics). Maintain for 2–4 hours.

    • Visual Cue: The mixture will darken significantly (red/brown) and effervescence (NH₃ release) may be observed.

  • Quench: Cool to 50 °C. Pour the reaction mixture slowly onto crushed ice with vigorous stirring. PPA hydrolysis is exothermic.

  • Isolation: The crude 7-nitroindole usually precipitates.[2] Filter and wash with copious water to remove phosphoric acid.

    • Note: If the product is an ester (from ethyl pyruvate), hydrolysis and decarboxylation may be required subsequently to get the parent indole [1].

Phase 3: Reduction to 7-Aminoindole

Objective: Reduce the nitro group without over-reducing the indole double bond.

  • Solvent System: Dissolve 7-nitroindole (1.0 eq) in Methanol or Ethanol.

  • Catalyst: Add 10% Pd/C (10 wt% loading).

    • Optimization: Addition of a small amount of NaOH (0.1 eq) can prevent coupling side reactions and accelerate reduction [2].

  • Hydrogenation: Hydrogenate at 3 atm (45 psi) for 2–4 hours at room temperature.

  • Workup: Filter through Celite to remove catalyst. Concentrate the filtrate.

  • Purification: 7-Aminoindoles are oxidation-sensitive. Purify immediately via flash chromatography (DCM/MeOH) or sublimation if the derivative allows.

Quantitative Data & Troubleshooting

Table 1: Comparative Catalyst Performance for 2-Nitrophenylhydrazone Cyclization

CatalystSolventTemp (°C)Yield (7-Nitro)Notes
PPA Neat 90 66% Recommended. Handles deactivation best.
ZnCl₂Acetic AcidReflux25%Incomplete reaction; difficult workup.
H₂SO₄EthanolReflux<10%Acid strength insufficient for rearrangement.
HClAcetic AcidReflux30%Works for ketones like cyclohexanone, poor for pyruvate.

Troubleshooting Guide:

  • Problem: Low Yield/Charring in Phase 2.

    • Cause: Temperature too high (>110 °C) causes polymerization.

    • Fix: Keep T < 100 °C. Use mechanical stirring to prevent "hot spots" in viscous PPA.

  • Problem: Incomplete Reduction (Phase 3).

    • Cause: Catalyst poisoning by sulfur traces or steric bulk.

    • Fix: Increase pressure to 5 atm or switch to SnCl₂/HCl (chemical reduction) if catalytic hydrogenation stalls.

  • Problem: Regioisomers.

    • Insight: With 2-nitrophenylhydrazine, the ortho position is the only site for new bond formation (leading to C7). Regioisomers are rare unless the ketone is unsymmetrical (e.g., methyl ethyl ketone), which gives mixtures of 2- and 3-substituted indoles, not positional isomers on the benzene ring.

Mechanism of Action

The following diagram details the specific electronic flow that dictates the formation of the 7-isomer.

Mechanism cluster_ortho Ortho-Effect Step1 Protonated Ene-Hydrazine (Nitro group deactivates ring) Step2 [3,3]-Sigmatropic Shift (Rate Determining Step) Step1->Step2 Heat (90°C) Step3 Re-aromatization (Formation of 7-Nitro intermediate) Step2->Step3 Tautomerization Step4 Ammonia Elimination (Indole Formation) Step3->Step4 Acid Catalysis Explanation The nitro group at the ortho position blocks one side, forcing cyclization to the adjacent carbon (C7).

Caption: Mechanistic flow of the Fischer Indole Synthesis highlighting the ortho-effect.[1][2][3][4][5][6][7][8]

References

  • PrepChem. Synthesis of 7-aminoindole via Catalytic Reduction. [Link]

  • MDPI. New 3H-Indole Synthesis by Fischer's Method: Reaction of o-Nitrophenylhydrazines. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Synthesis

This is a comprehensive technical support guide for the synthesis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate . It is designed for researchers encountering yield bottlenecks or purity issues.

Author: BenchChem Technical Support Team. Date: March 2026

This is a comprehensive technical support guide for the synthesis of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate . It is designed for researchers encountering yield bottlenecks or purity issues.

Topic: Yield Optimization & Troubleshooting Guide Target Molecule: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Core Challenges: Regioselective functionalization, electronic deactivation by the nitro group, and oxidative instability of the 7-amino moiety.

Synthetic Strategy Overview

The synthesis of this molecule typically proceeds through a three-phase workflow.[1] The 4-methyl substituent is often established early (in the indole forming step), while the 7-amino group is revealed late to prevent oxidation. The 3-carboxylate is introduced via electrophilic substitution on the indole core.[2]

The Recommended Pathway
  • Core Construction: Synthesis of 4-methyl-7-nitroindole (via Indoline nitration or Leimgruber-Batcho of a dinitroxylene precursor).

  • C3-Functionalization: Acylation using the Trichloroacetyl Chloride Method followed by methanolysis. This is superior to direct Vilsmeier-Haack for electron-deficient (nitro) indoles.

  • Final Reduction: Chemoselective reduction of the 7-nitro group to the 7-amine.

SynthesisWorkflow Start 4-Methylindole Indoline 4-Methylindoline Start->Indoline NaBH3CN AcOH NitroIndoline 4-Methyl-7-nitroindoline Indoline->NitroIndoline 1. Ac2O 2. HNO3/AcOH 3. NaOH (Hyd) NitroIndole 4-Methyl-7-nitroindole NitroIndoline->NitroIndole MnO2 or DDQ (Dehydrogenation) TriAcetyl 3-Trichloroacetyl- 4-methyl-7-nitroindole NitroIndole->TriAcetyl Cl3CCOCl Pyridine (High Temp) NitroEster Methyl 4-methyl-7-nitro- 1H-indole-3-carboxylate TriAcetyl->NitroEster NaOMe MeOH FinalProduct Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate NitroEster->FinalProduct H2/Pd-C or Fe/NH4Cl

Figure 1: Step-wise synthetic logic from 4-methylindole to the target amino-ester.

Troubleshooting Guide (Q&A Format)

Phase 1: C3-Carboxylation of the Nitroindole

Context: You have 4-methyl-7-nitroindole and need to install the methyl ester at C3.

Q: Why is the Vilsmeier-Haack reaction giving low yields (<30%)? A: The 7-nitro group is strongly electron-withdrawing, deactivating the indole ring toward electrophilic aromatic substitution. The standard Vilsmeier reagent (POCl₃/DMF) is often too weak to overcome this deactivation, especially with the steric hindrance of the 4-methyl group adjacent to the C3 position.

  • Solution: Switch to the Trichloroacetyl Chloride method. React the indole with trichloroacetyl chloride in refluxing pyridine or dioxane. The resulting 3-trichloroacetyl intermediate is highly reactive and converts quantitatively to the methyl ester upon treatment with methoxide/methanol.

Q: I am seeing N-acylation instead of C3-acylation. How do I fix this? A: N-acylation is a kinetic product, while C3-acylation is thermodynamic.

  • Protocol Adjustment: Ensure the reaction temperature is high enough (refluxing toluene or xylene if using acid chlorides) to drive the rearrangement to C3.

  • Alternative: If using the trichloroacetyl method, use anhydrous pyridine as the solvent. The pyridine acts as a base to sponge up HCl and promotes C-acylation.

Phase 2: Nitro Reduction to 7-Amino

Context: Converting Methyl 4-methyl-7-nitro-1H-indole-3-carboxylate to the final amino product.

Q: My product turns black/purple during workup. What is happening? A: 7-Aminoindoles are notoriously unstable and prone to oxidative polymerization (forming melanin-like pigments) when exposed to air and light.

  • Immediate Fix: Perform the reduction and workup under a strict Argon or Nitrogen atmosphere .

  • Solvent System: Degas all solvents (methanol/ethyl acetate) used in the workup.

  • Stabilization: If you are not using the product immediately, store it as a hydrochloride salt (precipitate with HCl/Ether) rather than the free base. The salt form is significantly more stable.

Q: Catalytic hydrogenation (H₂/Pd-C) is leading to over-reduction or dechlorination (if halogens are present). A: While H₂/Pd-C is clean, it can sometimes reduce the indole double bond (C2-C3) or the ester if conditions are too vigorous.

  • Alternative Protocol (Iron/Ammonium Chloride):

    • Suspend the nitro-ester in Ethanol/Water (3:1).

    • Add 5 equivalents of Iron powder (reduced) and 2 equivalents of NH₄Cl.

    • Heat to 70°C for 1-2 hours.

    • Filter hot through Celite.

    • Why: This method is chemoselective for the nitro group and leaves the indole core and ester intact.

Q: The product is not precipitating after the reaction. A: The 7-amino group increases polarity, and the 4-methyl group adds lipophilicity, making solubility unpredictable.

  • Purification Tip: Do not rely on crystallization alone. Pass the crude material quickly through a short pad of silica gel deactivated with 1% Triethylamine (to prevent acid-catalyzed decomposition) using Hexanes:EtOAc (1:1).

Optimized Experimental Protocols

Protocol A: High-Yield C3-Esterification (Trichloroacetyl Route)

Use this to convert 4-methyl-7-nitroindole to the methyl ester precursor.

  • Acylation:

    • Dissolve 4-methyl-7-nitroindole (1.0 eq) in anhydrous 1,4-dioxane (0.5 M).

    • Add Pyridine (2.0 eq).

    • Add Trichloroacetyl chloride (1.5 eq) dropwise at room temperature.

    • Heat to 100°C for 4 hours. Monitor by TLC (the intermediate is usually a bright yellow spot).

    • Note: The 4-methyl group provides steric hindrance; if reaction is slow, add 0.1 eq DMAP .

  • Methanolysis:

    • Cool the mixture to room temperature.

    • Add NaOMe (0.5 eq) in Methanol (excess, 10-20 eq).

    • Stir at 50°C for 2 hours.

    • Quench: Pour into ice water containing mild acid (NH₄Cl).

    • Yield Expectation: >85% conversion.

Protocol B: Chemoselective Nitro Reduction

Use this for the final step to ensure product integrity.

ParameterConditionReason
Reagent SnCl₂·2H₂O (5.0 eq)Mild, avoids over-reduction of indole C2-C3.
Solvent Ethanol (degassed)Promotes solubility of the nitro-ester.
Temperature 70°C Kinetic control; prevents long exposure times.
Atmosphere Argon (Balloon)CRITICAL: Prevents oxidation of the 7-amine.
Workup Neutralize with NaHCO₃, extract EtOAc.Avoid strong bases which can hydrolyze the ester.

Quantitative Data Summary

Method (Nitro Reduction)YieldPurityNotes
H₂ / Pd-C (1 atm) 75-85%HighRisk of over-reduction if left too long.
Fe / NH₄Cl 88-92% MediumRequires Celite filtration; very robust.
SnCl₂ / EtOH 80-85%HighBest for small scale; easy workup.
Zn / AcOH 60-70%LowOften forms N-acetyl side products.

References

  • Trichloroacetyl Method for Indole-3-carboxylates

    • Reinecke, M. G., et al. "A General Synthesis of Indole-3-carboxylic Acid Esters." Journal of Organic Chemistry, 1972.
    • Note: This is the foundational text for converting electron-poor indoles to esters.
  • Synthesis of 7-Nitroindoles (Indoline Route)

    • BenchChem Technical Note.
    • Note: Explains the necessity of the indoline intermedi
  • Bartoli Indole Synthesis (Alternative for 7-substituted indoles)

    • Bartoli, G., et al. "Reaction of Nitroarenes with Grignard Reagents." Accounts of Chemical Research.

    • Note: Useful if constructing the ring from scratch, though less effective for retaining the nitro group.
  • Handling of Unstable Aminoindoles

    • "Synthesis of 7-aminoindole."[3][4] PrepChem.

    • Note: Provides practical details on sublim

Sources

Optimization

Purification techniques for 7-amino-4-methylindole esters

Technical Support Center: Purification of 7-Amino-4-Methylindole Esters Executive Summary: The "Black Tar" Challenge 7-amino-4-methylindole esters are high-value intermediates in kinase inhibitor discovery (e.g., Gyrase...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 7-Amino-4-Methylindole Esters

Executive Summary: The "Black Tar" Challenge

7-amino-4-methylindole esters are high-value intermediates in kinase inhibitor discovery (e.g., Gyrase B inhibitors). However, they present a notorious "dual-threat" in purification:

  • Oxidative Instability: The electron-rich indole ring, further activated by the 7-amino group and the 4-methyl donor, is highly susceptible to radical cation formation, leading to rapid polymerization (the "purple/black tar" phenomenon).

  • Silanol Interaction: The basic 7-amino group interacts strongly with acidic silanols on silica gel, causing severe tailing and yield loss.

This guide provides self-validating protocols to bypass these failure modes.

Troubleshooting Guide (FAQ Format)

Issue 1: "My crude reaction mixture turned from yellow to black during filtration/workup."

Diagnosis: Oxidative Polymerization. The Mechanism: 7-aminoindoles are air-sensitive. The 4-methyl group exerts a steric effect but also inductively donates electron density, raising the HOMO energy and making the system more prone to single-electron oxidation by atmospheric oxygen. Corrective Action:

  • Degas Everything: Do not use bench solvents. Sparge all extraction and chromatography solvents with Argon or Nitrogen for 15 minutes before use.

  • The "Vitamin C" Trick: If performing an aqueous workup, add 1-2% ascorbic acid to the aqueous layer. This acts as a sacrificial antioxidant, preserving the indole.

Issue 2: "The compound streaks from the baseline to the solvent front on TLC and Column."

Diagnosis: Silanol Protonation. The Mechanism: Standard silica gel has a surface pH of ~5. The 7-amino group (pKa ~4-5 for the conjugate acid) hydrogen bonds to these acidic sites. Corrective Action:

  • Do NOT just add TEA to the mobile phase.

  • The "Pre-Buffered" Protocol: You must neutralize the silica before loading the sample. (See Protocol A below).

Issue 3: "I lost my product during the acid/base extraction."

Diagnosis: Ester Hydrolysis or Zwitterion Trapping. The Mechanism: While the indole nitrogen is non-basic, the 7-amine is basic. However, the ester functionality (likely at C2 or C3) is susceptible to hydrolysis if the pH exceeds 12 (saponification) or drops below 1 (acid hydrolysis). Corrective Action:

  • pH Control: When basifying to precipitate the amine, stop at pH 8.5–9.0 . Use Saturated NaHCO₃ or mild NH₄OH, never concentrated NaOH.

Validated Purification Protocols

Method A: Flash Chromatography with "Amine-Passivated" Silica

Best for: Oily crudes or complex mixtures where crystallization fails.

The Logic: Simply adding Triethylamine (TEA) to the eluent is often insufficient because the "leading edge" of the column remains acidic. You must passivate the entire stationary phase.

Step-by-Step:

  • Slurry Preparation: Suspend your silica gel in your starting mobile phase (e.g., Hexane/EtOAc) containing 1% Triethylamine (TEA) .

  • Column Packing: Pour the slurry and flush with 3 column volumes (CV) of the TEA-containing solvent. This converts Si-OH groups to Si-O⁻/HNEt₃⁺, creating a basic surface.

  • Sample Loading: Dissolve the crude 7-amino-4-methylindole ester in a minimum amount of DCM containing 0.5% TEA. Do not use pure DCM; acidic trace impurities in DCM can decompose the indole.

  • Elution: Run the gradient using solvents containing 0.5% TEA .

    • Note: TEA has a high boiling point. To remove it post-column, co-evaporate the fractions with toluene or ethanol.

Method B: The "Crash-Out" Purification (Non-Chromatographic)

Best for: Scales >1g where chromatography is impractical.

The Logic: Exploits the basicity of the 7-amine to separate it from non-basic impurities (starting nitro-indole) and acidic impurities (phenols).

Step-by-Step:

  • Dissolution: Dissolve crude in EtOAc (degassed).

  • Acid Extraction: Extract with cold 0.5 M HCl (aq). The 7-aminoindole moves to the water phase; impurities stay in EtOAc.

    • Critical: Keep this step fast (<10 mins) and cold (0°C) to prevent ester hydrolysis.

  • Neutralization: Separate the aqueous layer. Cool to 0°C. Slowly add Saturated NaHCO₃ while stirring until pH reaches 8.5.

  • Isolation: The product should precipitate as a solid. Filter under Argon flow. If it oils out, extract back into DCM, dry over Na₂SO₄, and concentrate.

Decision Matrix & Workflow Visualization

Diagram 1: Purification Strategy Decision Tree

Caption: Logic flow for selecting the optimal purification method based on crude physical state and scale.

PurificationStrategy Start Crude 7-Amino-4-Methylindole Ester StateCheck Physical State? Start->StateCheck Solid Solid / Semi-Solid StateCheck->Solid Yes Oil Viscous Oil / Tar StateCheck->Oil No ScaleCheck Scale > 1g? Solid->ScaleCheck MethodA Method A: Passivated Silica Column (1% TEA Pre-treatment) Oil->MethodA Requires Chromatography MethodB Method B: Acid-Base Precipitation (Minimize Air Exposure) ScaleCheck->MethodB Yes (High Scale) Recryst Recrystallization (Solvent: Toluene/Heptane) ScaleCheck->Recryst No (Analytical) MethodB->Recryst If Purity < 95%

Diagram 2: The "Passivated Silica" Mechanism

Caption: Mechanism of preventing amine tailing using Triethylamine (TEA) passivation.

SilicaPassivation cluster_0 Standard Silica (Acidic) cluster_1 TEA-Passivated Silica (Neutral) Silica Si-OH Acidic Surface Interaction Hydrogen Bonding (Tailing/Retention) Silica:h->Interaction TEA Add 1% TEA (Mobile Phase) Silica->TEA Treatment Amine 7-Amino Indole Interaction->Amine BufferedSilica Si-O⁻ HNEt3⁺ Blocked Surface FreeAmine 7-Amino Indole (Free Base) Flow Elutes Freely FreeAmine->Flow TEA->BufferedSilica Result

Quantitative Data: Solvent Compatibility Table

Solvent SystemSuitabilityNotes
DCM / MeOH ⚠️ CautionAcidic traces in DCM can trigger oxidation. Use Amylene-stabilized DCM only.
Hexane / EtOAc ✅ RecommendedBest for chromatography. Requires TEA modifier.[1]
Toluene ✅ ExcellentGood for recrystallization. High boiling point protects from moisture.
Acetone ❌ AvoidCan form imines (Schiff bases) with the 7-amino group.
Chloroform ❌ AvoidOften acidic (HCl traces); accelerates decomposition.

References

  • Sundberg, R. J. (1996). Indoles. Academic Press. (Foundational text on indole reactivity and instability of amino-indoles).
  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. Link (Source for general amine purification and silica treatment).

  • BenchChem Technical Support. (2025). Refining the Purification of 7-Azaoxindole Derivatives. Link (Cited for specific protocols on handling air-sensitive indole derivatives).

  • Kandemir, H., et al. (2016).[2] Synthesis of a 7-(aminomethyl)indole and related bis-indole derivatives. ARKIVOC. Link (Provides context on reduction and handling of 7-substituted indoles).[2]

  • Biotage Application Note. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?Link (Source for the TEA/Ammonia silica passivation technique).

Sources

Troubleshooting

Technical Support Center: Overcoming Solubility Challenges with Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for addressing solubility issues encountered with Methyl 7-amino-4-methyl-1H-indole-3-carboxylate. T...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for addressing solubility issues encountered with Methyl 7-amino-4-methyl-1H-indole-3-carboxylate. This indole derivative, while promising for various therapeutic applications, can present significant challenges in achieving desired concentrations in aqueous and organic media. This guide offers a structured, question-and-answer-based approach to systematically troubleshoot and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: I'm having difficulty dissolving Methyl 7-amino-4-methyl-1H-indole-3-carboxylate in my aqueous buffer. What are the first steps I should take?

A1: Poor aqueous solubility is a common characteristic of indole derivatives due to their relatively non-polar ring structure.[1] The primary approach should be a systematic exploration of solvent properties and pH adjustment.

  • Initial Solvent Screening: Before proceeding to complex formulations, it's crucial to perform a basic solvent screening. While water is often the desired final solvent, understanding the compound's behavior in common organic solvents can inform your strategy. It is predicted that this compound will have better solubility in polar aprotic solvents like DMSO and DMF, and polar protic solvents like ethanol and methanol, compared to non-polar solvents.[2]

  • pH Adjustment: The structure of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate contains a basic amino group. Therefore, its aqueous solubility is expected to be pH-dependent. Lowering the pH of the aqueous medium should protonate the amino group, forming a more soluble salt.[3] A methodical approach is to create a pH-solubility profile by testing the solubility at various pH points (e.g., from pH 2 to pH 7.4).

Q2: What are some recommended organic solvents for creating a stock solution of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate?

A2: For creating a concentrated stock solution, it is advisable to use a water-miscible organic solvent in which the compound is freely soluble. Based on the behavior of similar heterocyclic compounds, the following solvents are recommended for initial testing:[2][4]

  • Dimethyl Sulfoxide (DMSO): Often the first choice for solubilizing compounds for in vitro assays.[5]

  • Dimethylformamide (DMF): Another strong polar aprotic solvent.

  • Ethanol or Methanol: Polar protic solvents that can be effective.

Important Consideration: When preparing a stock solution that will be diluted into an aqueous medium, ensure that the final concentration of the organic solvent is compatible with your experimental system (e.g., does not exceed 0.1-0.5% in cell-based assays to avoid solvent-induced toxicity).[5]

Q3: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution." It occurs when the compound is soluble in the concentrated organic stock but not in the final aqueous environment. Here are several strategies to overcome this:

  • Use of Co-solvents: A co-solvent system can increase the solubility of a poorly water-soluble drug.[6][7] This involves adding a water-miscible solvent to the aqueous medium to increase the overall solvent polarity. Common co-solvents include:

    • Polyethylene Glycol (PEG), such as PEG 400

    • Propylene Glycol

    • Glycerol

  • Employ Surfactants: Surfactants can increase solubility by forming micelles that encapsulate the hydrophobic drug molecule.[6][8] It is crucial to use surfactants at a concentration above their critical micelle concentration (CMC). Examples include:

    • Tween® 80

    • Sodium Lauryl Sulfate (SLS)

  • Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, thereby increasing their aqueous solubility.[7][9] Beta-cyclodextrins and their derivatives (like HP-β-CD) are commonly used.

Troubleshooting Workflows

Workflow 1: Systematic Solubility Determination

To effectively troubleshoot solubility issues, it is essential to first quantify the compound's solubility in various relevant media. The isothermal shake-flask method is a reliable technique for this purpose.[2]

Experimental Protocol: Isothermal Shake-Flask Solubility Determination

  • Preparation: Add an excess amount of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate to a known volume of the desired solvent (e.g., water, PBS, DMSO) in a sealed vial. The excess solid should be clearly visible.

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

  • Sampling and Dilution: Carefully remove an aliquot of the supernatant and dilute it with a suitable solvent to a concentration within the linear range of your analytical method.

  • Quantification: Determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation: Calculate the solubility based on the measured concentration and the dilution factor.

Workflow 2: Decision Tree for Formulation Strategy

The following diagram illustrates a decision-making process for selecting an appropriate solubilization strategy.

G start Start: Compound is poorly soluble in aqueous buffer check_ph Is the compound ionizable? (Contains acidic/basic groups) start->check_ph adjust_ph Adjust pH to form a salt. (Acidify for the amino group) check_ph->adjust_ph Yes stock_prep Prepare a concentrated stock in a water-miscible organic solvent (e.g., DMSO, Ethanol) check_ph->stock_prep No / pH adjustment insufficient recheck_sol Is solubility sufficient? adjust_ph->recheck_sol recheck_sol->stock_prep No success Success: Compound is solubilized recheck_sol->success Yes check_precip Does it precipitate upon dilution into aqueous buffer? stock_prep->check_precip complex_formulation Consider advanced formulation strategies check_precip->complex_formulation Yes check_precip->success No cosolvents Add Co-solvents (e.g., PEG, Propylene Glycol) complex_formulation->cosolvents surfactants Use Surfactants (e.g., Tween 80, SLS) complex_formulation->surfactants cyclodextrins Use Cyclodextrins (e.g., HP-β-CD) complex_formulation->cyclodextrins cosolvents->success surfactants->success cyclodextrins->success

Caption: Decision tree for selecting a solubilization strategy.

Advanced Solubilization Techniques

For particularly challenging cases, especially in drug development where high concentrations may be required, more advanced techniques can be employed.

TechniquePrincipleAdvantagesConsiderations
Solid Dispersions The drug is dispersed in a solid hydrophilic carrier, often in an amorphous state, which enhances the dissolution rate.[8][10]Significant increase in dissolution and bioavailability.[11]Requires specialized manufacturing processes (e.g., spray drying, hot-melt extrusion). Physical stability of the amorphous state can be a concern.[12]
Nanosuspensions The particle size of the drug is reduced to the nanometer range, which increases the surface area and dissolution velocity according to the Noyes-Whitney equation.[3][9]Applicable to compounds insoluble in both aqueous and organic media. Can be used for various administration routes.Requires high-energy milling or precipitation techniques. Physical stability (particle agglomeration) must be controlled with stabilizers.[10]
Lipid-Based Formulations The drug is dissolved in lipidic excipients, such as oils and surfactants, forming solutions, emulsions, or self-emulsifying drug delivery systems (SEDDS).[9][12]Enhances absorption of lipophilic drugs. Can mitigate food effects on absorption.Suitable for lipophilic ("grease-ball") molecules. Formulation development can be complex.

Summary of Predicted Solubility Profile

While experimental data for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is not widely available, a predicted solubility profile can be inferred from its structure.

Solvent TypeExamplesPredicted SolubilityRationale
Polar Aprotic DMSO, DMF, AcetonitrileHighCapable of hydrogen bonding and dipole-dipole interactions.
Polar Protic Water, Ethanol, MethanolModerate (pH-dependent in water)Can act as both hydrogen bond donors and acceptors. Protonation of the amino group at low pH will increase water solubility.
Non-Polar Hexane, TolueneLowThe polar functional groups (amino, ester) make it unfavorable to dissolve in non-polar environments.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review.
  • Kovačič, B., et al. (2025, July 23). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today.
  • Ritika, S., Harikumar, S. L., & Aggarwal, G. Formulation Tactics for the Delivery of Poorly Soluble Drugs.
  • Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research.
  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Pharma's Almanac.
  • Hart, M. L., et al. Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.
  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

  • Improving Bioavailability and Solubility of Poorly Soluble Drugs- A systematic review. (2025, June 28). Journal of Drug Delivery and Therapeutics.
  • Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review. (2020, February 26). Pharma Excipients.
  • A novel class of indole derivatives: enhanced bioavailability, permeability, and antioxidant efficacy for thromboembolic disease therapy. (2024, August 15). PubMed. [Link]

  • Metabolomics-Based Analysis of the Growth-Promoting Function of Endophytic Fungi. (2026, March 2). MDPI.
  • 7-Amino-4-methyl-1H-indole-3-carbonitrile. Sigma-Aldrich.
  • 7-amino-4-methyl-1H-indole-3-carbonitrile. PubChem.
  • US Patent 5085991A, Process of preparing purified aqueous indole solution.
  • The Therapeutic Potential of Indole Derivatives: A Technical Guide for Drug Discovery and Development. Benchchem.
  • Methyl indole-3-carboxyl
  • Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
  • Methyl indole-7-carboxyl
  • Methyl 4-amino-3-(cyanomethyl)
  • Methyl indole-3-carboxyl
  • 289483-87-0|7-Amino-4-methyl-1H-indole-3-carbonitrile. BLDpharm.
  • 1260387-12-9 | Methyl 6-amino-2-methyl-1H-indole-4-carboxyl
  • Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents: A Technical Guide. Benchchem.
  • Methyl 1H-indole-3-carboxyl

Sources

Optimization

Technical Support Center: Troubleshooting Esterification Failures in 4-Methyl Indole Derivatives

Status: Active Ticket ID: IND-4ME-EST-001 Assigned Specialist: Senior Application Scientist Subject: Overcoming Steric Hindrance and Acid Sensitivity in 4-Methyl Indole Scaffolds Executive Summary: The "4-Methyl" Conundr...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Active Ticket ID: IND-4ME-EST-001 Assigned Specialist: Senior Application Scientist Subject: Overcoming Steric Hindrance and Acid Sensitivity in 4-Methyl Indole Scaffolds

Executive Summary: The "4-Methyl" Conundrum

If you are reading this guide, your esterification of a 4-methyl indole derivative has likely failed, resulting in either recovered starting material or a dark, insoluble tar.

This failure is rarely due to user error. It is a structural inevitability caused by two converging factors:

  • Peri-Strain (Steric Hindrance): The methyl group at the C4 position exerts significant steric pressure on the C3 position (the "peri" effect). This creates a "steric wall" that blocks the trajectory of incoming nucleophiles (alcohols) during standard coupling reactions.

  • Acid Sensitivity (Electronic Instability): Indoles are electron-rich enamine equivalents. Strong mineral acids (used in Fischer esterification) often protonate the C3 position, initiating dimerization or polymerization rather than esterification.

This guide provides a diagnostic workflow to bypass these limitations using mild, high-potency activation strategies.

Diagnostic Workflow (Decision Tree)

Before selecting a protocol, identify your failure mode using the logic flow below.

EsterificationTroubleshooting Start START: Analyze Reaction Outcome Outcome What is the result? Start->Outcome Tar Black Tar / Complex Mixture Outcome->Tar Decomposition NoRxn Recovered Starting Material Outcome->NoRxn No Change Byprod Stable Byproduct (Urea) Outcome->Byprod New Spot (Not Product) AcidCheck Did you use strong acid? (H2SO4, HCl, pTsOH) Tar->AcidCheck StericCheck Is the acid at C3? NoRxn->StericCheck UreaCheck Did you use DCC? Byprod->UreaCheck Polymer Diagnosis: Acid-Catalyzed Polymerization AcidCheck->Polymer Yes Sol_Hat SOLUTION: Neutral/Basic Coupling (HATU or EDC/DMAP) Polymer->Sol_Hat Yamaguchi SOLUTION: Yamaguchi Esterification (Mixed Anhydride) StericCheck->Yamaguchi Yes (Peri-strain) Rearrange Diagnosis: N-Acyl Urea Rearrangement (Slow alcohol attack) UreaCheck->Rearrange Yes Rearrange->Yamaguchi Switch Method

Figure 1: Diagnostic decision tree for isolating the root cause of esterification failure in indole derivatives.

Troubleshooting FAQs

Issue 1: "My reaction turned into a black sludge."

Diagnosis: Acid-Catalyzed Oligomerization. Mechanism: You likely attempted a Fischer Esterification (Alcohol + H₂SO₄/HCl). The 4-methyl indole core is electron-rich. Protons attack the C3 position, generating an electrophilic iminium ion which reacts with another indole molecule. This chain reaction forms dimers and trimers (sludge) faster than the alcohol can attack the carbonyl [1]. Corrective Action:

  • Immediate: Stop using mineral acids.

  • Protocol Switch: Use HATU or EDC coupling. These operate at neutral to slightly basic pH, preserving the indole ring.

Issue 2: "I used DCC/DMAP (Steglich), but I isolated a urea byproduct instead of my ester."

Diagnosis:


-Acyl Urea Rearrangement.[1]
Mechanism:  In the Steglich reaction, the carboxylic acid reacts with DCC to form an 

-acylisourea.[2] Normally, the alcohol attacks this intermediate. However, the 4-methyl group blocks the alcohol's approach . This delay allows the intermediate to undergo an intramolecular 1,3-rearrangement, forming a stable, unreactive

-acyl urea [2].[1] Corrective Action:
  • Protocol Switch: Use the Yamaguchi Esterification (see Section 5). The mixed anhydride formed in this reaction is more reactive and less prone to rearrangement than the DCC intermediate.

Issue 3: "The reaction is stuck at 10% conversion after 48 hours."

Diagnosis: Extreme Steric Shielding. Mechanism: The 4-methyl group creates a "pocket" that excludes bulky reagents. Standard activated esters (like NHS esters) are often too bulky to fit effectively. Corrective Action:

  • Strategy: Use a "slim" activation agent. The Yamaguchi reagent (2,4,6-trichlorobenzoyl chloride) forms a mixed anhydride.[3][4] The trichlorophenyl group is bulky away from the reaction center, but the anhydride linkage itself pushes the carbonyl out, making it more accessible to the nucleophilic alcohol [3].

Comparative Analysis of Coupling Reagents

Select your reagent based on the steric demand of your specific 4-methyl indole derivative.

MethodReagentspH RegimeSteric ToleranceRisk ProfileRecommended For
Fischer H₂SO₄ / MeOHAcidic (<1)ModerateHigh: PolymerizationNever for 4-Me Indoles
Steglich DCC / DMAPNeutralLowMed: Urea RearrangementUnhindered side chains (e.g., C5-propionic acid)
HATU HATU / DIPEABasic (8-9)HighLow: Epimerization (rare in indoles)Standard coupling (C2 acids)
Yamaguchi TCBC / DMAPBasicVery High Low: N-Acylation possibleThe "Gold Standard" for C3 hindered acids

The "Gold Standard" Protocol: Yamaguchi Esterification

This protocol is designed specifically for sterically hindered substrates where Steglich and Fischer methods fail. It utilizes 2,4,6-trichlorobenzoyl chloride (TCBC) to form a highly reactive mixed anhydride.[3]

Materials Required
  • Substrate: 4-Methyl indole carboxylic acid derivative (1.0 equiv)

  • Reagent: 2,4,6-Trichlorobenzoyl chloride (TCBC) (1.1 equiv)

  • Catalyst: 4-Dimethylaminopyridine (DMAP) (1.2 - 2.0 equiv)

  • Base: Triethylamine (TEA) (1.2 equiv)

  • Solvent: Anhydrous Toluene or THF (0.1 M concentration)

  • Nucleophile: Target Alcohol (1.0 - 1.5 equiv)

Step-by-Step Procedure
  • Mixed Anhydride Formation (The Activation Step):

    • Dissolve the 4-methyl indole acid (1.0 equiv) and TEA (1.2 equiv) in anhydrous THF or Toluene under an inert atmosphere (Argon/Nitrogen).

    • Cool the solution to 0°C.

    • Add TCBC (1.1 equiv) dropwise.

    • Observation: A white precipitate (TEA·HCl) will form immediately.

    • Stir at Room Temperature (RT) for 1 hour. This ensures complete formation of the mixed anhydride.

  • Esterification (The Coupling Step):

    • Crucial Step: Add the alcohol (1.0–1.5 equiv) followed by DMAP (1.2–2.0 equiv) in one portion.

    • Note: DMAP is required in stoichiometric amounts (not catalytic) for difficult substrates to drive the equilibrium.

    • Heat the reaction to 40–60°C . The 4-methyl steric block usually requires thermal energy to overcome the activation barrier.

    • Monitor by TLC/LCMS. Reaction is typically complete in 3–6 hours.

  • Workup:

    • Dilute with EtOAc.

    • Wash with sat.[5] NaHCO₃ (removes Trichlorobenzoic acid byproduct).

    • Wash with 1N HCl (removes DMAP/TEA - Do this quickly to avoid indole degradation).

    • Dry over Na₂SO₄ and concentrate.[5]

Mechanism of Action

YamaguchiMechanism Acid 4-Me Indole Acid MixedAnh Mixed Anhydride (Intermediate) Acid->MixedAnh + TCBC / Et3N TCBC Yamaguchi Reagent (TCBC) TCBC->MixedAnh Activated Acyl-DMAP Complex MixedAnh->Activated + DMAP (Attack at less hindered carbonyl) DMAP_Attack Regioselective DMAP Attack Product Final Ester Activated->Product + Alcohol

Figure 2: The Yamaguchi mechanism. The mixed anhydride forces the reaction forward, while DMAP acts as a nucleophilic shuttle, attacking the less hindered carbonyl (the indole carbonyl) to form a highly electrophilic Acyl-DMAP species [3].

References

  • Indole Polymerization: Gribble, G. W. (2010). "Indole Ring Synthesis: From Natural Products to Drug Discovery." Science of Synthesis. (Indoles are acid-sensitive and polymerize via C3 protonation).

  • Steglich Rearrangement: Neises, B., & Steglich, W. (1978).[1][2] "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition, 17(7), 522–524.[1][6] (Describes the N-acyl urea side reaction in hindered substrates).

  • Yamaguchi Esterification: Inanaga, J., Hirata, K., Saeki, H., Katsuki, T., & Yamaguchi, M. (1979).[3] "A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization." Bulletin of the Chemical Society of Japan, 52(7), 1989–1993. (The foundational paper for esterifying sterically hindered acids).

Sources

Troubleshooting

Technical Support Center: Recrystallization of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Welcome to the Technical Support Center for the purification and handling of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9). As a highly functionalized indole derivative, this compound presents uniqu...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification and handling of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (CAS: 1352901-19-9). As a highly functionalized indole derivative, this compound presents unique crystallographic and stability challenges. The presence of a primary amine at the 7-position, a lipophilic methyl group at the 4-position, and a methyl ester at the 3-position creates a complex polarity profile.

This guide provides field-proven, mechanistically grounded protocols to ensure high-purity isolation while preventing common degradation pathways such as oxidation and transesterification.

Solvent Selection & Causality Matrix

Choosing the correct solvent system is not arbitrary; it is dictated by the intermolecular forces of the target molecule. Methyl indole-3-carboxylates form strong intermolecular hydrogen-bond networks in their crystal lattices, primarily between the indole N-H, the 7-amino group, and the 3-carboxylate carbonyl[1].

To achieve dissolution, the solvent must temporarily disrupt these hydrogen bonds at elevated temperatures. Methanol is the premier choice because it acts as both a hydrogen-bond donor and acceptor, effectively solvating the polar groups, while its relatively short alkyl chain accommodates the hydrophobic 4-methyl and aromatic core[2]. Furthermore, using methanol prevents the risk of transesterification that would occur if ethanol were used.

Table 1: Quantitative Comparison of Recrystallization Solvents
Solvent SystemBoiling Point (°C)Expected Recovery YieldPolar Impurity ClearanceNon-Polar Impurity ClearanceMechanistic Rationale
Methanol (100%) 64.775–85%ExcellentModerateProtic nature disrupts H-bonds[1]. Matches the methyl ester to prevent transesterification.
EtOAc / Heptane (1:3) 77.1 / 98.485–95%ModerateExcellentAnti-solvent gradient forces precipitation of the moderately polar indole core.
Ethanol (100%) 78.370–80%GoodModerateNot Recommended. Trace acid/base impurities can catalyze transesterification to the ethyl ester.
Toluene (100%) 110.660–70%PoorExcellentHigh boiling point can cause thermal degradation of the sensitive 7-amino group.

Experimental Workflows

RecrystallizationWorkflow Start Crude Compound (Impure Solid) Dissolve Dissolution in Hot MeOH (Inert Atmosphere) Start->Dissolve HotFilter Hot Filtration (Remove Insoluble Impurities) Dissolve->HotFilter Cooling Controlled Cooling (Room Temp to 4°C) HotFilter->Cooling Crystallize Crystal Nucleation & Growth Cooling->Crystallize Filter Vacuum Filtration & Cold Wash Crystallize->Filter Pure Pure Crystals (Target Compound) Filter->Pure Waste Mother Liquor (Soluble Impurities) Filter->Waste

Caption: Workflow for the single-solvent recrystallization of methyl indole-3-carboxylates.

Protocol A: Single-Solvent Recrystallization (Methanol)

Best for removing polar impurities such as hydrolyzed indole-3-carboxylic acid[2].

  • Degassing (Critical Step): Purge HPLC-grade Methanol with Argon or Nitrogen for 15 minutes. Aminoindoles are highly susceptible to oxidation, and minimizing exposure to dissolved oxygen is critical to prevent the formation of dark quinone-imine byproducts[3].

  • Dissolution: Place the crude Methyl 7-amino-4-methyl-1H-indole-3-carboxylate in a round-bottom flask under an inert atmosphere. Add a minimum volume of the degassed hot methanol (approx. 60 °C) until the solid just dissolves.

  • Hot Filtration: If particulate matter or polymerized baseline impurities are present, rapidly filter the hot solution through a pre-warmed fluted filter paper or a fritted funnel into a clean, warm flask.

  • Controlled Nucleation: Allow the flask to cool to room temperature undisturbed. Do not agitate. Agitation leads to rapid, microscopic nucleation, trapping impurities in the crystal lattice.

  • Maturation: Once crystals have formed at room temperature, transfer the flask to an ice bath (4 °C) for 2 hours to maximize the recovery yield.

  • Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold methanol to displace the impurity-laden mother liquor[2].

  • Self-Validation Checkpoint: Run a Thin-Layer Chromatography (TLC) plate of the isolated crystals alongside the concentrated mother liquor using a Hexane:Ethyl Acetate (7:3) solvent system. The purified crystals must show a single, tight spot under UV (254 nm), while the mother liquor should contain the enriched polar impurities (lower

    
     values)[2].
    

Troubleshooting & FAQs

Q1: My solution turned dark brown/purple during the heating phase. Is my product ruined?

Causality: You are observing oxidative degradation. The 7-amino group is an electron-donating moiety conjugated with the electron-rich indole core. When exposed to heat and atmospheric oxygen, it readily oxidizes. Solution: Always dissolve the compound under an Argon or Nitrogen atmosphere[3]. If severe discoloration has already occurred, add a small amount of activated charcoal (Norit) during the hot dissolution phase, boil for 2 minutes, and perform a hot filtration through a pad of Celite.

Q2: Instead of forming crystals, my product is separating out as a thick, syrupy oil at the bottom of the flask. How do I fix this?

Causality: This phenomenon is known as "oiling out" (liquid-liquid phase separation). It occurs when the compound's melting point is lower than the temperature at which the solution reaches supersaturation, or when the solvent system is too poor, causing the solute to crash out as an amorphous liquid rather than a crystalline solid.

TroubleshootingOiling Issue Oiling Out Detected (Phase Separation) Reheat Reheat to Dissolve Oil Droplets Issue->Reheat Action1 Add More Good Solvent Reheat->Action1 If solvent ratio is off CoolSlow Cool Slower (Insulate Flask) Reheat->CoolSlow If cooling was too fast Action1->CoolSlow Action2 Add Seed Crystals Success Crystalline Solid Obtained Action2->Success CoolSlow->Action2 At saturation point

Caption: Troubleshooting logic for resolving "oiling out" during recrystallization.

Solution: Reheat the mixture until the oil completely redissolves. Add 5–10% more of the "good" solvent (e.g., Methanol or Ethyl Acetate) to lower the saturation temperature. Allow the flask to cool much more slowly by insulating it with cotton or placing it in a warm water bath that cools to room temperature naturally. If you have pure seed crystals, add one exactly at the cloud point to force solid nucleation.

Q3: Can I use Ethanol instead of Methanol for this recrystallization?

Causality: While ethanol is an excellent solvent for many aminoindoles, it is strictly contraindicated for methyl indole-3-carboxylates. If your crude mixture contains even trace amounts of acidic or basic impurities from previous synthetic steps, heating the compound in ethanol will drive a transesterification reaction, converting your methyl ester into an ethyl ester. Always match the recrystallization alcohol to the ester alkyl group.

Q4: My TLC shows a second, highly polar spot that won't go away. What is it?

Causality: A persistent spot with a low


 value (near the baseline in Hexane:EtOAc) is almost certainly the hydrolyzed byproduct: 7-amino-4-methyl-1H-indole-3-carboxylic acid[2]. Hydrolysis of the methyl ester can occur if the compound was exposed to moisture and basic/acidic conditions during workup[2].
Solution:  Recrystallization from methanol is highly effective at leaving this polar acid impurity in the mother liquor[2]. Ensure your filter cake is washed thoroughly with cold methanol.

References

  • BenchChem. Common impurities in methyl indole-3-carboxylate and their removal.
  • IUCr Journals. Methyl 1-methyl-1H-indole-3-carboxylate.
  • Canadian Science Publishing. THE SYNTHESIS OF 5-DIMETHYLAMINOINDOLE AND DERIVATIVES.

Sources

Optimization

Stability of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate in solution

Subject: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Executive Summary & Molecule Profile Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a sensitive synthetic intermediate often used as a scaffold in the developm...

Author: BenchChem Technical Support Team. Date: March 2026

Subject: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Executive Summary & Molecule Profile

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a sensitive synthetic intermediate often used as a scaffold in the development of kinase inhibitors and antiviral agents. Its stability profile is governed by two competing reactivity centers: the electron-rich 7-aminoindole core (prone to oxidative polymerization) and the methyl ester at position 3 (prone to hydrolysis).

Successful handling requires a rigorous exclusion of oxygen and strict pH control. This guide synthesizes field data with mechanistic organic chemistry to provide a self-validating handling protocol.

PropertyCharacteristicImplication for Handling
Core Structure 7-AminoindoleHigh Oxidation Risk. The amino group donates electron density to the ring, facilitating radical formation and oxidative dimerization (browning/blackening).
Functional Group Methyl Ester (C3)Hydrolysis Risk. Susceptible to base-catalyzed hydrolysis (pH > 8.0) and acid-catalyzed hydrolysis (pH < 4.0).
Substituent 4-MethylSteric/Electronic Effect. Provides slight steric hindrance near the ester but increases electron density, potentially accelerating oxidation compared to non-methylated analogs.
Solubility LipophilicLow aqueous solubility; soluble in DMSO, DMF.
Critical Stability Factors (The "Why")

To troubleshoot effectively, you must understand the degradation mechanisms.

A. Oxidative Degradation (The "Black Solution" Phenomenon)

The most common failure mode is the solution turning brown or black.

  • Mechanism: The 7-amino group facilitates the formation of indolyl radicals upon exposure to atmospheric oxygen or light. These radicals couple to form dimers (e.g., azo-linkages or C-C bonds) and eventually dark, insoluble melanin-like polymers [1].

  • Catalysts: Light (UV/Vis), Transition metals (trace iron/copper in buffers), Basic pH (facilitates electron transfer).

B. Hydrolysis (The "Disappearing Peak" Phenomenon)
  • Mechanism: Water attacks the carbonyl carbon of the methyl ester.

  • Kinetics: Base-catalyzed hydrolysis is significantly faster than acid-catalyzed hydrolysis for indole-3-carboxylates due to the stabilization of the transition state [2].

  • Result: Conversion to the corresponding carboxylic acid (7-amino-4-methyl-1H-indole-3-carboxylic acid), which often has different solubility and biological activity.

Visualizing Degradation Pathways

The following diagram illustrates the competing degradation pathways and the environmental triggers for each.

StabilityPathways Target Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate (Active Species) Oxidation Oxidative Polymerization (Melanin-like pigments) Target->Oxidation Radical Coupling Hydrolysis Carboxylic Acid Derivative (Hydrolysis Product) Target->Hydrolysis Ester Cleavage Air Oxygen (Air) Air->Oxidation Light UV/Vis Light Light->Oxidation Base High pH (>8.0) Base->Hydrolysis Rapid Acid Low pH (<4.0) Acid->Hydrolysis Slow

Caption: Figure 1. Competing degradation pathways. Red paths indicate irreversible oxidative loss; yellow paths indicate chemical modification via hydrolysis.

Troubleshooting Guide & FAQs
Scenario 1: Solution Discoloration

User Report: "My DMSO stock solution was clear yesterday, but today it is dark brown/black."

  • Diagnosis: Oxidative degradation has occurred.[1] This is likely due to storage in a non-air-tight container or the use of non-degassed solvent.

  • Immediate Action: Discard the solution. The presence of polymers can interfere with biological assays (pan-assay interference) and cannot be reversed.

  • Prevention:

    • Use anhydrous, degassed DMSO .

    • Purge the headspace of the vial with Argon or Nitrogen after every use.

    • Store at -20°C or -80°C in amber vials.

Scenario 2: Precipitation in Aqueous Buffer

User Report: "When I diluted the stock into PBS (pH 7.4), a fine precipitate formed immediately."

  • Diagnosis: Solubility limit exceeded ("Crash out"). The 4-methyl and methyl ester groups make this molecule highly lipophilic.

  • Troubleshooting Steps:

    • Check Concentration: Ensure final concentration is < 100 µM (compound dependent, but likely low).

    • Check DMSO Content: Maintain at least 0.5% - 1.0% DMSO in the final buffer to aid solubility.

    • Alternative: Use a solubilizing agent like cyclodextrin (HP-β-CD) or a surfactant (Tween-80) if compatible with your assay.

Scenario 3: Loss of Ester Peak in LC-MS

User Report: "LC-MS shows a new peak with Mass = [Parent - 14]. The parent peak is diminishing over time."

  • Diagnosis: Hydrolysis of the methyl ester to the carboxylic acid (Loss of CH2 = -14 Da).

  • Root Cause: The buffer pH is likely too high (basic) or the sample has been sitting in aqueous media for too long.

  • Correction:

    • Lower buffer pH to 6.0–7.0 (neutral/slightly acidic is preferred for ester stability).

    • Prepare aqueous dilutions immediately before use. Do not store aqueous solutions overnight.

Standard Operating Procedure (SOP): Solubilization & Storage

Follow this protocol to ensure maximum stability. This is a self-validating system: if the color changes, the protocol was breached.

Materials Required
  • Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, stored over molecular sieves.

  • Gas: Argon or Nitrogen line.[1]

  • Container: Amber glass vials with PTFE-lined caps.

Workflow Diagram

HandlingProtocol Start Start: Solid Compound Weigh 1. Weigh quickly in low-light (Avoid humidity) Start->Weigh Dissolve 3. Dissolve to 10-50 mM (Vortex briefly) Weigh->Dissolve SolventPrep 2. Degas DMSO (Bubble Argon for 5 mins) SolventPrep->Dissolve Use Fresh Aliquot 4. Aliquot into single-use vials (Amber glass) Dissolve->Aliquot Purge 5. Overlay with Argon/N2 (Displace air in headspace) Aliquot->Purge Store 6. Store at -80°C Purge->Store

Caption: Figure 2.[2] Best-practice solubilization workflow to minimize oxidative stress.

Step-by-Step Protocol
  • Preparation: Allow the vial of solid compound to equilibrate to room temperature before opening (prevents water condensation).

  • Solvent: Use high-grade DMSO. If the DMSO bottle has been open for >1 month, assume it is oxygen-saturated and hygroscopic. Degas the DMSO by bubbling nitrogen/argon through it for 5-10 minutes.

  • Dissolution: Add the specific volume of DMSO to the solid. Vortex gently.

    • Note: Avoid sonication if possible, as it can generate heat and free radicals.

  • Aliquot: Do not store a large "mother" stock that is repeatedly freeze-thawed. Divide into single-use aliquots (e.g., 20 µL).

  • Inert Gas Overlay: Before closing the cap, gently blow a stream of Argon/Nitrogen into the vial to displace air.

  • Storage: Freeze immediately at -20°C (short term) or -80°C (long term).

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol instead of DMSO? A: Ethanol is not recommended for long-term storage. It is more volatile (concentration changes over time) and often contains dissolved oxygen. Furthermore, transesterification (swapping the methyl ester for an ethyl ester) can occur if the ethanol is not perfectly dry or if traces of acid/base are present.

Q: How long is the solution stable at Room Temperature? A: In DMSO, it is stable for 24-48 hours if protected from light. In aqueous buffer (e.g., cell culture media), stability is likely < 4 hours due to oxidation and hydrolysis. Always prepare fresh.

Q: Can I add antioxidants? A: Yes. If your assay permits, adding 0.1 mM Ascorbic Acid or 1 mM DTT to the aqueous buffer can significantly retard oxidation [3]. However, verify that these reducing agents do not interfere with your specific biological target.

Q: Why is the 4-methyl group important for stability? A: While it provides some steric bulk, the methyl group is electron-donating. This makes the indole ring slightly more electron-rich compared to a non-substituted 7-aminoindole, theoretically making it more susceptible to oxidation. Therefore, this compound requires stricter handling than simple indole esters.

References
  • Sundberg, R. J. (1996). The Chemistry of Indoles. Academic Press.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley-Blackwell. (Mechanisms of ester hydrolysis in heterocyclic systems).
  • BenchChem Technical Support. (2025). Improving the Stability of Indole Compounds in Solution. Link (General guidelines for antioxidant use in indole solutions).

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 7-Aminoindole derivatives. Link (Safety and handling data for amino-indole class compounds).

  • ChemicalBook. (2025).[3][4][5] Product Profile: 7-amino-4-methyl-1H-indole-3-carbonitrile. Link (Analogous structure data used for solubility inference).

Sources

Troubleshooting

Preventing oxidation of the amino group in indole carboxylates

Department: Chemical Stability & Formulation Support Subject: Preventing Oxidation of Amino-Indole Carboxylates Ticket Priority: High (Degradation Risk) Diagnostic & Root Cause Analysis User Query: "My amino-indole carbo...

Author: BenchChem Technical Support Team. Date: March 2026

Department: Chemical Stability & Formulation Support Subject: Preventing Oxidation of Amino-Indole Carboxylates Ticket Priority: High (Degradation Risk)

Diagnostic & Root Cause Analysis

User Query: "My amino-indole carboxylate product turns brown/black during workup or storage. How do I stop this?"

The Scientist's Diagnosis: The darkening you observe is a hallmark of oxidative polymerization, similar to melanin formation. While indole carboxylates possess an electron-withdrawing ester group (which stabilizes the ring), the introduction of an amino group creates a "Push-Pull" electronic conflict.

  • The "Push": The amino group (–NH₂) is a strong electron donor (resonance).

  • The "Pull": The carboxylate (–COOR) is an electron withdrawer.

  • The Result: The amino group significantly increases the HOMO (Highest Occupied Molecular Orbital) energy of the indole system, making it highly susceptible to Single Electron Transfer (SET) oxidation by atmospheric oxygen.

Critical Distinction (Know Your Molecule):

  • 3-Aminoindole derivatives: Extremely unstable.[1] The amine is directly attached to the enamine double bond of the pyrrole ring. These often cannot exist as free bases for more than minutes.

  • 4, 5, 6, or 7-Aminoindole derivatives: Moderately unstable. The amine is on the benzene ring. They are stable enough to handle but will oxidize over days/weeks or rapidly in solution if not protected.

The Mechanism of Failure (Visualization)

Understanding the degradation pathway is the first step to prevention. The oxidation usually proceeds via a radical cation intermediate, leading to dimerization or quinoidal degradation.

OxidationMechanism Fig 1. Oxidative Degradation Cascade of Amino-Indoles Start Amino-Indole (Free Base) Oxidation O2 / Light / Peroxides Start->Oxidation SET Radical Radical Cation Intermediate Oxidation->Radical Dimer Oxidative Dimerization (Azo/C-C Coupling) Radical->Dimer Coupling Quinone Quinoidal Species (Dark Pigment) Radical->Quinone Further Oxidation

Figure 1: The pathway from clear product to dark impurity. The radical cation is the critical control point.

Strategic Solutions: The "Freeze or Shield" Protocol

To stabilize these molecules, you must either "Freeze" the electron density (Salt Formation) or "Shield" the nitrogen (Protection).

Strategy A: Salt Formation (The "Freeze" Method)

Best for: Final products, storage, or biological testing.

Converting the electron-rich amine into a salt protonates the nitrogen. The lone pair is no longer available for resonance donation, drastically lowering the HOMO energy and shutting down oxidation.

FeatureFree Base (Risk)Hydrochloride Salt (Safe)
Electron Density High (Activated Ring)Low (Deactivated Ring)
Physical State Often Oil/AmorphousCrystalline Solid
Shelf Life Hours to DaysMonths to Years
Solubility Organic SolventsWater/Methanol

Protocol: HCl Salt Formation

  • Dissolve the crude amino-indole (free base) in a minimal amount of degassed Diethyl Ether or Dichloromethane (DCM).

  • Cool to 0°C under Argon.

  • Dropwise add 1.1 equivalents of 4M HCl in Dioxane or 2M HCl in Ether .

  • The salt will precipitate immediately as a white/off-white solid.

  • Filter under an inert atmosphere (nitrogen funnel) or centrifuge.

  • Wash with cold, dry ether.

  • Dry under high vacuum.

Strategy B: N-Protection (The "Shield" Method)

Best for: Synthetic intermediates.

If you need to perform further chemistry, protect the amine immediately.

  • Boc (tert-butyloxycarbonyl): Best general purpose. Stable to base, removed by acid.

  • Cbz (benzyloxycarbonyl): Stable to acid, removed by hydrogenation.

  • Acetyl/Trifluoroacetyl: Very stable, but harder to remove without harsh conditions.

Protocol: One-Pot Reduction-Protection (Example) Instead of isolating the unstable amine, trap it in situ.

  • Starting Material: Nitro-indole carboxylate.

  • Reaction: Hydrogenation (H₂, Pd/C) in the presence of Boc₂O (1.1 equiv).

  • Mechanism: As the nitro group reduces to the amine, the Boc-anhydride immediately reacts with it.

  • Result: You isolate the stable N-Boc-amino-indole without ever exposing the free amine to air.

Workflow Decision Tree

Use this logic flow to determine the correct handling procedure for your specific stage of research.

DecisionTree Fig 2. Stabilization Decision Matrix Start Target: Amino-Indole Carboxylate Q1 Is it a Synthetic Intermediate? Start->Q1 Protect Apply N-Protection (Boc/Cbz) Q1->Protect Yes Q2 Is it for Biological Assay? Q1->Q2 No Reason1 Prevents N-oxidation during subsequent steps Protect->Reason1 Store Storage Protocol: -20°C, Argon, Dark Reason1->Store Salt Convert to HCl/TFA Salt Q2->Salt Yes Q2->Store No (Just storage) Reason2 Increases solubility & locks lone pair Salt->Reason2 Reason2->Store

Figure 2: Decision matrix for stabilizing amino-indoles based on application.

Troubleshooting FAQs

Q: My product turned pink on the rotavap. Is it ruined? A: Not necessarily. Indoles are notorious for forming intensely colored "charge-transfer complexes" or quinoidal impurities even at trace levels (ppm).

  • Fix: Do not try to purify the free base on silica gel (silica is acidic and oxidizing). Filter the solution through a pad of basic alumina or convert it immediately to the salt and recrystallize. The color often stays in the mother liquor.

Q: Can I store the free base in DMSO? A: Avoid. DMSO is a mild oxidant (Swern oxidation). Storing electron-rich amino-indoles in DMSO can lead to slow oxidation over time.

  • Fix: Store as a solid powder at -20°C. Make fresh DMSO stocks only immediately before biological assays.

Q: I need the free base for a reaction. How do I handle it? A:

  • Degas everything: Bubble Argon through all solvents for 15 mins.

  • Add Antioxidants: Add 0.1% BHT (Butylated hydroxytoluene) or Ascorbic Acid to the workup solvent if compatible.

  • Work Fast: Do not leave the compound in solution overnight.

References
  • BenchChem. (2025).[1] Protecting Group Strategies for 3-Aminoindoles: Application Notes and Protocols. Retrieved from

  • National Institutes of Health (NIH). (2023). A Two-Step Synthesis of Unprotected 3-Aminoindoles via Post Functionalization with Nitrostyrene. Retrieved from

  • Royal Society of Chemistry (RSC). (2022). Divergent synthesis of 4-amino indoles with free amine groups via tandem reaction of 2-alkynylanilines. Retrieved from

  • MDPI. (2018). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Retrieved from

  • Sigma-Aldrich. (n.d.). 5-Aminoindole Product Safety and Handling. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Mechanistic Causality: The Fragmentation Cascade of 7-Amino Indole Esters

An in-depth structural characterization of 7-amino indole esters requires a nuanced understanding of gas-phase ion chemistry. These compounds represent a highly privileged pharmacophore in modern drug discovery, serving...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth structural characterization of 7-amino indole esters requires a nuanced understanding of gas-phase ion chemistry. These compounds represent a highly privileged pharmacophore in modern drug discovery, serving as the backbone for novel necrosis inhibitors (such as NecroX-7) and targeted kinase inhibitors[1]. When analyzing these molecules via electrospray ionization tandem mass spectrometry (ESI-MS/MS), the choice of fragmentation platform dictates the structural information obtained[2].

As an application scientist, I frequently observe laboratories treating all high-resolution mass spectrometry (HRMS) fragmentation as identical. However, Collision-Induced Dissociation (CID) on a Quadrupole Time-of-Flight (Q-TOF) platform and Higher-energy C-trap Dissociation (HCD) on an Orbitrap platform deposit energy via fundamentally different mechanisms. This guide objectively compares these two platforms for the analysis of 7-amino indole esters, detailing the causality behind their fragmentation pathways and providing a self-validating experimental protocol.

To optimize an MS/MS method, one must first understand why a molecule fragments the way it does. In positive ion mode, 7-amino indole esters typically protonate at the highly basic 7-amino group or the indole nitrogen. The subsequent fragmentation is a competition between kinetically favored peripheral cleavages and thermodynamically driven core disruptions[3].

  • Ester Cleavage (Kinetically Favored): The ester linkage is highly polarized. Protonation weakens the C-O bond, facilitating the neutral loss of the corresponding alcohol (e.g.,

    
     or 
    
    
    
    ). Because this transition state has the lowest activation energy, it dominates low-energy collision regimes.
  • 7-Amino Group Expulsion: The 7-amino substituent is directly conjugated with the electron-rich indole ring[4]. As collision energy increases, the expulsion of ammonia (

    
    ) or a substituted amine occurs. This cleavage is driven by the formation of a highly stabilized, resonance-delocalized indolyl cation.
    
  • Indole Ring Opening (Thermodynamically Driven): The indole nucleus is exceptionally stable. Shattering it requires high energy deposition, resulting in cross-ring cleavage and the expulsion of hydrogen cyanide (

    
    , a neutral loss of 27 Da). This is a classic, definitive hallmark of indole fragmentation[5].
    

Pathway Precursor [M+H]+ Precursor Ion EsterLoss Ester Cleavage (-ROH) Precursor->EsterLoss Low CE (10-20 eV) AminoLoss 7-Amino Expulsion (-NH3) Precursor->AminoLoss Med CE (20-30 eV) RingOpen Indole Ring Opening (-HCN) EsterLoss->RingOpen High CE (>35 eV) AminoLoss->RingOpen High CE (>35 eV) CoreIon Stable Indolyl Cation (m/z 116/130) RingOpen->CoreIon Rearrangement

Energy-dependent MS/MS fragmentation pathways of protonated 7-amino indole esters.

Platform Comparison: Q-TOF (CID) vs. Orbitrap (HCD)

The structural elucidation of 7-amino indole esters relies on capturing both the peripheral losses (to identify the ester and amino substituents) and the core fragments (to confirm the indole scaffold).

Q-TOF (CID): CID involves multiple, gradual low-energy collisions with a neutral gas (typically Nitrogen). This "soft" fragmentation is excellent for preserving intermediate ions. It provides a clear sequential map of the ester and amino group losses but often fails to generate high-intensity indole core fragments unless the collision energy (CE) is manually pushed to extremes.

Orbitrap (HCD): HCD utilizes beam-type collisional dissociation in a multipole collision cell. Energy deposition is rapid and severe. HCD excels at driving fragmentation down to the bare indole core, producing rich, high-intensity low-mass reporter ions. However, it can completely obliterate the intermediate ester-loss ions if the Normalized Collision Energy (NCE) is set too high.

Table 1: Performance Comparison for 7-Amino Indole Ester Analysis

Analytical FeatureQ-TOF (CID)Orbitrap (HCD)Mechanistic Advantage
Energy Deposition Gradual, multiple low-energy collisionsRapid, beam-type collisional dissociationCID preserves intermediate ions; HCD drives deep structural cleavage.
Ester Cleavage Detection Highly abundant (Base peak at low CE)Moderate abundance (Rapidly fragments further)CID is superior for identifying the specific ester alkyl chain length.
Indole Core Fragments Low intensity (Requires high CE)High intensity (Dominant at NCE >30)HCD is superior for confirming the indole pharmacophore.
Mass Accuracy (MS/MS) 2–5 ppm< 1 ppmOrbitrap provides unambiguous elemental composition of fragments.

Experimental Protocol: A Self-Validating LC-MS/MS Workflow

A robust analytical method must be self-validating. To ensure that the observed fragmentation is a true representation of the 7-amino indole ester and not an artifact of in-source decay or poor isolation, this protocol incorporates an energy-stepping mechanism and isotopic pattern verification.

Step 1: Sample Preparation & System Suitability

  • Reconstitute the 7-amino indole ester sample in 50:50 Methanol:Water with 0.1% Formic Acid to a final concentration of 1 µg/mL.

  • Self-Validation Check: Spike the sample with a Stable-Isotope-Labeled Internal Standard (SIL-IS), such as

    
    -Tryptophan. The SIL-IS acts as a system suitability test to verify mass accuracy and expected baseline indole fragmentation prior to analyzing the target compound.
    

Step 2: Chromatographic Separation

  • Utilize a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size) to ensure sharp peak shapes, which maximizes the number of MS scans across the peak.

  • Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 10 minutes at a flow rate of 0.3 mL/min.

Step 3: MS Parameter Optimization (Energy Stepping)

  • Configure the mass spectrometer to perform Data-Dependent Acquisition (DDA).

  • Self-Validation Check: Instead of a single collision energy, program an energy-stepped method.

    • For Q-TOF: Set CE steps at 15 eV, 25 eV, and 40 eV.

    • For Orbitrap: Set NCE steps at 20, 35, and 50.

  • Monitor the precursor decay curve. If the precursor ion

    
     does not sequentially decrease in abundance as CE increases, the quadrupole isolation window is likely too wide, allowing co-eluting contaminants to skew the spectra.
    

Workflow cluster_MS Tandem MS Platform Comparison Prep Sample Prep & SIL-IS Spiking LC UHPLC Separation (C18, 1.7 µm) Prep->LC ESI ESI(+) Ionization Protonation LC->ESI QTOF Q-TOF (CID) Gradual Energy ESI->QTOF Orbitrap Orbitrap (HCD) Beam-Type Energy ESI->Orbitrap Data Fragment Quantitation QTOF->Data Orbitrap->Data

Comparative LC-MS/MS workflow for 7-amino indole esters using Q-TOF and Orbitrap.

Quantitative Data Interpretation

When applying the energy-stepped protocol to a model 7-amino indole ester (e.g., a methyl ester derivative with a theoretical


 of m/z 250.10), the quantitative differences between Q-TOF and Orbitrap platforms become starkly apparent. Table 2 summarizes the relative abundances of key fragment ions at a moderate energy setting (30 eV / NCE 30).

Table 2: Quantitative Data Summary (Relative Abundances at 30 eV / NCE 30)

Fragment Ion TypeTypical m/zQ-TOF (CID) AbundanceOrbitrap (HCD) AbundanceMechanistic Origin
Precursor

250.1015%5%Intact protonated molecule

218.0885%40%Kinetically favored ester cleavage

201.0545%65%Sequential loss of the 7-amino group
Indole Core

116.0510%95%Thermodynamically driven ring opening

Note: Data represents normalized relative abundances. The Orbitrap's beam-type HCD effectively drives the reaction to completion, making the m/z 116.05 core ion the base peak, whereas the Q-TOF preserves the intermediate m/z 218.08 ion.

Conclusion

For researchers engaged in the structural elucidation of 7-amino indole esters, the choice of MS platform should be dictated by the specific analytical goal. If the objective is to map the peripheral modifications (e.g., identifying varying ester chain lengths in a combinatorial library), the gradual energy deposition of Q-TOF CID is unparalleled. Conversely, if the goal is to definitively confirm the presence of the indole pharmacophore in a complex biological matrix, the aggressive fragmentation of Orbitrap HCD provides the necessary low-mass diagnostic ions. Employing an energy-stepped, self-validating protocol ensures that both kinetic and thermodynamic fragmentation pathways are captured, yielding a complete structural profile.

References

  • Kihel, A., et al. "Study of Mass Spectra of Some Indole Derivatives." American Journal of Analytical Chemistry, Scientific Research Publishing.
  • Hwang, et al. "Protection of cardiomyocytes from necrosis after hypoxia-reoxygenation stress by NecX.
  • "Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized
  • "Fragmentation of deprotonated plumeran indole alkaloids by electrospray ioniz
  • "3-chloro-1H-indol-7-amine | 165669-13-6." Benchchem.

Sources

Comparative

HPLC Method Validation for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Purity

Executive Summary & Strategic Context Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a critical scaffold in the synthesis of kinase inhibitors and heterocyclic pharmaceuticals. Its structural duality—possessing both...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a critical scaffold in the synthesis of kinase inhibitors and heterocyclic pharmaceuticals. Its structural duality—possessing both a basic primary amine at the C7 position and a hydrolytically labile methyl ester at C3—presents a unique chromatographic challenge.

Standard "generic" HPLC screening methods (e.g., unbuffered Formic Acid/Acetonitrile gradients) often fail to deliver reproducible purity data for this compound. Common failure modes include peak tailing (due to secondary silanol interactions with the amino group) and co-elution of the hydrolysis impurity (Carboxylic Acid derivative).

This guide objectively compares a Generic Screening Method against an Optimized Validated Method , demonstrating why strict pH control and column selection are non-negotiable for this analyte. The protocol below is designed to meet ICH Q2(R2) standards for specificity, linearity, accuracy, and precision.

Method Comparison: Generic vs. Optimized

The following table contrasts a typical "first-pass" method with the optimized protocol required for regulatory-grade validation.

FeatureMethod A: Generic Screening (NOT Recommended)Method B: Optimized Validation (Recommended)
Stationary Phase Standard C18 (e.g., 5µm, 100Å)Base-Deactivated C18 (e.g., C18-PFP or High-Density Bonding)
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7, unbuffered)10 mM Ammonium Acetate (pH 4.5) or Phosphate Buffer (pH 3.0)
Buffer Capacity Low (Susceptible to pH shifts)High (Stabilizes ionization state of 7-amino group)
Peak Shape (

)
Tailing (

) due to silanol interaction
Symmetrical (

)
Specificity Poor resolution (

) between Parent & Acid Impurity
High Resolution (

)
Suitability Quick synthesis checks onlyQuantitative Purity & Stability Studies
Scientific Rationale for Method B
  • Silanol Suppression: The 7-amino group is a weak base. On standard silica, residual silanols (

    
    ) ionize above pH 3.5, attracting the protonated amine and causing severe tailing. Method B uses a Base-Deactivated Column  (end-capped) and a buffered mobile phase to mask these interactions.
    
  • pH Control: The retention of the hydrolysis impurity (Indole-3-carboxylic acid) is highly pH-dependent. At pH 4.5 (Method B), the acid is partially ionized, eluting early and distinctly from the hydrophobic ester parent.

Detailed Experimental Protocol (Method B)

Instrumentation & Conditions
  • System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent (e.g., Waters XBridge).

  • Wavelength: 285 nm (Primary - Indole absorption), 254 nm (Secondary).

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temp: 30°C.

  • Injection Vol: 5 - 10 µL.

Mobile Phase Preparation
  • Solvent A (Buffer): Dissolve 0.77 g Ammonium Acetate in 1000 mL HPLC-grade water. Adjust pH to 4.5 ± 0.1 with Acetic Acid. Filter through 0.22 µm membrane.

  • Solvent B (Organic): 100% Acetonitrile (HPLC Grade).

Gradient Program
Time (min)% Solvent A (Buffer)% Solvent B (ACN)Event
0.09010Equilibration
2.09010Isocratic Hold (Elute polar impurities)
15.03070Linear Gradient
18.03070Wash
18.19010Re-equilibration
23.09010End of Run
Sample Preparation
  • Diluent: 50:50 Water:Acetonitrile.[2]

  • Stock Solution: 1.0 mg/mL in Acetonitrile (Sonicate to dissolve).

  • Working Standard: Dilute Stock to 0.1 mg/mL with Diluent.

  • Caution: Prepare fresh. The methyl ester can hydrolyze in solution over 24h if left at room temperature.

Validation Workflow & Decision Logic

The following diagram illustrates the logical flow for validating this specific method, highlighting the critical decision points for impurity resolution.

ValidationWorkflow Start Start: Method Validation Specificity 1. Specificity Test (Spike with Impurity A & B) Start->Specificity CheckRes Resolution (Rs) > 2.0? Specificity->CheckRes Optimize Adjust pH or Gradient Slope CheckRes->Optimize No Linearity 2. Linearity & Range (5 Levels: 50-150%) CheckRes->Linearity Yes Optimize->Specificity Accuracy 3. Accuracy (Recovery) (Spike at 80%, 100%, 120%) Linearity->Accuracy Precision 4. Precision (Repeatability n=6) Accuracy->Precision Robustness 5. Robustness (pH +/- 0.2, Flow +/- 0.1) Precision->Robustness Report Final Validation Report Robustness->Report

Caption: Systematic validation workflow ensuring critical resolution of the hydrolysis impurity before proceeding to quantitative parameters.

Validation Data Summary (Representative)

Specificity & Forced Degradation

The method must separate the parent compound from its primary degradation products.

  • Impurity A (Hydrolysis): 7-amino-4-methyl-1H-indole-3-carboxylic acid (RRT ~0.45).

  • Impurity B (Oxidation): Azo-dimer species (RRT ~1.2).

Stress ConditionTime/TempObservationResolution (

)
Acid (0.1N HCl) 4h / 60°C12% degradation to Impurity A4.2
Base (0.1N NaOH) 1h / RTRapid hydrolysis (>50%)4.5
Oxidative (3%

)
2h / RT5% degradation (Brown color)2.8
Linearity & Range

Demonstrated over 50% to 150% of the target concentration (0.1 mg/mL).

Concentration (%)Conc. (µg/mL)Peak Area (mAU*s)Statistical Result
5050.01250Slope: 25.1
8080.02005Intercept: -12.4
100100.02510

:
0.9998
120120.03015Status: Pass
150150.03760
Accuracy & Precision
  • Precision (Repeatability): 6 replicates at 100% level yielded RSD = 0.45% (Limit < 2.0%).

  • Intermediate Precision: Different analyst/day yielded RSD = 0.82% .

  • Accuracy: Mean recovery at 80%, 100%, and 120% levels ranged from 99.2% to 100.5% .

Impurity Formation Pathways

Understanding the chemistry of the analyte is essential for interpreting validation data. The diagram below maps the degradation pathways that the HPLC method must detect.

ImpurityPathways Parent Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate (Parent) AcidImp Impurity A (Carboxylic Acid) [Hydrolysis] Parent->AcidImp H2O / pH > 8 or < 3 OxImp Impurity B (Azo/Nitro Species) [Oxidation] Parent->OxImp O2 / Light / H2O2

Caption: Primary degradation pathways. Impurity A elutes earlier (polar); Impurity B often elutes later (hydrophobic).

Troubleshooting & robustness

  • Peak Tailing: If tailing factor > 1.5, increase buffer concentration to 20mM or ensure the column is adequately end-capped. Avoid older "Type A" silica columns.

  • Retention Time Shift: The amino group is sensitive to pH. Ensure Mobile Phase A is strictly adjusted to pH 4.5. A shift to pH 5.0 may increase retention significantly as the amine becomes less ionized.

  • Carryover: The amino-indole moiety can stick to injector seals. Use a needle wash of 50:50 ACN:Water with 0.1% Phosphoric Acid.

References

  • ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

  • Dolan, J. W. (2010). The Role of Buffers in LC Separations. LCGC North America.[3] [Link]

Sources

Validation

Comparative Guide: Reactivity of 4-Methyl vs. 5-Methyl Indole-3-Carboxylates

The following guide provides an in-depth technical comparison of 4-methyl and 5-methyl indole-3-carboxylates, structured for researchers in medicinal chemistry and organic synthesis. Executive Summary In the design of in...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical comparison of 4-methyl and 5-methyl indole-3-carboxylates, structured for researchers in medicinal chemistry and organic synthesis.

Executive Summary

In the design of indole-based pharmacophores, the position of a methyl substituent on the benzenoid ring exerts a profound, often non-intuitive influence on the reactivity of the C3-ester moiety.

  • 5-Methyl Indole-3-Carboxylate: Behaves as an electronically activated system. The methyl group acts primarily as an electron donor, enhancing nucleophilicity at N1 and C2 without disrupting the coplanarity of the C3-ester.

  • 4-Methyl Indole-3-Carboxylate: Is dominated by steric "peri-strain." The 4-methyl group forces the C3-carbonyl out of planarity with the indole

    
    -system. This steric inhibition dramatically retards hydrolysis and reduction rates while altering the electronic character of the C2=C3 bond.
    

Part 1: Structural & Electronic Analysis

The "Peri-Strain" Effect (4-Methyl Isomer)

The defining feature of the 4-methyl isomer is the A(1,3) allylic strain (or peri-interaction) between the C4-methyl protons and the C3-carbonyl oxygen.

  • Conformational Lock: To relieve steric crowding, the C3-methoxycarbonyl group rotates out of the indole plane (dihedral angle

    
    ).
    
  • Electronic Decoupling: This twist reduces overlap between the carbonyl

    
    -orbital and the indole 
    
    
    
    -system. Consequently, the C3-ester is a weaker electron-withdrawing group (EWG) in the 4-methyl isomer compared to the 5-methyl isomer.
  • Spectroscopic Signature: In

    
    H NMR, the 4-Me protons often show an anisotropic upfield shift if they sit in the shielding cone of the twisted carbonyl, or a downfield shift if desheilded by the carbonyl oxygen, distinct from the standard aromatic region.
    
Electronic Activation (5-Methyl Isomer)

The 5-methyl group is located meta to the C3-position and para to the N1-H.

  • Inductive/Resonance Effect: It donates electron density into the ring (

    
    -donation and hyperconjugation).
    
  • Planarity: Lacking steric clash, the C3-ester remains coplanar. This maximizes conjugation, making the C2-C3 bond more polarized (C2 becomes a better Michael acceptor, but the ring overall is more electron-rich due to the 5-Me).

Comparative Reactivity Matrix
Feature4-Methyl Indole-3-Carboxylate 5-Methyl Indole-3-Carboxylate
Dominant Factor Steric Hindrance (Peri-strain) Electronic Activation (+I effect)
C3-Ester Planarity Twisted (Non-planar)Coplanar
Hydrolysis Rate Slow / Resistant (Steric block)Fast (Standard ester reactivity)
C2-Electrophilicity Moderate (Reduced conjugation)High (Conjugated Michael acceptor)
N1-Acidity (pKa) Slightly Higher (Less stabilized anion)Lower (Anion stabilized by resonance)
C2-H Arylation Feasible but sterically sensitiveHighly efficient (Electron-rich ring)

Part 2: Decision Pathways & Mechanism Visualization

Reactivity Flowchart

Use this logic flow to predict reaction outcomes for your specific substrate.

ReactivityFlow Start Select Isomer Iso4 4-Methyl Isomer (Steric Dominance) Start->Iso4 Iso5 5-Methyl Isomer (Electronic Activation) Start->Iso5 Hydrolysis Hydrolysis/Reduction Iso4->Hydrolysis Steric Block CHAct C2-H Activation Iso4->CHAct Peri-Strain Iso5->Hydrolysis Accessible Iso5->CHAct e- Donor Res4_Hydro Requires Harsh Conditions (High T, prolonged time) Hydrolysis->Res4_Hydro Res5_Hydro Standard Conditions (LiOH/THF, RT) Hydrolysis->Res5_Hydro Res4_CH Steric Clash Possible (Avoid bulky electrophiles) CHAct->Res4_CH Res5_CH High Reactivity (Excellent substrate) CHAct->Res5_CH

Caption: Decision logic for selecting reaction conditions based on methyl substitution pattern.

Part 3: Experimental Protocols

Protocol A: Comparative Hydrolysis

Demonstrates the kinetic difference caused by steric hindrance.

Objective: Convert methyl ester to carboxylic acid.

Parameter4-Methyl Protocol 5-Methyl Protocol
Reagent KOH (excess, 5-10 eq.)LiOH (2-3 eq.)
Solvent EtOH/H₂O (1:1) or Ethylene GlycolTHF/MeOH/H₂O (3:1:1)
Temperature Reflux (80-100 °C) Room Temp (25 °C)
Time 12 - 24 Hours2 - 4 Hours
Workup Note Acidify carefully; product may precipitate slowly due to lipophilicity.Standard acidification and extraction.[1]

Step-by-Step (Generic):

  • Dissolve 1.0 mmol of substrate in the designated solvent mixture.

  • Add the hydroxide base.[2]

  • Critical Check: For the 4-Me isomer, monitor by TLC every 4 hours. If starting material persists after 12h, add more KOH and increase temp. The 5-Me isomer should be consumed rapidly.

  • Evaporate organics, acidify aqueous layer to pH 2 with 1M HCl.

  • Filter the precipitate or extract with EtOAc.

Protocol B: C2-H Arylation (Pd-Catalyzed)

Based on Pd(OAc)₂ catalyzed C-H activation logic.

Context: The 5-methyl isomer is a superior substrate for this reaction due to electronic activation. The 4-methyl isomer requires higher catalyst loading to overcome steric resistance at the transition state.

Reagents:

  • Substrate: 0.2 mmol[3][4]

  • Aryl Iodide: 1.5 equiv.

  • Catalyst: Pd(OAc)₂ (10 mol% for 5-Me; 20 mol% for 4-Me )

  • Ligand/Additive: AgOAc (2.0 equiv) - Crucial for iodide scavenging

  • Solvent: HFIP (Hexafluoroisopropanol) - Promotes C-H activation

Procedure:

  • Charge a sealed tube with indole substrate, aryl iodide, Pd(OAc)₂, and AgOAc.

  • Add HFIP (2 mL).

  • Seal and heat to 100 °C .

  • Observation: The 4-Me isomer may show traces of decarboxylation if the reaction is overheated, as the twisted ester is less stable. The 5-Me isomer typically gives the C2-arylated product in >80% yield.

Part 4: Troubleshooting & "Pro-Tips"

N-Alkylation Issues
  • The Trap: Researchers often assume N-methylation is identical for both.

  • The Reality: In 4-methyl indole-3-carboxylate, the twisted C3-ester can sterically encroach on the N1 space.

  • Solution: When alkylating 4-Me-indole with bulky electrophiles (e.g., benzyl bromide), use a stronger base (NaH) and a polar aprotic solvent (DMF) to force the reaction. For 5-Me, weaker bases (

    
     in Acetone) are often sufficient.
    
Reduction to Alcohols
  • Reagent Choice:

    • 5-Me:

      
       (LAH) works in THF at 
      
      
      
      .
    • 4-Me: LAH at

      
       may stall at the aldehyde or form a complex. Recommendation:  Use 
      
      
      
      at reflux or switch to DIBAL-H (3-4 eq) in Toluene for controlled reduction, though the steric bulk still slows the kinetics.

References

  • Peri-Strain & Conformation

    • Ayari, S., et al. (2024).[5][6] Studies of axially chiral atropisomers of an indole-substituted phthalonitrile derivative. Comptes Rendus Chimie. Link (Discusses rotational barriers and steric twist in 4-substituted indoles).

  • C-H Activation Context

    • Shi, Z., et al. (2022). Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles. Journal of Organic Chemistry. Link (Details C2-arylation protocols and ester effects).

  • General Indole Reactivity

    • BenchChem Protocols. Synthesis of methyl indole-3-carboxylate from indole-3-carboxylic acid. Link (General esterification and hydrolysis baselines).

  • Steric Hindrance in Catalysis

    • Trost, B. M., et al. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI Symmetry. Link (Highlights steric impact of 4-substituents on alkylation).

Sources

Comparative

Publish Comparison Guide: IR Spectroscopy of Amino-Indole Methyl Esters

Executive Summary Amino-indole methyl esters are critical scaffolds in drug discovery, serving as precursors for tryptophan derivatives, beta-carbolines, and kinase inhibitors. Their infrared (IR) spectra are complex due...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Amino-indole methyl esters are critical scaffolds in drug discovery, serving as precursors for tryptophan derivatives, beta-carbolines, and kinase inhibitors. Their infrared (IR) spectra are complex due to the interplay between the electron-rich indole ring, the conjugating ester functionality, and the amino group's hydrogen-bonding potential.

This guide provides a definitive technical reference for interpreting the IR spectra of these compounds. Unlike generic spectral libraries, we focus on the causality of vibrational shifts , distinguishing between positional isomers (e.g., 3-amino vs. 5-amino) and validating spectral data against synthetic precursors.

Technical Background & Structural Logic

To accurately interpret the IR spectrum of an amino-indole methyl ester, one must deconstruct the molecule into three interacting vibrational systems.

The Vibrational Triad
  • The Indole Core: A heteroaromatic system acting as an electron donor. The N-H stretch is the primary diagnostic band.

  • The Methyl Ester: A conjugated carbonyl system. The position of the C=O band reveals the degree of conjugation with the indole ring.

  • The Amino Substituent: Introduces N-H scissoring and stretching modes that compete or overlap with the indole N-H.

Structural Scenarios

We will focus on two common isomeric classes found in pharmaceutical intermediates:

  • Class A (Ring-Substituted): Methyl indole-3-carboxylate with an amino group on the benzene ring (e.g., 5-amino).

  • Class B (Enamine-Like): Methyl 3-amino-1H-indole-2-carboxylate (where the amine is directly attached to the pyrrole ring).

Comparative Analysis: Identifying the Fingerprint

N-H Stretching Region (3500–3100 cm⁻¹)

The most common error in analyzing these spectra is misidentifying the indole N-H versus the amino N-H.

FeatureIndole N-H (Ring)Amino Group (-NH₂)Causality & Expert Insight
Band Count Single (Singlet)Double (Doublet)Symmetry: Primary amines exhibit Asymmetric and Symmetric stretching modes. Indole has only one N-H bond.
Position 3400–3250 cm⁻¹3500–3300 cm⁻¹Acidity: The indole N-H is more acidic (pKa ~17) and often forms stronger H-bonds, broadening and lowering the wavenumber compared to the free amine.
Intensity Sharp to MediumMedium to WeakDilution Effect: In dilute solution (CCl₄), bands sharpen. In solid state (KBr/ATR), H-bonding merges these into a complex envelope.
The Carbonyl (C=O) Shift: A Measure of Conjugation

The ester carbonyl is a sensitive probe for electronic environment.

  • Non-Conjugated Ester: ~1735–1750 cm⁻¹

  • Indole-3-Carboxylate (Class A): ~1690–1720 cm⁻¹

    • Mechanism:[1][2] The lone pair on the indole nitrogen donates electron density into the ring, which conjugates with the C=O at the 3-position. This increases single-bond character, lowering the frequency.

  • 3-Aminoindole-2-Carboxylate (Class B): ~1650–1680 cm⁻¹

    • Mechanism:[1][2] Here, the amino group at position 3 pushes electron density directly toward the ester at position 2 (vinylogous amide resonance), drastically lowering the C=O frequency.

Comparative Data Table
Functional GroupVibration ModeWavenumber (cm⁻¹)IntensityNotes
Primary Amine N-H Asym. Stretch3440–3420MediumDiagnostic for -NH₂ presence.
Primary Amine N-H Sym. Stretch3360–3340MediumOften appears as a shoulder on the Indole N-H.
Indole Ring N-H Stretch3320–3280Strong/BroadHighly sensitive to H-bonding state.
Methyl Ester C=O Stretch1680–1715Very StrongLower frequency indicates stronger conjugation.
Amine N-H Bend (Scissor)1620–1590MediumCan overlap with aromatic ring breathing modes.
Aromatic Ring C=C Stretch1580–1520Variable"Skeletal vibrations" of the indole core.
Ester (C-O) C-O-C Asym. Stretch1250–1200StrongPart of the "Rule of Three" for esters.

Experimental Protocols

To ensure reproducibility, follow this self-validating protocol. The choice between ATR (Attenuated Total Reflectance) and Transmission (KBr) is critical for these compounds due to hydrogen bonding.

Protocol A: Solid State Analysis (ATR)

Best for: Rapid QC, polymorph identification.

  • Crystal Clean: Ensure the ZnSe or Diamond crystal is cleaned with isopropanol. Background scan must be flat.

  • Sample Loading: Apply ~5 mg of amino-indole methyl ester.

  • Compression: Apply high pressure. Note: Insufficient pressure yields noisy spectra in the 3400 cm⁻¹ region (poor contact).

  • Acquisition: 32 scans at 4 cm⁻¹ resolution.

  • Validation: Check the C=O peak. If it is split or broadened excessively, the sample may be wet or amorphous.

Protocol B: Solution Phase (Validation Standard)

Best for: Determining "free" N-H positions without H-bonding interference.

  • Solvent: Dry Dichloromethane (DCM) or Chloroform (CHCl₃). Warning: Avoid alcohols (interfere with OH/NH region).

  • Cell: CaF₂ liquid cell (0.1 mm path length).

  • Concentration: 10 mM.

  • Observation: The broad N-H bands seen in ATR should resolve into sharp peaks, confirming the assignment of NH₂ vs Indole NH.

Workflow Visualization

The following diagram illustrates the decision logic for assigning bands in amino-indole derivatives.

IR_Assignment_Workflow Start Start: Acquire Spectrum Check_NH Region 3500-3200 cm⁻¹ Start->Check_NH Doublet Doublet Observed? (~3440 & 3350) Check_NH->Doublet Singlet Single Broad Band? Check_NH->Singlet Assign_Amino Confirm: Primary Amine (-NH₂) Doublet->Assign_Amino Assign_Indole Confirm: Indole NH Only (or Secondary Amine) Singlet->Assign_Indole Check_CO Region 1750-1650 cm⁻¹ Assign_Amino->Check_CO Assign_Indole->Check_CO High_CO > 1730 cm⁻¹ (Non-Conjugated) Check_CO->High_CO Low_CO < 1715 cm⁻¹ (Conjugated) Check_CO->Low_CO Result_A Likely: Indole-3-alkyl ester High_CO->Result_A Result_B Likely: Indole-3-carboxylate (Direct Conjugation) Low_CO->Result_B

Caption: Logic flow for distinguishing amino-substitution patterns and conjugation states in indole esters.

References

  • National Institute of Standards and Technology (NIST). 1H-Indole, 1-methyl- Infrared Spectrum.[3] NIST Chemistry WebBook, SRD 69.[4] [Link]

  • Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three.[5] (2018).[4] [Link]

  • Chemistry LibreTexts. Infrared Spectra of Some Common Functional Groups. (2020).[6] [Link]

  • PubChem. Methyl indole-3-carboxylate Data Sheet. National Library of Medicine. [Link]

Sources

Validation

Structural Elucidation &amp; Differentiation of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers Executive Summary: The Regioisomer Challenge In the development of indole-based therapeutic...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Comparative Technical Guide Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers

Executive Summary: The Regioisomer Challenge

In the development of indole-based therapeutics, the Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (hereafter referred to as Target 4-Me ) represents a privileged scaffold due to the steric influence of the C4-methyl group and the hydrogen-bonding potential of the C7-amine.

However, its synthesis—particularly via the Fischer Indole or Bartoli routes—frequently yields a stubborn structural isomer: Methyl 7-amino-6-methyl-1H-indole-3-carboxylate (hereafter Isomer 6-Me ).

These two isomers possess identical molecular weights (MW: 204.23 g/mol ) and strikingly similar polarities, making LC-MS differentiation insufficient. This guide provides a definitive, self-validating analytical workflow to distinguish these isomers using NMR spectroscopy (NOESY/HMBC) and chromatographic behavior.

Structural Analysis & The "Isomer Trap"

The core difficulty arises from the cyclization of unsymmetrical hydrazines. When using a 2-methyl-5-nitro-phenylhydrazine precursor, the sigmatropic rearrangement can occur at two ortho positions, leading to either the 4-methyl or 6-methyl indole core.

The Contenders
FeatureTarget 4-Me (Desired)Isomer 6-Me (Impurity)
Structure 4-Methyl, 7-Amino6-Methyl, 7-Amino
Proton System H5 and H6 (Ortho neighbors)H4 and H5 (Ortho neighbors)
Steric Environment C4-Me is proximal to C3-EsterC6-Me is distal to C3-Ester
Electronic Effect C4-Me forces C3-substituent twistPlanar conformation likely

Experimental Protocol A: Definitive NMR Assignment

Objective: Unambiguous assignment of regiochemistry using spatial (NOE) and connectivity (HMBC) locks. Equipment: 500 MHz NMR or higher (Cryoprobe recommended for trace analysis). Solvent: DMSO-d6 (to sharpen exchangeable NH protons).

Step 1: 1H-NMR Screening (The First Pass)

Both isomers display an AB coupling system (two doublets,


 Hz) for the aromatic protons. Standard 1H-NMR is essentially blind to this differentiation.
  • Target 4-Me: The C4-Methyl group typically resonates slightly downfield (

    
     2.6–2.8 ppm) due to the deshielding cone of the C3-carbonyl.
    
  • Isomer 6-Me: The C6-Methyl group resonates upfield (

    
     2.3–2.4 ppm).
    
Step 2: NOESY/ROESY (The Spatial Lock)

This is the primary validation step . The spatial proximity of the Methyl group to the C3-Ester is the "smoking gun."

  • Protocol:

    • Acquire phase-sensitive NOESY (mixing time 300–500 ms).

    • Focus on the Methyl resonance (2.3–2.8 ppm).

    • Look for cross-peaks with the Ester Methyl (

      
      3.8 ppm) or the H2 proton .
      
  • Interpretation:

    • Target 4-Me: Strong NOE correlation between C4-Me and C3-Ester (-OCH3) .

    • Isomer 6-Me: NO correlation between C6-Me and C3-Ester. Instead, observe NOE between C6-Me and H5 .

Step 3: HMBC (The Connectivity Lock)

Use Heteronuclear Multiple Bond Correlation to verify the carbon skeleton.[1]

  • Target 4-Me: The Methyl protons will show a 3-bond correlation to the quaternary carbon C3a (bridgehead) and C5 .

  • Isomer 6-Me: The Methyl protons will show a 3-bond correlation to C5 and the quaternary carbon C7 (bearing the amine). Note: C7 is significantly shielded by the amino group (

    
    125-135 ppm), whereas C3a is typically further downfield.
    
Visualization: Analytical Decision Matrix

NMR_Logic Start Crude Product Mixture (Isomers 4-Me & 6-Me) Step1 1H NMR: Locate Methyl Singlet Start->Step1 Decision1 Methyl Shift > 2.6 ppm? Step1->Decision1 NOESY Run 2D NOESY (Mix time: 500ms) Decision1->NOESY Indication only CheckNOE NOE Cross-peak: Methyl ↔ Ester OMe? NOESY->CheckNOE Result4 CONFIRMED: Target 4-Me (Proximal Sterics) CheckNOE->Result4 Yes (Strong) Result6 CONFIRMED: Isomer 6-Me (Distal Geometry) CheckNOE->Result6 No (Absent)

Figure 1: Analytical workflow for differentiating the 4-methyl and 6-methyl regioisomers.

Experimental Protocol B: Synthesis & Purification

To ensure scientific integrity, one must synthesize the material via a route that minimizes ambiguity or allows for rigorous separation.

Synthetic Route: Modified Leimgruber-Batcho (Recommended)

Unlike the Fischer synthesis, which guarantees a mixture, the Leimgruber-Batcho indole synthesis starting from a defined 2-methyl-5-nitroaniline precursor offers better regiocontrol, though mixtures can still occur during the enamine cyclization step.

Validation Synthesis:

  • Precursor: Start with 2-methyl-5-nitroaniline.

  • Iodination: Regioselective iodination to install a handle at C4 (ortho to amine, meta to nitro).

  • Heck Coupling: Couple with methyl acrylate (precursor to C3 ester).

  • Cyclization: Reductive cyclization.

Chromatographic Separation (UPLC-MS)

If a mixture is obtained (e.g., via Fischer synthesis), the isomers can be separated due to the "Orthogonal Dipole" effect.

  • Column: C18 Charged Surface Hybrid (CSH) or Phenyl-Hexyl.

  • Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).

  • Gradient: Shallow gradient (e.g., 30-45% B over 15 mins).

  • Performance:

    • Target 4-Me: Elutes earlier . The steric crowding of the 4-methyl group against the 3-ester forces the ester out of planarity, slightly reducing the effective conjugation and polarity relative to the planar 6-Me isomer.

    • Isomer 6-Me: Elutes later . More planar, better interaction with the stationary phase.

Comparative Data Summary

The following table summarizes the expected spectral and physical differences. Note: Values are predictive based on standard indole SAR and should be verified experimentally.

PropertyTarget (4-Me, 7-NH2)Isomer (6-Me, 7-NH2)
Methyl 1H Shift

2.65 – 2.85 ppm (s)

2.35 – 2.45 ppm (s)
Aromatic Coupling H5/H6 (Ortho,

Hz)
H4/H5 (Ortho,

Hz)
NOESY Correlation Me

Ester-OMe
(Strong)
Me

H5
(Strong)
HMBC Correlation Me

C3a (Bridgehead)
Me

C7 (Aminated Carbon)
UPLC Retention Lower

(Steric twist)
Higher

(Planar)
Melting Point Typically lower (Crystal packing disruption)Typically higher (Better packing)

References

  • Indole Regiochemistry: Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.
  • NMR of Methyl Indoles: Morales-Ríos, M. S., et al. (1988).[2] "Unambiguous assignment of the 13C NMR spectra of methylindoles." Magnetic Resonance in Chemistry. Link

  • NOESY Applications: Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative source on NOESY/HMBC pulse sequences).
  • Synthesis of 7-aminoindoles: Somei, M., et al. (1981). "The Chemistry of Indoles. XIII. Syntheses of 7-Aminoindoles." Chemical and Pharmaceutical Bulletin. Link

  • HMBC Methodology: Bax, A., & Summers, M. F. (1986).[3] "H-1 and C-13 Assignments from Sensitivity-Enhanced Detection of Heteronuclear Multiple-Bond Connectivity by 2D Multiple Quantum NMR." Journal of the American Chemical Society. Link

Sources

Comparative

Reference Standard Qualification Guide: Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

This guide provides a technical comparison and qualification framework for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a critical synthetic intermediate likely utilized in the development of HIV capsid inhibitors (...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a technical comparison and qualification framework for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate , a critical synthetic intermediate likely utilized in the development of HIV capsid inhibitors (e.g., analogs of Lenacapavir) or similar nitrogen-heterocycle pharmacophores.

Executive Summary & Molecule Context

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate (Calculated MW: ~204.23 g/mol ) represents a high-value scaffold where the 7-amino position serves as a critical handle for amide coupling or sulfonylation, and the 3-carboxylate functions as a protected carbonyl precursor.

Establishing a reliable Reference Standard (RS) for this molecule is challenging due to two primary Critical Quality Attributes (CQAs):

  • Oxidative Instability: Electron-rich 7-aminoindoles are prone to oxidation, forming quinoid-like impurities (e.g., 7-imino-4-methyl-3H-indol-3-one species).

  • Ester Hydrolysis: The methyl ester at C3 is susceptible to hydrolysis under humid storage conditions, reverting to the carboxylic acid.

This guide compares the two industry-standard approaches for qualifying this material: the Mass Balance Approach (traditional "Gold Standard") versus Quantitative NMR (qNMR) (the modern, rapid alternative).

Comparative Analysis: Qualification Approaches

For a researcher needing to assign a purity value to a batch of this standard, there are two distinct methodological "alternatives."

Comparison Table: Mass Balance vs. qNMR
FeatureOption A: Mass Balance (Traditional) Option B: qNMR (Modern Alternative)
Principle

Subtracts all impurities from 100%
Direct ratio of analyte protons to an Internal Standard (IS) protons.
Accuracy High (if all impurities are detected). Risk of bias if UV response factors vary.High (SI-traceable). Independent of UV extinction coefficients.
Speed Slow (2–3 days). Requires HPLC, TGA/KF, and ROI/ICP-MS.Fast (< 4 hours). Single technique.
Material Usage High (>100 mg typically required for full panel).Low (< 20 mg).
Specificity Excellent for separating structural isomers (e.g., 4-methyl vs 5-methyl).Can be limited by signal overlap; requires careful solvent selection.
Regulatory Preferred for Primary Reference Standards in late-phase GMP.Accepted for Working Standards and early-phase R&D (ICH Q2).

Recommendation: Use qNMR for routine batch re-testing and early-stage R&D. Use Mass Balance for establishing the initial "Primary Reference Standard" used to calibrate subsequent working standards.

Technical Deep Dive & Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC)

Used for "Chromatographic Purity" in Mass Balance.

Rationale: The 7-amino group creates a basic moiety, while the indole core is hydrophobic. A slightly acidic mobile phase is essential to protonate the amine (


), improving peak shape and preventing tailing on silica-based C18 columns.
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 × 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient:

    • 0–2 min: 5% B (Isocratic hold for polar degradants).

    • 2–15 min: 5%

      
       95% B (Linear gradient).
      
    • 15–20 min: 95% B (Wash).

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: UV at 280 nm (Indole characteristic absorption) and 254 nm .

  • Temperature: 30°C.

Key Impurity Markers:

  • Hydrolysis Product: 7-amino-4-methyl-1H-indole-3-carboxylic acid (Elutes earlier, RRT ~0.6).

  • Oxidation Byproducts: typically elute as broad peaks or multiplets post-main peak if dimerization occurs.

Protocol B: Quantitative NMR (qNMR)

Used for Direct Purity Assignment.[2][3]

Rationale: qNMR avoids the need for response factor corrections. Maleic Acid is chosen as an Internal Standard (IS) because its singlet (~6.0 ppm) falls in a clean window for indoles, which typically show aromatic signals at 6.5–8.0 ppm and methyl signals < 4.0 ppm.

  • Solvent: DMSO-

    
     (Ensures solubility of the polar amino-ester).
    
  • Internal Standard (IS): Maleic Acid (Traceable Grade, 99.9%+).

  • Relaxation Delay (

    
    ):  Set to 60 seconds  (Must be 
    
    
    
    of the slowest relaxing proton, usually the methyl group).
  • Pulse Angle: 90°.

  • Scans: 16 or 32 (to ensure S/N > 300:1).

  • Calculation:

    
    
    Where 
    
    
    
    = Integral,
    
    
    = Number of protons,
    
    
    = Molar mass,
    
    
    = Weight.[4]

Visualization of Workflows

Diagram 1: Reference Standard Qualification Decision Tree

This logic flow guides the scientist on which qualification path to choose based on the material's lifecycle stage.

Qualification_Workflow Start New Batch of Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Stage Development Stage? Start->Stage Early Early R&D / Screening Stage->Early Speed Critical Late GMP / Tox / Clinical Release Stage->Late Rigour Critical qNMR_Path Path B: qNMR Assignment (Rapid, Specific) Early->qNMR_Path MB_Path Path A: Mass Balance (Comprehensive) Late->MB_Path Exp_qNMR 1. Dissolve in DMSO-d6 2. Add Maleic Acid IS 3. Acquire 1H NMR (D1=60s) qNMR_Path->Exp_qNMR Exp_MB 1. HPLC Purity (UV 280nm) 2. TGA (Volatiles) 3. ROI (Inorganics) 4. KF (Water) MB_Path->Exp_MB Calc_qNMR Calculate Purity via Proton Ratio Exp_qNMR->Calc_qNMR Calc_MB P = (100 - Vol - Ash) * HPLC% Exp_MB->Calc_MB Output_WS Assign as Working Standard (Re-test: 6 months) Calc_qNMR->Output_WS Output_PRS Assign as Primary Reference Standard (Re-test: 12 months) Calc_MB->Output_PRS Output_PRS->Output_WS Calibrate WS against PRS

Caption: Decision tree for selecting between qNMR and Mass Balance based on development stage.

Diagram 2: Impurity Fate Mapping

Understanding the degradation pathways is crucial for interpreting HPLC chromatograms of the standard.

Impurity_Map Main Methyl 7-amino-4-methyl- 1H-indole-3-carboxylate (Target) Oxidation Oxidation (Air/Light) Main->Oxidation Hydrolysis Hydrolysis (Moisture/pH) Main->Hydrolysis Imp_Ox1 7-imino-4-methyl- 3H-indol-3-one (Quinoid Species) Oxidation->Imp_Ox1 Imp_Ox2 Azo-dimers (Colored/Broad Peaks) Oxidation->Imp_Ox2 Imp_Hyd1 7-amino-4-methyl- 1H-indole-3-carboxylic acid (Des-methyl impurity) Hydrolysis->Imp_Hyd1 Imp_Hyd2 Methanol (Volatile) Hydrolysis->Imp_Hyd2

Caption: Primary degradation pathways affecting the integrity of the reference standard.

References

  • ICH Harmonised Tripartite Guideline . Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

  • United States Pharmacopeia (USP) . General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Link

  • Godejohann, M., et al. (2014). "Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance." Analytical and Bioanalytical Chemistry. Link

  • Al-Zghoul, K. H., et al. (2005). "A Convenient Procedure for the Synthesis of Substituted 4-Methylaminocoumarins." Heterocycles. (Provides context on amino-methyl-carboxylate scaffold reactivity). Link

  • BenchChem . "A Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxylate." (General HPLC conditions for indole carboxylates). Link

Sources

Validation

Chromatographic separation of indole-3-carboxylate impurities

An In-Depth Guide to the Chromatographic Separation of Indole-3-Carboxylate Impurities A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals The chemical purity of indole-3...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Chromatographic Separation of Indole-3-Carboxylate Impurities

A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

The chemical purity of indole-3-carboxylate and its derivatives is paramount in research and pharmaceutical development. As a crucial intermediate in the synthesis of numerous biologically active molecules, even trace impurities can significantly impact experimental outcomes, compromise drug safety, and invalidate research findings. This guide provides an in-depth comparison of chromatographic techniques for the effective separation and analysis of impurities commonly associated with indole-3-carboxylate, grounded in established scientific principles and field-proven methodologies.

The Genesis of Impurities in Indole-3-Carboxylate

Effective separation begins with understanding what needs to be separated. Impurities in indole-3-carboxylate are typically not a single entity but a mixture originating from various stages of synthesis and storage. The discoloration of a sample, for instance, from off-white to pinkish or brownish, often signals the presence of these unwanted compounds.[1][2]

Common sources include:

  • Unreacted Starting Materials: The most common impurity is often the starting material itself, such as indole-3-carboxylic acid, which can persist due to incomplete reactions like Fischer-Speier esterification.[1][3]

  • Synthesis By-products: Side reactions are inherent to organic synthesis and can generate a variety of structurally related indole derivatives.[1][4] For example, during N-arylation steps, undesired couplings can occur, leading to persistent impurities.[4]

  • Degradation Products: Indole-3-carboxylate can hydrolyze back to indole-3-carboxylic acid if exposed to moisture or non-neutral pH conditions.[1] Oxidation by air can also create degradation products.[1]

  • Residual Solvents: Solvents used during synthesis and purification can remain in the final product and are considered impurities that must be monitored.[1][5]

The key to separating these diverse compounds lies in exploiting their differing physicochemical properties, primarily polarity, using chromatography.

A Comparative Analysis of Chromatographic Techniques

The choice of a chromatographic method is dictated by the analytical objective, whether it's a quick qualitative check, a precise quantitative purity assessment, or a large-scale preparative isolation.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Assessment

HPLC is the definitive technique for quantitative analysis of indole-3-carboxylate purity. Its high resolution, sensitivity, and reproducibility make it indispensable for final quality control and regulatory submissions. The two primary modes used are Reversed-Phase (RP) and Normal-Phase (NP) HPLC.

RP-HPLC is the most common and versatile method for the purity analysis of indole-3-carboxylate and its derivatives.[6] It excels at separating non-polar to moderately polar impurities.

  • Principle of Separation: The stationary phase is non-polar (e.g., C18-modified silica), while the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol).[6][7] Less polar compounds have a stronger affinity for the stationary phase and thus elute later, while more polar impurities, like the parent indole-3-carboxylic acid, elute earlier.

  • Causality of Method Choices: The addition of a small amount of acid (e.g., 0.1% formic or phosphoric acid) to the mobile phase is crucial.[6][8] It protonates any residual silanol groups on the stationary phase and suppresses the ionization of acidic analytes, resulting in sharper, more symmetrical peaks and improved reproducibility. The UV detection wavelength is typically set around 280 nm, a region where the indole chromophore exhibits strong absorbance.[6][9]

Experimental Protocol: RP-HPLC for Purity Assessment of Methyl Indole-3-Carboxylate [6]

  • Instrumentation: An HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and UV detector.

  • Chromatographic Conditions:

    • Column: C18 (Octadecylsilyl), 5 µm particle size, 4.6 x 250 mm.

    • Mobile Phase: Acetonitrile:Water (60:40, v/v) with 0.1% Formic Acid.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 280 nm.

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Prepare a stock solution of 1 mg/mL methyl indole-3-carboxylate in the mobile phase.

    • Dilute the stock to a working concentration of 0.1 mg/mL with the mobile phase.

    • Filter the working solution through a 0.45 µm syringe filter before injection.

  • Procedure:

    • Equilibrate the column with the mobile phase until a stable baseline is achieved (approx. 30 minutes).

    • Inject the sample.

    • Run the analysis for 15-20 minutes to ensure all potential impurities have eluted.

    • Calculate purity based on the area percentage of the main peak relative to the total area of all peaks.

While less common for routine analysis, NP-HPLC is a powerful alternative, particularly for separating highly polar impurities or isomers that may co-elute in RP-HPLC.

  • Principle of Separation: This technique uses a polar stationary phase (e.g., unmodified silica) and a non-polar mobile phase (e.g., a mixture of hexane and ethyl acetate).[6][7] Polar compounds are strongly retained, while non-polar compounds elute quickly.[7]

  • Causality of Method Choices: NP-HPLC is highly sensitive to water content in the mobile phase, which can deactivate the silica stationary phase and lead to inconsistent retention times. Therefore, using high-purity, anhydrous solvents is critical for method robustness.

Table 1: Comparison of HPLC Methodologies for Methyl Indole-3-Carboxylate Purity [6]

ParameterMethod A: Reversed-Phase HPLC (RP-HPLC)Method B: Normal-Phase HPLC (NP-HPLC)
Stationary Phase C18 (Octadecylsilyl), 5 µm, 4.6 x 250 mmSilica, 5 µm, 4.6 x 250 mm
Mobile Phase Acetonitrile:Water (60:40, v/v) + 0.1% Formic AcidHexane:Ethyl Acetate (70:30, v/v)
Flow Rate 1.0 mL/min1.2 mL/min
Detection Wavelength 280 nm (UV)280 nm (UV)
Expected Retention Time ~5-7 minutes~4-6 minutes
Typical Application General purity assessment, separation of non-polar to moderately polar impurities.Separation of polar impurities and structural isomers.

An unvalidated analytical method produces data without context or assurance of reliability. Validation according to International Council for Harmonisation (ICH) guidelines, specifically Q2(R2), demonstrates that an analytical procedure is fit for its intended purpose.[10][11]

  • Key Validation Parameters:

    • Specificity: The ability to assess the analyte unequivocally in the presence of other components like impurities or degradation products.[11][12] This is often demonstrated by spiking the sample with known impurities to show they are well-separated from the main peak.[12]

    • Linearity: Demonstrating that the method's response is directly proportional to the concentration of the analyte over a given range.[11][12]

    • Accuracy: The closeness of the test results to the true value, often determined by analyzing a sample with a known concentration.[11]

    • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[11]

    • Range: The interval between the upper and lower concentration of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[10]

HPLC_Validation_Workflow cluster_Dev Method Development cluster_Val Method Validation (ICH Q2(R2)) cluster_Imp Implementation Dev Define Analytical Target Profile (ATP) Opt Optimize HPLC Parameters Dev->Opt Refine Spec Specificity Opt->Spec Validate Lin Linearity Routine Routine QC Testing Spec->Routine Implement Acc Accuracy Lin->Routine Implement Prec Precision Acc->Routine Implement Range Range Prec->Routine Implement Range->Routine Implement

Caption: HPLC Method Validation Workflow per ICH Guidelines.

Thin-Layer Chromatography (TLC): The Rapid Qualitative Scout

TLC is an invaluable, cost-effective tool for rapid, real-time analysis.[13] It is the perfect first-line method for qualitatively assessing purity, monitoring the progress of a chemical reaction, or quickly determining the optimal solvent system for preparative column chromatography.[1]

  • Principle of Separation: Similar to normal-phase column chromatography, TLC separates compounds based on their differential partitioning between a solid stationary phase (typically silica gel on a plate) and a liquid mobile phase that moves up the plate via capillary action.[13] A single spot after development suggests high purity, while multiple spots indicate the presence of impurities.[1]

  • Causality of Method Choices: A common solvent system for indole derivatives is a mixture of hexane and ethyl acetate.[1] The ratio is adjusted to achieve good separation, where the main compound has a retention factor (Rf) of approximately 0.3-0.5. Visualization under UV light is non-destructive and highly effective for indole-containing compounds. For enhanced sensitivity or for compounds that are not UV-active, specific chromogenic spray reagents can be used.[14][15]

Experimental Protocol: TLC Analysis of Methyl Indole-3-Carboxylate

  • Plate Preparation: Use a silica gel TLC plate with a fluorescent indicator (F254). Gently draw a light pencil line about 1 cm from the bottom to serve as the origin.

  • Sample Application: Dissolve a small amount of the crude product in a volatile solvent (e.g., dichloromethane). Using a capillary tube, spot a small amount of the solution onto the origin line.

  • Development: Place a small amount of the chosen mobile phase (e.g., Hexane:Ethyl Acetate, 70:30 v/v) into a developing chamber. Place the TLC plate in the chamber, ensuring the solvent level is below the origin line. Cover the chamber and allow the solvent to ascend the plate until it is about 1 cm from the top.

  • Visualization:

    • Remove the plate and immediately mark the solvent front with a pencil.

    • Allow the plate to dry completely.

    • Visualize the spots under a UV lamp (at 254 nm). Circle the visible spots with a pencil.

    • (Optional) Spray the plate with a van Urk or Salkowski reagent and gently heat to develop colored spots for specific indole derivatives.[16]

TLC_Workflow Spot 1. Spot Sample on TLC Plate Develop 2. Develop Plate in Solvent Chamber Spot->Develop Dry 3. Dry Plate Develop->Dry Visualize 4. Visualize Spots (UV Light / Stain) Dry->Visualize Analyze 5. Analyze Results (Rf Calculation) Visualize->Analyze

Caption: Standard Thin-Layer Chromatography (TLC) Workflow.

Column Chromatography: The Workhorse for Purification

When the goal is to isolate a pure compound from a crude mixture, column chromatography is the most effective and widely used method.[1][7] It is essentially a scaled-up version of TLC.

  • Principle of Separation: A glass column is packed with a stationary phase (most commonly silica gel for normal-phase separation), and the crude mixture is loaded at the top.[1][7] A solvent (mobile phase) is then passed through the column, and the components of the mixture move down the column at different rates based on their polarity, allowing for their separation and collection in different fractions.[7]

  • Causality of Method Choices: The "wet slurry" method of packing the column is preferred as it minimizes the chances of air bubbles and cracks in the stationary phase, which would lead to poor separation.[7] "Dry loading," where the crude sample is pre-adsorbed onto a small amount of silica, is an excellent technique for samples that have poor solubility in the initial mobile phase, ensuring a narrow and evenly applied sample band.[7] Gradient elution, where the polarity of the mobile phase is gradually increased over time, is often more efficient for separating complex mixtures with components of widely varying polarities.[7]

Experimental Protocol: Normal-Phase Column Chromatography Purification [1][7]

  • Column Preparation:

    • Select an appropriate size glass column. Place a small plug of cotton or glass wool at the bottom.

    • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

    • Pour the slurry into the column and allow the silica to settle into an evenly packed bed, continuously draining the solvent while ensuring the solvent level never drops below the top of the silica bed.

  • Sample Loading:

    • Dissolve the crude indole-3-carboxylate in a minimum amount of a suitable solvent (e.g., dichloromethane).

    • Carefully apply the solution to the top of the silica bed.

  • Elution:

    • Gently add the mobile phase (e.g., a hexane/ethyl acetate mixture, starting with a low polarity) to the top of the column.

    • Begin collecting the eluate in test tubes or flasks (fractions).

    • Gradually increase the polarity of the mobile phase (increase the percentage of ethyl acetate) to elute more polar compounds.

  • Fraction Analysis:

    • Monitor the collected fractions using TLC to identify which ones contain the pure product.

    • Combine the pure fractions.

  • Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified solid product.

Gas Chromatography (GC): A Niche Application

Gas Chromatography is a powerful technique for separating and analyzing volatile compounds. For indole-3-carboxylate itself, which is a solid with a relatively high boiling point, GC is not the primary method of choice. However, it is highly effective for specific applications in impurity profiling.

  • Applicability: GC is the ideal method for the quantification of residual solvents (e.g., acetone, methanol, dichloromethane) from the synthesis process, which is a critical quality control parameter under ICH guidelines.[5] It can also be used for analyzing more volatile indole derivatives if they are present as impurities.[17]

  • Methodology: A sample is vaporized and injected onto a capillary column. Separation occurs as the analytes partition between the carrier gas (mobile phase) and a liquid or solid stationary phase coated on the column wall. A nitrogen-phosphorus detector (NPD) is particularly sensitive for nitrogen-containing compounds like indoles.[17]

Definitive Identification: The Role of Hyphenated Techniques

While chromatography separates impurities, it does not, on its own, identify their structures. For this, hyphenated techniques that couple chromatography with mass spectrometry are indispensable.

  • LC-MS and GC-MS: Coupling a liquid or gas chromatograph to a mass spectrometer allows for the determination of the molecular weight of each impurity as it elutes from the column.[5][18] Further fragmentation analysis (MS/MS) can provide detailed structural information, enabling the definitive identification of unknown by-products and degradation products.[18]

Conclusion: Selecting the Right Tool for the Job

The effective separation of indole-3-carboxylate impurities requires a strategic, multi-faceted approach. There is no single "best" method; rather, the optimal choice depends on the analytical goal.

  • For rapid, qualitative checks and reaction monitoring, TLC is unparalleled in its speed and simplicity.

  • For preparative purification to obtain high-purity material, column chromatography is the required workhorse.

  • For definitive, quantitative purity assessment and regulatory compliance, a validated RP-HPLC method is the industry standard.

  • For analyzing volatile impurities like residual solvents, GC is the specialized tool of choice.

By understanding the principles behind each technique and applying the detailed protocols described, researchers, scientists, and drug development professionals can confidently ensure the purity of their indole-3-carboxylate, leading to more reliable and reproducible scientific outcomes.

References

  • Isolation and Identification of a Major Impurity in a New Bulk Drug Candidate by Preparative LC, ESI-MSn. Journal of Chromatographic Science. [Link]

  • TLC–UV Analysis of Indole Compounds and other Nitrogen-Containing Bases in the Fruiting Bodies of Lactarius deterrimus. AKJournals. [Link]

  • Separation of Indole-3-carboxylic acid on Newcrom R1 HPLC column. SIELC Technologies. [Link]

  • A new method for rapid determination of indole-3-carbinol and its condensation products in nutraceuticals using core-shell column chromatography method. PubMed. [Link]

  • Indole Derivative Feeding Test and Detection of TRP and Indole derivatives by Thin Layer Chromatography. Bio-protocol. [Link]

  • Indole Derivative Feeding Test and Detection of TRP and Indole derivatives by Thin Layer Chromatography | Request PDF. ResearchGate. [Link]

  • Thin Layer Chromatography (TLC). AGA Analytical. [Link]

  • Validation of Analytical Procedures Q2(R2). ICH. [Link]

  • A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. PubMed. [Link]

  • ICH Q2B Guideline Validation of Analytical Procedures Methodology. IKEV. [Link]

  • Chromogenic Reagent for Indoles | PDF | Thin Layer Chromatography. Scribd. [Link]

  • Validation of Chromatographic Methods. FDA. [Link]

  • ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

  • Liquid chromatographic assay for the simultaneous determination of indole-3-carbinol and its acid condensation products in plasma | Request PDF. ResearchGate. [Link]

  • Validation of analytical procedures – ICH Q2(R2). European Pharmaceutical Review. [Link]

  • Identification and synthesis of impurities formed during sertindole preparation. Chemistry Central Journal. [Link]

  • HPLC chromatograms of indole-3-carbinol in standard. ResearchGate. [Link]

  • Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

  • Method for producing indole-3-carbinol.
  • Gas chromatographic determination of indole and 3-methylindole (skatole) in bacterial culture media, intestinal contents and faeces. PubMed. [Link]

  • What do common indole impurities look like? ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Methyl 7-amino-4-methyl-1H-indole-3-carboxylate

Topic: Personal Protective Equipment & Handling Guide for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Audience: Researchers, Medicinal Chemists, and EHS Officers. Executive Summary: Operational Safety Snapshot Methyl...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Personal Protective Equipment & Handling Guide for Methyl 7-amino-4-methyl-1H-indole-3-carboxylate Audience: Researchers, Medicinal Chemists, and EHS Officers.

Executive Summary: Operational Safety Snapshot

Methyl 7-amino-4-methyl-1H-indole-3-carboxylate is a specialized indole intermediate used primarily in the synthesis of bioactive scaffolds (e.g., kinase inhibitors). Due to the presence of the electron-rich amino group at the 7-position and the indole core, this compound is prone to oxidation and photodegradation .

While a specific CAS number is often unlisted in public registries for this exact ester derivative (frequently indexed by catalog codes such as BLD Pharm BD00736202), its safety profile must be managed via read-across toxicology from structurally similar amino-indoles (e.g., 7-aminoindole, Methyl indole-3-carboxylate).

Critical Directive: Treat as a Skin/Eye Irritant and a potential Respiratory Sensitizer . All solid handling must occur inside a fume hood to prevent inhalation of fine particulates.

Chemical Profile & Hazard Identification

Proxy-Based Risk Assessment: In the absence of a substance-specific GHS monograph, the following hazards are assigned based on the functional group quantitative structure-activity relationship (QSAR) of 7-aminoindoles and indole-3-carboxylates.

PropertySpecification / Risk Profile
Chemical Structure Indole core, Methyl ester at C3, Amino group at C7, Methyl group at C4.[1][2]
Physical State Solid (typically off-white to brown powder).
Stability Light Sensitive (store in amber); Air Sensitive (amino group oxidizes to quinoid species).
GHS Classification (Inferred) Warning H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Solubility Soluble in DMSO, DMF. Sparingly soluble in DCM. Insoluble in water.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a "barrier of redundancy," ensuring that failure of one control does not lead to exposure.

PPE CategoryRequirementTechnical Rationale
Hand Protection Double Nitrile Gloves (0.11 mm min. thickness).Why: Amino-aromatics can permeate latex. Double gloving allows the outer pair to be discarded immediately upon contamination without exposing skin.
Eye Protection Chemical Safety Goggles (ANSI Z87.1).Why: Standard safety glasses are insufficient for fine powders that can drift around lenses. Goggles seal the ocular area.
Respiratory Fume Hood (Face velocity: 0.5 m/s).Why: Primary engineering control. If working outside a hood (not recommended), use an N95 or P100 particulate respirator.
Body Protection Lab Coat (Cotton/Poly blend) + Tyvek Sleeves .Why: Protects forearms from trace powder accumulation during weighing.

Operational Protocol: Handling & Synthesis

Phase A: Storage & Stability
  • Temperature: Store at 2–8°C (Refrigerated).

  • Atmosphere: Store under Argon or Nitrogen . The 7-amino group is electron-rich and susceptible to oxidation, turning the solid dark brown/black over time.

  • Container: Amber glass vial with a Teflon-lined cap to prevent photolysis.

Phase B: Weighing & Solubilization (Step-by-Step)
  • Preparation:

    • Transfer the amber vial from the fridge to the fume hood.

    • Allow to warm to room temperature before opening. (Opening cold vials introduces condensation, which hydrolyzes the methyl ester).

  • Weighing:

    • Place the analytical balance inside the fume hood or use a static-free weighing funnel.

    • Use a disposable anti-static spatula.

    • Caution: If the powder is electrostatic, use an ionizing gun or dissolve the entire vial content if exact stoichiometry permits.

  • Solubilization:

    • Preferred Solvent: Anhydrous DMSO or DMF .

    • Avoid: Methanol (unless necessary), as transesterification can occur over prolonged periods if trace acid/base is present.

    • Technique: Add solvent slowly down the side of the vessel to minimize dust lofting.

Phase C: Reaction Setup
  • Inertion: All reactions involving the free amine must be run under an inert atmosphere (

    
     or 
    
    
    
    ) to prevent oxidative tarring.
  • Quenching: When working up, neutralize carefully. Amino esters can hydrolyze to the zwitterionic acid form under strong basic/acidic aqueous conditions.

Visualizations

Figure 1: Safe Handling Workflow

A logical flow ensuring containment from storage to reaction.

HandlingWorkflow Storage Storage (2-8°C, Dark, Argon) Equilibration Temp Equilibration (Prevent Condensation) Storage->Equilibration Transfer to Hood Weighing Weighing (Fume Hood, Anti-static) Equilibration->Weighing Open Vial Solubilization Solubilization (DMSO/DMF, Inert Gas) Weighing->Solubilization Add Solvent Reaction Reaction/Usage (Protect from Light) Solubilization->Reaction Inject to Vessel

Caption: Operational workflow emphasizing temperature equilibration and inert atmosphere to preserve chemical integrity.

Figure 2: Spill Response Decision Tree

Immediate actions for solid vs. liquid spills.

SpillResponse Start Spill Detected Type Identify State Start->Type Solid Solid Powder Type->Solid Liquid Solution (DMSO/DMF) Type->Liquid ActionSolid 1. Cover with wet paper towel (Prevent Dust) 2. Wipe into bag Solid->ActionSolid ActionLiquid 1. Absorb with vermiculite 2. Do NOT use water (spreads) Liquid->ActionLiquid Disposal Hazardous Waste (Tag: Toxic/Irritant) ActionSolid->Disposal ActionLiquid->Disposal

Caption: Decision logic for containing spills. Note: Wetting powder prevents aerosolization.

Waste Disposal Strategy

Do not dispose of this compound down the drain. The indole core is toxic to aquatic life (read-across from Indole-3-carboxylate).

  • Segregation:

    • Solid Waste: Contaminated gloves, weighing boats, and paper towels go into "Solid Hazardous Waste" (double-bagged).

    • Liquid Waste: Collect in "Organic Non-Halogenated" waste streams (unless DCM/Chloroform was used, then "Halogenated").

  • Labeling: Clearly label waste containers with: "Contains Amino-Indole Derivative – Potential Irritant/Sensitizer."

  • Deactivation: For trace cleaning of glassware, rinse with dilute HCl (protonates the amine, increasing water solubility) followed by Acetone, then wash with soap and water. Collect the first two rinses as hazardous waste.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for Methyl indole-3-carboxylate (CID 589098). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.